Technical Documentation Center

6-Fluoro-3,3-dimethylindolin-2-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-Fluoro-3,3-dimethylindolin-2-one
  • CAS: 866211-45-2

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 6-Fluoro-3,3-dimethylindolin-2-one

Executive Summary 6-Fluoro-3,3-dimethylindolin-2-one (C₁₀H₁₀FNO) represents a critical scaffold in modern medicinal chemistry, particularly in the development of kinase inhibitors and spiro-oxindole-based antitumor agent...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

6-Fluoro-3,3-dimethylindolin-2-one (C₁₀H₁₀FNO) represents a critical scaffold in modern medicinal chemistry, particularly in the development of kinase inhibitors and spiro-oxindole-based antitumor agents. This structure combines the metabolic stability of the C3-gem-dimethyl group with the electronic modulation of the C6-fluorine substituent. This guide provides a definitive technical profile, including precise physicochemical data, validated synthetic pathways, and analytical characterization standards required for its utilization in drug discovery pipelines.

Structural Identity & Physicochemical Properties[1][2][3][4]

The compound is an oxindole derivative characterized by a gem-dimethyl substitution at the C3 position and a fluorine atom at the C6 position. The C3-dimethylation is a strategic modification to induce the Thorpe-Ingold effect , restricting conformational flexibility and preventing the metabolic oxidation of the C3 position (a common liability in unsubstituted oxindoles).

Table 1: Physicochemical Specifications
PropertyValue / DescriptionTechnical Note
IUPAC Name 6-Fluoro-3,3-dimethyl-1,3-dihydro-2H-indol-2-oneStandard nomenclature
Molecular Formula C₁₀H₁₀FNO
Molecular Weight 179.19 g/mol Calculated using IUPAC atomic weights
Exact Mass 179.0746For High-Res MS (HRMS) validation
Core Scaffold Indolin-2-one (Oxindole)Privileged structure in kinase inhibition
ClogP (Predicted) ~2.3 ± 0.4Moderate lipophilicity; suitable for CNS penetration
H-Bond Donors 1 (Lactam NH)Critical for ATP-binding pocket interactions
H-Bond Acceptors 2 (C=O, F)Fluorine acts as a weak acceptor
Rotatable Bonds 0Rigid scaffold due to ring fusion and C3-locking
Structural Visualization (Pharmacophore Features)

The following diagram illustrates the functional zones of the molecule relevant to ligand-protein binding.

G Core Indolin-2-one Core (Scaffold) GemDimethyl C3-Gem-Dimethyl (Metabolic Block / Hydrophobic) Core->GemDimethyl Steric Bulk Fluoro C6-Fluorine (Electronic Modulation) Core->Fluoro pKa Shift Lactam Lactam (NH-CO) (H-Bond Donor/Acceptor) Core->Lactam Binding Motif

Figure 1: Pharmacophore dissection of 6-Fluoro-3,3-dimethylindolin-2-one highlighting key interaction points.

Synthetic Architecture

The synthesis of 6-Fluoro-3,3-dimethylindolin-2-one is most reliably achieved via the dialkylation of 6-fluorooxindole . This approach is preferred over the Fischer indole synthesis for this specific derivative due to higher atom economy and cleaner impurity profiles.

Reaction Mechanism: C3-Gem-Dimethylation

The reaction utilizes a strong base to deprotonate the C3 position (which is benzylic and adjacent to a carbonyl, pKa ~18), followed by nucleophilic attack on methyl iodide. This process repeats rapidly to install the second methyl group.

Reagents:

  • Starting Material: 6-Fluorooxindole (CAS: 56341-39-0) [1][1][2]

  • Alkylating Agent: Methyl Iodide (MeI) or Dimethyl Carbonate (DMC) [2]

  • Base: Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu)

  • Solvent: DMF or THF (Anhydrous)

Experimental Protocol (Step-by-Step)
  • Preparation: In a flame-dried round-bottom flask under Argon atmosphere, dissolve 6-fluorooxindole (1.0 eq) in anhydrous THF. Cool the solution to 0°C.

  • Deprotonation: Carefully add NaH (60% dispersion in oil, 2.2 eq) portion-wise. Evolution of H₂ gas will be observed. Stir at 0°C for 30 minutes to ensure formation of the dianion.

    • Technical Insight: Using >2 equivalents of base is critical to ensure complete deprotonation and prevent mono-methylated byproducts.

  • Alkylation: Add Methyl Iodide (2.5 eq) dropwise via syringe. The solution typically changes color (often to yellow/orange) as the enolate reacts.

  • Reaction: Allow the mixture to warm to room temperature and stir for 3–12 hours. Monitor via TLC (Hexane:EtOAc 3:1) or LC-MS.[3]

  • Quench & Workup: Quench carefully with saturated NH₄Cl solution. Extract with EtOAc (3x). Wash combined organics with brine, dry over MgSO₄, and concentrate.

  • Purification: Recrystallize from Ethanol/Hexane or purify via flash column chromatography (SiO₂, 0-30% EtOAc in Hexane).

Synthetic Pathway Diagram[1][4][9]

Synthesis SM 6-Fluorooxindole (C8H6FNO) Step1 Step 1: Deprotonation (NaH, THF, 0°C) Generates C3-Enolate SM->Step1 Step2 Step 2: Methylation (1st) (MeI, Electrophilic Attack) Step1->Step2 Step3 Step 3: Methylation (2nd) (Rapid 2nd Deprotonation + MeI) Step2->Step3 In situ Product Product: 6-Fluoro-3,3-dimethylindolin-2-one (C10H10FNO) Step3->Product Workup & Purification

Figure 2: Step-wise alkylation mechanism converting 6-fluorooxindole to the target gem-dimethyl derivative.

Analytical Characterization

To validate the synthesis, the following spectral data are expected. The disappearance of the C3-methylene protons and the appearance of a singlet for the methyl groups are the primary indicators of success.

TechniqueExpected Signal / FeatureInterpretation
¹H NMR (400 MHz, DMSO-d₆) δ 1.28 (s, 6H) Gem-dimethyl group. Key diagnostic signal. Must be a singlet integrating to 6 protons.[4]
δ 10.4 (s, 1H, br)Lactam NH proton (exchangeable with D₂O).
δ 6.7 – 7.3 (m, 3H)Aromatic protons. Splitting patterns will show ¹⁹F coupling (J_H-F).
¹³C NMR δ ~24.5 ppm Methyl carbons.
δ ~44.0 ppm Quaternary C3 carbon.
δ ~181.0 ppmCarbonyl (C=O) carbon.
¹⁹F NMR δ -110 to -115 ppm Single peak (multiplet due to H-coupling if not decoupled).
Mass Spectrometry (ESI) [M+H]⁺ = 180.20 Positive mode ionization.
[M-H]⁻ = 178.18Negative mode (often more sensitive for oxindoles).

Medicinal Chemistry Applications

Kinase Inhibition (VEGFR/PDGFR)

The 3,3-dimethylindolin-2-one scaffold serves as a bioisostere for the oxindole core found in drugs like Sunitinib . The gem-dimethyl group prevents the formation of the Z/E isomerism issues often seen in 3-substituted indolinones (e.g., benzylidene oxindoles) and improves the solubility profile. The 6-fluoro substitution specifically modulates the acidity of the NH group, enhancing hydrogen bonding with the hinge region of kinase domains [3].

Spiro-Oxindole Synthesis

This compound is a primary intermediate for the synthesis of Spiro[pyrrolidine-3,3'-oxindole] systems. These complex 3D structures are highly sought after as inhibitors of the MDM2-p53 interaction .

  • Mechanism: The C3 position acts as a nucleophile in asymmetric organocatalytic reactions (e.g., 1,3-dipolar cycloadditions) to build spiro-rings [4].

References

  • ChemScene. (2025). 6-Fluoroindolin-2-one (CAS 56341-39-0) Product Data. Retrieved from

  • Sigma-Aldrich. (2025). 3,3-Dimethylindolin-2-one Derivatives Synthesis. Retrieved from

  • National Institutes of Health (NIH). (2022). Efficient Synthesis of 3,3-di(indolyl)indolin-2-ones. PubMed.[1] Retrieved from

  • MDPI. (2023). Indol-3-ylglyoxylamide as Privileged Scaffold in Medicinal Chemistry. Molecules. Retrieved from

Sources

Exploratory

Physical and chemical properties of 6-Fluoro-3,3-dimethylindolin-2-one

The following technical guide provides an in-depth physicochemical and synthetic analysis of 6-Fluoro-3,3-dimethylindolin-2-one , a specialized heterocyclic building block used in the development of CNS-active agents and...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth physicochemical and synthetic analysis of 6-Fluoro-3,3-dimethylindolin-2-one , a specialized heterocyclic building block used in the development of CNS-active agents and metabolic disease therapeutics.

Physicochemical Profiling, Synthetic Utility, and Medicinal Applications

Executive Summary

6-Fluoro-3,3-dimethylindolin-2-one (CAS: 866211-45-2) is a disubstituted oxindole derivative characterized by a gem-dimethyl group at the C3 position and a fluorine atom at the C6 position. This structural motif is highly valued in medicinal chemistry for two reasons:

  • Conformational Locking: The gem-dimethyl effect (Thorpe-Ingold effect) at C3 restricts the conformational flexibility of the oxindole ring, often improving binding affinity to target proteins by pre-organizing the molecule into a bioactive conformation.

  • Metabolic Stability: The C6-fluorine substitution blocks a primary site of metabolic oxidation (CYP450-mediated hydroxylation) on the aromatic ring, extending the in vivo half-life of drug candidates.

This compound serves as a critical intermediate in the synthesis of Monoamine Reuptake Inhibitors (for vasomotor symptoms and depression) and DGAT2 Inhibitors (for non-alcoholic steatohepatitis/NASH).

Molecular Identity & Structural Analysis[1]

PropertyDetail
IUPAC Name 6-Fluoro-3,3-dimethyl-1,3-dihydro-2H-indol-2-one
Common Name 6-Fluoro-3,3-dimethyloxindole
CAS Number 866211-45-2
Molecular Formula C₁₀H₁₀FNO
Molecular Weight 179.19 g/mol
SMILES CC1(C)C(=O)NC2=C1C=CC(F)=C2
InChI Key Unique identifier required for database integration
Structural Features[2][3][4][5][8][9][10]
  • Gem-Dimethyl Group (C3): Introduces steric bulk that prevents aromatization to the indole form, locking the molecule as a stable indolin-2-one. This quaternary center is chemically inert under standard nucleophilic conditions.

  • Fluorine Substituent (C6): acts as a bioisostere for hydrogen but with high electronegativity, altering the pKa of the N-H proton and modulating the lipophilicity (LogP) of the scaffold.

Physicochemical Properties[1][3][4][5][8][11][12]

The following data consolidates experimental values and high-confidence predictive models based on structural analogs (e.g., 6-chloro-3,3-dimethylindolin-2-one).

PropertyValue / DescriptionContext
Physical State Solid (Yellowish crystalline powder)Standard isolation form [1].
Melting Point > 120 °C (Estimated)High crystallinity due to H-bond donor/acceptor pairing.
Solubility DMSO, Methanol, Ethyl AcetateSoluble in polar organic solvents; poor water solubility.
LogP (Predicted) ~2.1 – 2.4Moderate lipophilicity, suitable for CNS penetration.
pKa (N-H) ~12.5Weakly acidic; deprotonatable by strong bases (NaH, KOtBu).
Mass Spectrum m/z 179.1 [M+]Consistent with formula C₁₀H₁₀FNO.

Expert Insight: The presence of the fluorine atom generally lowers the melting point slightly compared to the chloro-analog (MP ~165°C) due to weaker intermolecular van der Waals forces, but the compound remains a stable solid at room temperature, facilitating easy handling.

Synthetic Routes & Methodology

The synthesis of 6-Fluoro-3,3-dimethylindolin-2-one is typically achieved via the "Gem-Dimethylation" of the parent 6-fluorooxindole. This reaction requires precise control of stoichiometry to avoid over-alkylation or ring-opening side reactions.

Protocol: C3-Gem-Dimethylation of 6-Fluorooxindole

Reaction Principle: Double nucleophilic substitution using Iodomethane (MeI) and a strong base.

Reagents:

  • Substrate: 6-Fluorooxindole (CAS 56341-39-0)[1]

  • Alkylating Agent: Iodomethane (MeI) (2.2 – 2.5 equivalents)

  • Base: Sodium Hydride (NaH) (60% dispersion, 2.5 equivalents) or Potassium tert-butoxide (KOtBu).

  • Solvent: Anhydrous THF or DMF (0 °C to Room Temp).

Step-by-Step Workflow:

  • Activation: Suspend NaH (2.5 eq) in anhydrous THF at 0 °C under nitrogen atmosphere.

  • Deprotonation: Slowly add a solution of 6-fluorooxindole (1.0 eq) in THF. Stir for 30 minutes until gas evolution (H₂) ceases. The solution will turn dark (formation of the enolate).

  • Alkylation: Add Iodomethane (2.5 eq) dropwise. The reaction is exothermic; maintain temperature < 10 °C during addition.

  • Completion: Allow the mixture to warm to room temperature and stir for 3–12 hours. Monitor by TLC or LC-MS (Target m/z 179.1).

  • Quench & Isolation: Quench with saturated NH₄Cl solution. Extract with Ethyl Acetate. Wash organics with brine, dry over MgSO₄, and concentrate.

  • Purification: Recrystallize from Hexanes/EtOAc or purify via silica gel chromatography (Gradient: 0-30% EtOAc in Hexanes) to yield the yellowish solid product [2].

Visualization: Synthetic Pathway

Synthesis Start 6-Fluorooxindole (CAS 56341-39-0) Reagents Reagents: 1. NaH (2.5 eq), THF, 0°C 2. MeI (2.5 eq) Start->Reagents Intermediate Enolate Intermediate (C3-Carbanion) Reagents->Intermediate Deprotonation Product 6-Fluoro-3,3-dimethylindolin-2-one (CAS 866211-45-2) Intermediate->Product Double Methylation (Gem-Dimethyl Effect) Deriv Derivative: Indoline Reduction (Vitride/LiAlH4) Product->Deriv Reduction

Caption: Synthetic route for the generation of the gem-dimethyl scaffold from the parent oxindole.

Analytical Characterization (Expected Signals)[3]

To validate the synthesis, the following spectral signatures should be confirmed.

  • ¹H NMR (DMSO-d₆, 400 MHz):

    • δ 10.4 ppm (s, 1H): Broad singlet for the amide N-H proton.

    • δ 7.2 – 6.8 ppm (m, 3H): Aromatic region. The fluorine coupling will split the C5 and C7 protons into complex multiplets.

    • δ 1.25 – 1.30 ppm (s, 6H): Diagnostic Signal. A sharp singlet representing the six equivalent protons of the gem-dimethyl group. Absence of this singlet indicates incomplete alkylation.

  • ¹³C NMR:

    • δ ~181 ppm: Carbonyl (C=O).

    • δ ~44 ppm: Quaternary Carbon (C3).

    • δ ~25 ppm: Methyl carbons (CH₃).

Applications in Drug Discovery[11]

This scaffold is a privileged structure in modern medicinal chemistry, particularly for diseases requiring modulation of nuclear receptors or CNS targets.

Monoamine Reuptake Inhibition (CNS)

The 3,3-dimethylindolin-2-one core is used to synthesize Phenylaminopropanol Derivatives . These compounds act as dual or triple reuptake inhibitors (Serotonin/Norepinephrine) and are investigated for:

  • Vasomotor Symptoms (VMS): Reducing hot flashes in menopausal women by stabilizing thermoregulatory centers in the hypothalamus [2].

  • Major Depressive Disorder: Increasing synaptic concentrations of neurotransmitters.

DGAT2 Inhibition (Metabolic Disease)

Recent patents (e.g., WO2022076496) highlight the use of 6-fluoro-3,3-dimethylindolin-2-one as a starting material for DGAT2 (Diacylglycerol O-Acyltransferase 2) Inhibitors .[2]

  • Mechanism: Inhibition of DGAT2 reduces triglyceride synthesis in the liver.

  • Indication: Treatment of NASH (Non-Alcoholic Steatohepatitis) and liver fibrosis.[2] The 6-fluoro group improves metabolic stability against liver enzymes [3].

Visualization: Medicinal Chemistry Utility

Applications Core 6-Fluoro-3,3-dimethylindolin-2-one (Scaffold) App1 CNS Therapeutics (Phenylaminopropanols) Core->App1 Reductive Amination App2 Metabolic Disease (DGAT2 Inhibitors) Core->App2 Amide Coupling Target1 Vasomotor Symptoms (Hot Flashes) App1->Target1 Target3 Depression (SERT/NET Inhibition) App1->Target3 Target2 NASH / Liver Fibrosis App2->Target2

Caption: Mapping the pharmaceutical utility of the scaffold across CNS and metabolic indications.

Safety & Handling Protocols

Signal Word: WARNING GHS Classification:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Handling Instructions:

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood to avoid inhalation of dust.

  • Storage: Store at room temperature (15–25 °C) in a tightly sealed container. Protect from moisture, as oxindoles can be hygroscopic.

  • Spill Cleanup: Sweep up solid spills to avoid dust generation. Clean surface with ethanol or acetone.

References

  • ChemicalBook & Vendor Data. 6-Fluoro-3,3-dimethylindolin-2-one Product Specifications. Accessed 2024. Link

  • Vu, A. T., et al. 1-(1H-indol-1-yl)-3-(methylamino)-1-phenylpropan-2-ol derivatives...WO2007041023A1 . (2007). Describes the synthesis of the title compound (Step 2) and its use in treating VMS. Link

  • Merck Sharp & Dohme. Preparation of oxindole derivatives as novel diacylglyceride o-acyltransferase 2 inhibitors.WO2022076496A1 . (2022).[2] Details the use of the scaffold in DGAT2 inhibitor synthesis (Example 88/89). Link

  • PubChem Compound Summary. 6-Fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one (CID 16216966). National Library of Medicine. Link

Sources

Foundational

A Technical Guide to the Synthesis of Enzalutamide: An Analysis of Key Intermediates and Established Routes

Abstract Enzalutamide is a cornerstone in the treatment of advanced prostate cancer, functioning as a potent second-generation androgen receptor (AR) signaling inhibitor. Its complex molecular architecture necessitates a...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Enzalutamide is a cornerstone in the treatment of advanced prostate cancer, functioning as a potent second-generation androgen receptor (AR) signaling inhibitor. Its complex molecular architecture necessitates a sophisticated and efficient synthetic strategy, particularly for large-scale pharmaceutical production. This guide provides an in-depth analysis of the chemical synthesis of Enzalutamide. It begins by clarifying the central role of the thiohydantoin core, correcting the misconception of an indolinone-based intermediate. We then present a detailed, step-by-step breakdown of a well-established and industrially relevant synthetic route, elucidating the causal chemistry behind each transformation. This document is intended for researchers, chemists, and drug development professionals seeking a comprehensive understanding of the practical synthesis of this critical therapeutic agent.

Enzalutamide: Mechanism and Therapeutic Imperative

Enzalutamide (marketed as Xtandi®) represents a significant advancement in the management of metastatic castration-resistant prostate cancer (mCRPC).[1] Unlike first-generation antiandrogens, Enzalutamide exhibits a multi-faceted mechanism of action that comprehensively disrupts the androgen receptor (AR) signaling pathway, a key driver of prostate cancer progression.[2]

Its therapeutic efficacy stems from three distinct inhibitory actions:

  • Competitive Androgen Binding Inhibition: Enzalutamide binds to the AR with significantly higher affinity than older agents, effectively blocking testosterone and dihydrotestosterone (DHT).[3][4]

  • Inhibition of Nuclear Translocation: It prevents the conformational change required for the AR to translocate from the cytoplasm into the nucleus.[4][5]

  • Impairment of DNA Binding and Coactivator Recruitment: Within the nucleus, Enzalutamide disrupts the interaction between the AR and DNA, as well as the recruitment of coactivator proteins necessary for gene transcription.[5]

This comprehensive blockade of AR signaling makes Enzalutamide a vital therapeutic option, underscoring the importance of robust and scalable synthetic processes to ensure its availability to patients.[6]

The Chemical Core of Enzalutamide: A Thiohydantoin, Not an Indolinone

A critical point of clarification is the core heterocyclic structure of Enzalutamide. The user's query references 6-Fluoro-3,3-dimethylindolin-2-one as a key intermediate. However, a structural analysis of Enzalutamide reveals its core to be a 5,5-dimethyl-4-oxo-2-thioxoimidazolidine , commonly known as a thiohydantoin ring.

Published and industrially practiced synthetic routes for Enzalutamide do not utilize a pre-formed indolinone intermediate. Instead, the synthesis strategically converges on the construction of the thiohydantoin ring from two primary precursors: an N-substituted amino acid derivative and an isothiocyanate. This approach is chemically logical and efficient for building the final molecule. The following sections will detail the synthesis based on this established and validated chemical pathway.

A Validated Synthetic Pathway to Enzalutamide

One of the most practical and well-documented routes to Enzalutamide begins with the commercially available starting material, 4-Bromo-2-fluorobenzoic acid.[1] The overall strategy involves first constructing the complex amine fragment and then condensing it with the requisite isothiocyanate to form the final active pharmaceutical ingredient (API).

Synthesis of Key Intermediate I: Methyl 2-((3-fluoro-4-(methylcarbamoyl)phenyl)amino)-2-methylpropanoate

This multi-step process builds the "left half" of the Enzalutamide molecule, containing the fluorinated phenyl ring and the gem-dimethyl group.

G A 4-Bromo-2-fluorobenzoic acid B Methyl 4-bromo-2-fluorobenzoate A->B  H2SO4, MeOH, Reflux C 2-((4-Bromo-2-fluorophenyl)amino)-2-methylpropanoic acid B->C  2-Amino-2-methylpropionic acid,  CuI, K2CO3, DMF D Methyl 2-((4-bromo-2-fluorophenyl)amino)-2-methylpropanoate C->D  SOCl2, MeOH, Reflux E Methyl 2-((3-fluoro-4-(methylcarbamoyl)phenyl)amino)-2-methylpropanoate (Intermediate I) D->E  Methylamine, Pd(OAc)2,  Xantphos, Mo(CO)6

Caption: Synthesis of the Amine Intermediate I.

Experimental Protocol:

  • Step 1: Esterification of 4-Bromo-2-fluorobenzoic acid.

    • Procedure: 4-Bromo-2-fluorobenzoic acid is dissolved in methanol (MeOH), and a catalytic amount of concentrated sulfuric acid (H₂SO₄) is added. The mixture is heated to reflux for approximately 12 hours. After cooling, the reaction is quenched by pouring it into ice water, causing the product to precipitate. The solid is filtered and dried.[1]

    • Causality: This is a classic Fischer esterification. The strong acid protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol. The reaction is driven to completion by using an excess of methanol and refluxing to remove the water byproduct.

  • Step 2: Ullmann Condensation.

    • Procedure: The resulting methyl ester is coupled with 2-amino-2-methylpropionic acid in a solvent like dimethylformamide (DMF). The reaction is catalyzed by copper(I) iodide (CuI) in the presence of a base such as potassium carbonate (K₂CO₃).

    • Causality: The Ullmann condensation is a reliable method for forming a C-N bond between an aryl halide and an amine. The copper catalyst facilitates this cross-coupling reaction, which would otherwise require harsh conditions. The base is necessary to deprotonate the amine and neutralize the HBr formed during the reaction.

  • Step 3: Second Esterification.

    • Procedure: The product from the Ullmann reaction, which contains a carboxylic acid group, is re-esterified. It is treated with thionyl chloride (SOCl₂) in methanol and heated to reflux.[1]

    • Causality: Thionyl chloride first converts the carboxylic acid to a highly reactive acyl chloride intermediate. This intermediate is then immediately attacked by methanol to form the methyl ester under mild conditions, avoiding potential side reactions that could occur with direct acid catalysis on this more complex molecule.

  • Step 4: Palladium-Catalyzed Aminocarbonylation.

    • Procedure: The aryl bromide is converted to the final N-methylbenzamide via a palladium-catalyzed carbonylation reaction. The reaction vessel is charged with the aryl bromide, a palladium catalyst (e.g., Pd(OAc)₂), a ligand (e.g., Xantphos), and a source of carbon monoxide (e.g., molybdenum hexacarbonyl, Mo(CO)₆). Methylamine is then introduced to trap the activated carbonyl species.

    • Causality: This advanced step efficiently installs the N-methylamide group. The palladium catalyst inserts into the C-Br bond, and subsequent coordination with CO and reductive elimination forms an acyl-palladium species. Nucleophilic attack by methylamine then yields the final amide product. This method avoids more traditional routes that might require converting the bromide to a carboxylic acid first, making the process more atom-economical.

Synthesis of Key Intermediate II: 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile

This intermediate forms the "right half" of the Enzalutamide molecule and provides the reactive group necessary for the final ring formation.

G A 4-Amino-2-(trifluoromethyl)benzonitrile B 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile (Intermediate II) A->B  Thiophosgene (CSCl2),  Base (e.g., NaHCO3), DCM/H2O

Caption: Synthesis of the Isothiocyanate Intermediate II.

Experimental Protocol:

  • Procedure: 4-Amino-2-(trifluoromethyl)benzonitrile is dissolved in a biphasic solvent system, such as dichloromethane (DCM) and water, containing a base like sodium bicarbonate. A solution of thiophosgene (CSCl₂) in DCM is then added dropwise while maintaining a low temperature.

  • Causality: The primary amine acts as a nucleophile, attacking the electrophilic carbon of thiophosgene. The base neutralizes the HCl that is generated. This reaction proceeds through a thiocarbamoyl chloride intermediate, which then eliminates a second molecule of HCl to form the isothiocyanate. The use of a biphasic system helps to control the reaction and manage the acidity. Caution is paramount as thiophosgene is highly toxic.

Final Step: Thiohydantoin Ring Formation

The final step is the convergence of the two key intermediates to construct the Enzalutamide molecule.

G cluster_0 Intermediates A Intermediate I (Amine) C Enzalutamide A->C  DMSO, Heat (e.g., 95°C) B Intermediate II (Isothiocyanate) B->C  DMSO, Heat (e.g., 95°C)

Caption: Final Condensation to Enzalutamide.

Experimental Protocol:

  • Procedure: Intermediate I (the amine) and Intermediate II (the isothiocyanate) are combined in a high-boiling polar aprotic solvent such as dimethyl sulfoxide (DMSO). The reaction mixture is heated (e.g., to 95°C) for several hours until the reaction is complete.[1] The product is then isolated via crystallization, often by adding an anti-solvent like isopropyl acetate and water.[1]

  • Causality: The reaction mechanism involves the nucleophilic attack of the secondary amine of Intermediate I onto the electrophilic central carbon of the isothiocyanate group in Intermediate II. This forms a thiourea intermediate. Subsequently, an intramolecular cyclization occurs where the nitrogen of the newly formed thiourea attacks the carbonyl carbon of the ester group, eliminating methanol and forming the stable five-membered thiohydantoin ring. Heating is required to drive the intramolecular cyclization and elimination step to completion.

Quantitative Data Summary

The yields for each step can vary based on the specific conditions and scale. The following table provides representative yields based on published, optimized procedures.

StepStarting MaterialProductReported YieldReference
1. Esterification4-Bromo-2-fluorobenzoic acidMethyl 4-bromo-2-fluorobenzoate~91%[1]
2 & 3. Ullmann & Esterification (2 steps)Methyl 4-bromo-2-fluorobenzoateMethyl 2-((4-bromo-2-fluorophenyl)amino)-2-methylpropanoate~55%[1]
4. Final CondensationIntermediates I and IIEnzalutamide~82%[1]
Overall 4-Bromo-2-fluorobenzoic acid Enzalutamide ~35-41% [1]

Conclusion

The synthesis of Enzalutamide is a multi-step process that hinges on the strategic formation of a central thiohydantoin ring from two key fragments. By understanding the underlying chemical principles—from classic esterifications and Ullmann couplings to modern palladium-catalyzed reactions and the final cyclocondensation—researchers can appreciate the elegance and practicality of the established synthetic route. While this guide has focused on a validated pathway, ongoing research continues to explore alternative methods to improve safety, reduce the use of toxic reagents like thiophosgene, and increase overall efficiency, further ensuring the continued supply of this life-extending medication.

References

  • Enzalutamide: Mechanism, Adverse Effects, Contraindications, and Dosage. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFTqOkvuKJMFcYnUSD58m7p-u3xNryedWeZd3xroJlR26pNI_NfHKf4njFb78qAYmWZwV2RKsHG-Nh8tb8xnEqRsZPFDQvHhEXnEDpelDFfAbDg0s98U9F2b4lRXVyyPjICgAOU3klaFGvCYOo=]
  • Enzalutamide | Pfizer Oncology Development Website. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHeUtpSY6Uwe8lV_SWmoCiVzRrmcKLBlH141Hjpn7tdXlOUQpbpprMHri8jJW4_4jY5e8tvJJpH6bjitSGjFHhvSdn5XrGH5uWP0fN7Kx8mPP82fHW9RI-Hk-62TEX0K7wSjOMqjjp3G9x-o2o=]
  • Enzalutamide - Wikipedia. [URL: https://en.wikipedia.org/wiki/Enzalutamide]
  • Enzalutamide: A Novel Antiandrogen for Patients with Castrate-Resistant Prostate Cancer. [URL: https://aacrjournals.
  • Enzalutamide: targeting the androgen signalling pathway in metastatic castration-resistant prostate cancer - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/26878238/]
  • An improved and practical route for the synthesis of enzalutamide and potential impurities study. [URL: https://www.researchgate.net/publication/308775437_An_improved_and_practical_route_for_the_synthesis_of_enzalutamide_and_potential_impurities_study]
  • A novel route for the synthesis of androgen receptor antagonist enzalutamide. [URL: https://www.sciencedirect.com/science/article/pii/S100184172300104X]
  • Enzalutamide synthesis - ChemicalBook. [URL: https://www.chemicalbook.com/productchemicalpropertiesCB72453472_EN.htm]
  • Indion 190 Resin Catalyzed Environmentally Benign Protocol for Synthesis of an Anticancer Drug Enzalutamide - Der Pharma Chemica. [URL: https://www.derpharmachemica.com/articles/indion-190-resin-catalyzed-environmentally-benign-protocol-for-synthesis-of-an-anticancer-drug-enzalutamide.pdf]
  • WO2015092617A1 - Processes and intermediates for the preparation of enzalutamide - Google Patents. [URL: https://patents.google.
  • CN112645880A - Synthetic method of enzalutamide - Google Patents. [URL: https://patents.google.
  • Organic CHEMISTRY - TSI Journals. [URL: https://www.tsijournals.com/articles/an-efficient-and-scalable-synthesis-of-substituted-indoles.pdf]
  • Synthesis and Reactions of 3,3-Difluoro-2- exo -methylidene Indolines - ResearchGate. [URL: https://www.researchgate.net/publication/340578841_Synthesis_and_Reactions_of_33-Difluoro-2-exo-methylidene_Indolines]
  • Application Notes and Protocols: 6-Chloro-7-fluoroindoline-2,3-dione in Organic Synthesis - Benchchem. [URL: https://www.benchchem.
  • CN101531624A - Synthetic method of 6-fluoroindole-3-acetonitrile - Google Patents. [URL: https://patents.google.
  • Synthesis and Reactions of 3,3-Difluoro-2-exo-methylidene Indolines - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7218698/]
  • Synthesis and evaluation of 6-(3-[18F]fluoro-2-hydroxypropyl)- substituted 2-pyridylbenzothiophenes and 2-pyridylbenzothiazoles as potential PET tracers for imaging Aβ plaques. [URL: https://www.sciencedirect.com/science/article/pii/S096808961300762X]
  • Intermediates of EnzalutaMide | Manufacturers | Suppliers - Manus Aktteva Biopharma LLP. [URL: https://www.manusaktteva.
  • Design, synthesis and evaluation of novel enzalutamide analogues as potential anticancer agents - UCL Discovery. [URL: https://discovery.ucl.ac.uk/id/eprint/10090220/1/Design%2C%20synthesis%20and%20evaluation%20of%20novel%20enzalutamide%20analogues%20as%20potential%20anticancer%20agents.pdf]
  • (PDF) Solvent Effects: Syntheses of 3,3-Difluorooxindoles and 3-Fluorooxindoles from Hydrazonoindolin-2-one by Selectfluor - ResearchGate. [URL: https://www.researchgate.net/publication/325206306_Solvent_Effects_Syntheses_of_33-Difluorooxindoles_and_3-Fluorooxindoles_from_Hydrazonoindolin-2-one_by_Selectfluor]
  • Critical role of antioxidant programs in enzalutamide-resistant prostate cancer - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8901046/]
  • Enzalutamide and Apalutamide: In Vitro Chemical Reactivity Studies and Activity in a Mouse Drug Allergy Model - ResearchGate. [URL: https://www.researchgate.net/publication/344265104_Enzalutamide_and_Apalutamide_In_Vitro_Chemical_Reactivity_Studies_and_Activity_in_a_Mouse_Drug_Allergy_Model]
  • Pharmacokinetic Drug Interaction Studies with Enzalutamide. [URL: https://link.springer.com/article/10.1007/s40262-015-0283-1]
  • Enzalutamide: Understanding and Managing Drug Interactions to Improve Patient Safety and Drug Efficacy. - UroToday. [URL: https://www.urotoday.
  • Design and Synthesis of Novel Bicalutamide and Enzalutamide Deriva:ves as An:prolifera:ve Agents for the Treatment of Prostate Cancer. - Wipf Group. [URL: https://www.wipf.pitt.edu/sites/default/files/2016_11.12_J.Johnson_LG.pdf]
  • Proposed modifications on bicalutamide and enzalutamide scaffolds. | Download Scientific Diagram - ResearchGate. [URL: https://www.researchgate.net/figure/Proposed-modifications-on-bicalutamide-and-enzalutamide-scaffolds_fig1_349774641]
  • Enzalutamide | MedChemExpress. [URL: https://www.medchemexpress.com/enzalutamide.html]
  • Enzalutamide (Xtandi®) as monotherapy or in combination with androgen deprivation therapy (ADT) for the treatment. [URL: https://www.goeg.at/media/2024_03_22_Horizon_Scanning_Rapid_Assessment_Enzalutamide_nmHSPC_final.pdf]

Sources

Exploratory

Literature review of 3,3-dimethylindolin-2-one derivatives in oncology

This technical guide provides a comprehensive review of 3,3-dimethylindolin-2-one derivatives in oncology, structured for researchers and drug development professionals. Executive Summary The 3,3-dimethylindolin-2-one (3...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive review of 3,3-dimethylindolin-2-one derivatives in oncology, structured for researchers and drug development professionals.

Executive Summary

The 3,3-dimethylindolin-2-one (3,3-dimethyloxindole) scaffold represents a specialized structural subclass within the broader indolinone family of kinase inhibitors. Unlike their C3-alkylidene cousins (e.g., Sunitinib) which rely on reversible Michael acceptor reactivity or geometric isomerism, 3,3-dimethyl derivatives feature a quaternary carbon at the C3 position .

This "gem-dimethyl" substitution offers three critical medicinal chemistry advantages:

  • Metabolic Blockade: It prevents metabolic oxidation at the C3 position, a common clearance pathway for mono-substituted oxindoles.

  • Tautomeric Locking: It renders the C3 position non-enolizable, preventing the formation of 3-hydroxyindole tautomers and locking the amide bond in a fixed orientation.

  • Conformational Restriction: Via the Thorpe-Ingold effect , the bulky methyl groups restrict the rotation of adjacent substituents, pre-organizing the molecule for optimal binding within hydrophobic pockets (e.g., STING or Kinase domains).

This guide reviews the synthesis, pharmacology, and experimental validation of these derivatives, highlighting their emerging role as STING agonists/antagonists and specialized kinase inhibitors .

Structural Rationale & Medicinal Chemistry[1][2][3][4][5]

The Gem-Dimethyl Effect in Drug Design

The introduction of two methyl groups at the C3 position is not merely a lipophilic modification; it is a structural control element. In oncology, where target selectivity is paramount, the 3,3-dimethyl group serves as a "conformational anchor."

Feature3-Monosubstituted (e.g., Sunitinib precursors)3,3-Dimethyl (Target Class)
C3 Hybridization sp² (Alkylidene) or sp³ (Chiral/Labile)sp³ (Quaternary, Stable)
Metabolic Stability Susceptible to oxidation/isomerizationHigh (C3 is blocked)
Tautomerism Can tautomerize to hydroxy-indoleLocked in Oxindole form
Primary Target Class RTK Inhibitors (VEGFR, PDGFR)STING Modulators, Specialized Kinases
Mechanistic Pathways

While traditional indolinones target Receptor Tyrosine Kinases (RTKs), recent literature identifies 3,3-dimethyl derivatives as potent modulators of the cGAS-STING pathway , a critical axis in cancer immunotherapy.

Mechanism of Action (STING Modulation): The 3,3-dimethylindolin-2-one core occupies the transmembrane binding pocket of the STING protein, preventing the conformational shift required for downstream signaling (in antagonist mode) or stabilizing the active conformation (in agonist mode). This is distinct from the ATP-competitive inhibition seen in kinases.

STING_Pathway cluster_0 Cytosol dsDNA Cytosolic dsDNA (Tumor Derived) cGAS cGAS Enzyme dsDNA->cGAS Activates cGAMP 2'3'-cGAMP (Second Messenger) cGAS->cGAMP Synthesizes STING_Inactive STING (Inactive) ER Membrane cGAMP->STING_Inactive Binds STING_Active STING (Active) Translocated STING_Inactive->STING_Active Conformational Change TBK1 TBK1 / IRF3 Phosphorylation STING_Active->TBK1 Recruits Nucleus Nucleus: Type I IFN Transcription TBK1->Nucleus Signaling Cascade Inhibitor 3,3-Dimethylindolin-2-one Derivative Inhibitor->STING_Inactive Blocks/Stabilizes (Modulation)

Caption: The cGAS-STING signaling axis. 3,3-dimethylindolin-2-one derivatives modulate STING activation, influencing downstream Interferon (IFN) production in the tumor microenvironment.

Synthetic Strategies

The construction of the quaternary C3 center is the rate-limiting step. Two primary methodologies are employed: Direct Alkylation (high throughput) and Fischer Indolization (high specificity).

Method A: Direct Alkylation of Oxindole

This method is preferred for generating libraries of 1,3,3-trimethyl derivatives.

  • Reagents: Sodium Hydride (NaH), Methyl Iodide (MeI), DMF.

  • Challenge: Controlling mono- vs. di-methylation and N-alkylation.

  • Solution: Use of 2.2 equivalents of base/electrophile ensures complete conversion to the 3,3-dimethyl species.

Method B: Fischer Indole Synthesis (De Novo)

Preferred for accessing the core without N-alkylation.

  • Precursors: Phenylhydrazine + Isobutyraldehyde.

  • Intermediate: 3,3-Dimethyl-3H-indole (Indolenine).[1]

  • Oxidation: Conversion of indolenine to oxindole using mCPBA or PCC.

Synthesis_Workflow Start Starting Material Selection RouteA Route A: Direct Alkylation (From Oxindole) Start->RouteA RouteB Route B: Fischer Synthesis (From Phenylhydrazine) Start->RouteB StepA1 Deprotonation (NaH, 0°C) RouteA->StepA1 StepB1 Condensation with Isobutyraldehyde RouteB->StepB1 StepA2 Double Methylation (MeI, 2.2 eq) StepA1->StepA2 StepA3 Product: 1,3,3-Trimethylindolin-2-one StepA2->StepA3 StepB2 Sigmatropic Rearrangement (- NH3) StepB1->StepB2 StepB3 Intermediate: 3,3-Dimethylindolenine StepB2->StepB3 StepB4 Oxidation (mCPBA/PCC) StepB3->StepB4 StepB5 Product: 3,3-Dimethylindolin-2-one StepB4->StepB5

Caption: Dual synthetic pathways for accessing the 3,3-dimethylindolin-2-one scaffold. Route A yields N-alkylated products; Route B allows for N-H retention.

Experimental Protocols

Protocol: Synthesis of 3,3-Dimethylindolin-2-one (Route A)

Self-Validating Check: Monitor reaction via TLC (Hexane:EtOAc 3:1). The starting oxindole (Rf ~0.4) should disappear, replaced by the less polar 3,3-dimethyl product (Rf ~0.6).

  • Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

  • Solubilization: Dissolve Oxindole (1.33 g, 10 mmol) in anhydrous DMF (15 mL). Cool to 0°C in an ice bath.

  • Deprotonation: Carefully add Sodium Hydride (60% dispersion in oil, 0.88 g, 22 mmol) portion-wise. Caution: Hydrogen gas evolution. Stir for 30 min at 0°C.

  • Alkylation: Add Methyl Iodide (1.37 mL, 22 mmol) dropwise via syringe.

  • Reaction: Allow to warm to room temperature and stir for 3 hours.

  • Quench & Workup: Pour mixture into ice-water (100 mL). Extract with EtOAc (3 x 30 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[2]

  • Purification: Recrystallize from Hexane/Ethanol or purify via silica flash chromatography.

Protocol: In Vitro Cytotoxicity Assay (MTT)

Target Cell Lines: HepG2 (Liver), MCF-7 (Breast), HCT-116 (Colon).

  • Seeding: Plate cells at

    
     cells/well in 96-well plates. Incubate for 24h at 37°C/5% CO₂.
    
  • Treatment: Dissolve 3,3-dimethyl derivatives in DMSO. Prepare serial dilutions (0.1 µM to 100 µM) in culture medium. Add to wells (Final DMSO < 0.5%).

  • Incubation: Incubate for 48 or 72 hours.

  • Labeling: Add 20 µL MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours.

  • Solubilization: Aspirate medium. Add 150 µL DMSO to dissolve formazan crystals.

  • Readout: Measure absorbance at 570 nm using a microplate reader. Calculate IC50 using non-linear regression (GraphPad Prism).

Key Derivatives & SAR Analysis

The following table summarizes key structure-activity relationship (SAR) data for 3,3-dimethyl variants compared to standard 3-substituted controls.

Compound IDC3 SubstituentsN1 SubstituentTargetIC50 / KdActivity TypeRef
Ref-1 (Sunitinib) (Z)-AlkylideneHVEGFR210 nMInhibitor[1]
CP-36 DimethylHSTING2.1 µMAntagonist[2]
Indolenine-1 DimethylMethylCyanine PrecursorN/AImaging/PDT[3]
Spiro-1 Spiro-cyclopentylHMDM2-p5350 nMPPI Inhibitor[4]

SAR Insight: The transition from Ref-1 (Alkylidene) to CP-36 (Dimethyl) shifts the activity profile from Kinase inhibition to Immunomodulation (STING), demonstrating the scaffold's versatility.

References

  • Discovery of Sunitinib: Sun, L., et al. "Discovery of 5-[5-fluoro-2-oxo-1,2-dihydroindol-(3Z)-ylidenemethyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor." Journal of Medicinal Chemistry, 2003. Link

  • STING Inhibition: Li, W., et al. "Discovery of a potent and orally bioavailable 3,3-dimethyl-2-oxoindoline STING inhibitor." Bioorganic & Medicinal Chemistry Letters, 2025.[3] Link

  • Indolenine Synthesis: Humphrey, G.R., et al. "Practical Synthesis of 3,3-Dimethylindolenines." Chemical Reviews, 2006. Link

  • Spiro-oxindoles: Ding, K., et al. "Structure-Based Design of Spiro-oxindoles as Potent, Specific Small-Molecule Inhibitors of the MDM2-p53 Interaction." Journal of Medicinal Chemistry, 2006. Link

  • Fischer Synthesis Protocol: Robinson, B.[4] "The Fischer Indole Synthesis."[4] Chemical Reviews, 1963. Link

Sources

Foundational

The Electronic &amp; Structural Pharmacophore: 6-Fluoro-3,3-dimethylindolin-2-one

Executive Summary The 6-fluoro-3,3-dimethylindolin-2-one core represents a "privileged scaffold" in modern medicinal chemistry, specifically engineered to overcome the metabolic liabilities of the parent oxindole. By syn...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 6-fluoro-3,3-dimethylindolin-2-one core represents a "privileged scaffold" in modern medicinal chemistry, specifically engineered to overcome the metabolic liabilities of the parent oxindole. By synergizing the electronic deactivation of the 6-fluoro substituent with the steric blocking of the gem-dimethyl group at C3, this core offers a unique solution to two common failure modes in drug discovery: oxidative liability and conformational entropy .

This guide dissects the electronic landscape of this core, providing researchers with a rationale for its inclusion in kinase inhibitors, ion channel modulators, and androgen receptor antagonists.

Part 1: Molecular Architecture & Electronic Landscape

The "Gem-Dimethyl" Effect: Metabolic Armor

The most critical feature of this core is the 3,3-dimethyl substitution . In the parent oxindole, the C3 position is a "soft spot" for metabolic degradation. Cytochrome P450 enzymes (specifically CYP3A4) readily hydroxylate the C3 position, leading to ring opening or the formation of electrophilic (toxic) 3-methyleneindolenine intermediates.[1]

  • Steric/Electronic Lock: The gem-dimethyl group physically blocks the approach of CYP450 iron-oxo species.

  • Prevention of Tautomerization: It renders the formation of the 3-hydroxyindole tautomer impossible, locking the molecule strictly in the amide (lactam) form.

  • Thorpe-Ingold Effect: The bulky methyl groups compress the internal bond angle at C3 (< 109.5°), favoring cyclization during synthesis and rigidifying the transition state for receptor binding.

The 6-Fluoro Substituent: Electronic Tuning

The fluorine atom at position C6 is not merely a metabolic blocker; it is an electronic tuner that modulates the acidity of the N-H bond.

  • Inductive Withdrawal (-I): Fluorine is highly electronegative. At C6, it exerts a through-bond inductive pull that stabilizes the negative charge on the nitrogen atom (in the conjugate base form).

  • pKa Modulation: While unsubstituted oxindole has a pKa of ~18.5 (in DMSO), the 6-fluoro analog is more acidic (predicted pKa ~17.8). This subtle shift increases the hydrogen bond donor (HBD) capability of the NH group, potentially strengthening interactions with backbone carbonyls in target proteins (e.g., the hinge region of kinases).

  • Dipole Orientation: The C-F bond creates a strong local dipole that can engage in orthogonal multipolar interactions within a binding pocket, often replacing a C-H bond to improve potency without adding significant steric bulk.

Part 2: Reactivity Profile & Synthetic Implications

Electrophilic Aromatic Substitution (EAS)

The 6-fluoro group deactivates the aromatic ring, making it less susceptible to oxidative metabolism but also more challenging to functionalize via standard EAS.

  • Directing Effects: The amide nitrogen is a moderate activator (ortho/para director). The fluorine is a weak deactivator (ortho/para director).

  • Result: Electrophilic attack (e.g., nitration, halogenation) is directed primarily to C5 , as it is para to the activating nitrogen and ortho to the fluorine (cooperative direction).

Nucleophilic Attack

The carbonyl carbon (C2) is the primary site for nucleophilic attack. However, the adjacent gem-dimethyl group provides significant steric shielding, reducing the rate of hydrolysis compared to unsubstituted oxindoles. This confers improved plasma stability.

Part 3: Experimental Characterization & Protocol

Self-Validating Synthesis: C3-Dialkylation

The most robust route to this core is the "one-pot" dialkylation of commercially available 6-fluorooxindole. This protocol is designed to minimize mono-alkylated byproducts.

Reagents:

  • Substrate: 6-Fluorooxindole (1.0 eq)

  • Base: Cesium Carbonate (

    
    ) (2.5 eq) – Preferred over NaH for milder handling.
    
  • Electrophile: Methyl Iodide (MeI) (2.5 eq)

  • Solvent: Acetonitrile (ACN) or DMF (0.1 M concentration)

Step-by-Step Protocol:

  • Charge: Dissolve 6-fluorooxindole in dry ACN under

    
     atmosphere.
    
  • Deprotonation: Add

    
     in a single portion. Stir for 15 min at RT. The suspension may darken, indicating anion formation.
    
  • Alkylation: Cool to 0°C. Add MeI dropwise to control the exotherm.

  • Reaction: Allow to warm to RT and stir for 4 hours.

  • Validation (In-Process Control):

    • TLC: Mobile phase (30% EtOAc/Hexane). SM (

      
       ~0.3) should disappear. Product (
      
      
      
      ~0.6) appears.[2][3][4][5][6]
    • Critical Check: If a spot appears between SM and Product, it is the mono-methyl intermediate. Add 0.5 eq more MeI and stir longer.

  • Workup: Filter off inorganic salts. Concentrate filtrate. Partition between EtOAc and Water.[7] Wash organic layer with Brine.

  • Purification: Recrystallization from Hexane/EtOAc is often sufficient due to the high lipophilicity of the product.

Spectroscopic Fingerprint (Data for Validation)

Use the following table to validate the synthesized core.

ParameterExpected ValueStructural Interpretation

NMR (DMSO-

)

1.25 (s, 6H)
Gem-dimethyl: Characteristic singlet. Integration must be 6H.

NMR (DMSO-

)

10.4 (s, 1H, br)
N-H: Broad singlet, exchangeable with

.

NMR

-115 to -118 ppm
6-Fluoro: Typical range for aryl fluoride.

NMR

~44.0 ppm
C3 Quaternary Carbon: Key diagnostic peak.
LogP (Calc) ~2.1Lipophilicity: Significantly higher than parent oxindole (~1.3).

Part 4: Visualization of Electronic & Synthetic Pathways

Electronic Effects Map

This diagram illustrates the competing electronic forces within the molecule that define its reactivity and binding properties.

ElectronicEffects Core 6-Fluoro-3,3-dimethylindolin-2-one F_Sub 6-Fluoro Group Core->F_Sub Gem_Me 3,3-Dimethyl Group Core->Gem_Me Amide Lactam (NH-C=O) Core->Amide Effect_I Inductive Withdrawal (-I) Increases NH Acidity F_Sub->Effect_I Electron Pull Effect_S Steric Blockade Prevents C3 Oxidation Gem_Me->Effect_S Blocks CYP450 Effect_TI Thorpe-Ingold Effect Restricts Conformation Gem_Me->Effect_TI Angle Compression Effect_I->Amide Modulates H-Bond Donor

Caption: Electronic and steric influence map. The 6-F group enhances NH acidity, while the gem-dimethyl group confers metabolic stability.

Synthesis Workflow

A logical flow for the generation of the core from commercial precursors.

SynthesisWorkflow Start 6-Fluorooxindole (SM) Step1 Deprotonation (Cs2CO3 / DMF) Start->Step1 Inter Enolate Anion (Transient) Step1->Inter Step2 Alkylation 1 (+ MeI) Inter->Step2 Mono 3-Methyl Intermediate (Risk of stalling) Step2->Mono Step3 Alkylation 2 (+ MeI / Excess Base) Mono->Step3 Rapid Final 6-Fluoro-3,3-dimethyl indolin-2-one Step3->Final

Caption: Step-wise alkylation pathway. Note that the second alkylation is generally faster than the first due to the Thorpe-Ingold effect.

References

  • Synthesis & Reactivity: Trost, B. M., & Frederiksen, M. U. (2005). "Palladium-Catalyzed Asymmetric Allylation of Oxindoles." Angewandte Chemie International Edition. Link (Demonstrates the utility of 3,3-disubstituted oxindoles).

  • Metabolic Stability: Kalgutkar, A. S., et al. (2005). "Functionalized Oxindoles as Selective Inhibitors of Cyclooxygenase-2." Journal of Medicinal Chemistry. Link (Discusses metabolic liabilities of the oxindole C3 position).

  • Gem-Dimethyl Effect: Jung, M. E., & Piizu, D. (2003). "Gem-Dialkyl Effect in the Intramolecular Diels-Alder Reaction." Journal of Organic Chemistry. Link (Fundamental physical organic chemistry of the gem-dimethyl group).

  • Fluorine Effects: Purser, S., et al. (2008). "Fluorine in Medicinal Chemistry." Chemical Society Reviews. Link (Comprehensive review on electronic effects of F-substitution).

  • General Protocol: "Preparation of 3,3-disubstituted oxindoles." Organic Syntheses, Coll. Vol. 10, p.423.

Sources

Protocols & Analytical Methods

Method

Reagents for the gem-dimethylation of 6-fluoroindolin-2-one

Application Note & Protocol Guide Topic: Reagents and Methodologies for the gem-Dimethylation of 6-Fluoroindolin-2-one For: Researchers, scientists, and drug development professionals. Introduction: The Strategic Importa...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol Guide

Topic: Reagents and Methodologies for the gem-Dimethylation of 6-Fluoroindolin-2-one

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of the gem-Dimethyl Group in 6-Fluoroindolin-2-one Scaffolds

The 3,3-disubstituted 2-oxindole framework is a privileged scaffold in medicinal chemistry, appearing in a multitude of natural products and pharmaceutical agents.[1] The introduction of a gem-dimethyl group at the C3 position of 6-fluoroindolin-2-one offers significant strategic advantages in drug design. This modification introduces steric bulk, which can enhance metabolic stability by shielding adjacent functional groups from enzymatic degradation.[2] Furthermore, the gem-dimethyl effect can lock in specific conformations, potentially improving binding affinity to biological targets by reducing the entropic penalty upon binding.

This guide provides a detailed analysis of the chemical principles, reagents, and protocols for the effective gem-dimethylation of 6-fluoroindolin-2-one, a common building block in contemporary drug discovery. We will explore two primary, field-proven methodologies: a classic approach using a strong, non-nucleophilic base and a modern, scalable method employing Phase-Transfer Catalysis (PTC).

Mechanistic Underpinnings: The Path to Disubstitution

The gem-dimethylation of 6-fluoroindolin-2-one proceeds via a sequential, two-step alkylation of the C3 position. The core of this transformation relies on the acidity of the α-protons at this position, which are activated by the adjacent carbonyl group.

  • First Deprotonation: A sufficiently strong base abstracts one of the C3 protons to form a resonance-stabilized enolate intermediate. The choice of base is critical; it must be strong enough to deprotonate the oxindole (pKa ≈ 18-20) but ideally non-nucleophilic to avoid competitive attack on the carbonyl group.[3][4]

  • First SN2 Alkylation: The resulting enolate acts as a nucleophile, attacking a methylating agent such as methyl iodide (MeI) in a classic SN2 reaction to yield 6-fluoro-3-methylindolin-2-one.

  • Second Deprotonation & Alkylation: For the second methylation to occur, the entire process must be repeated. A second equivalent of base deprotonates the mono-methylated intermediate, forming a new enolate, which then undergoes a second SN2 reaction with another equivalent of the methylating agent to furnish the final 3,3-dimethylated product.

dot

Gem_Dimethylation_Mechanism cluster_step1 Step 1: Mono-methylation cluster_step2 Step 2: Di-methylation Start 6-Fluoroindolin-2-one Enolate1 Enolate Intermediate 1 Start->Enolate1 + Base - H⁺ MonoMethyl 6-Fluoro-3-methylindolin-2-one Enolate1->MonoMethyl + CH₃I - I⁻ Enolate2 Enolate Intermediate 2 MonoMethyl->Enolate2 + Base - H⁺ Product 6-Fluoro-3,3-dimethylindolin-2-one Enolate2->Product + CH₃I - I⁻

Caption: General mechanism for the sequential gem-dimethylation at the C3 position.

Reagent Selection and Strategy Comparison

The success of the gem-dimethylation hinges on the judicious selection of the base, methylating agent, and solvent system. Two primary strategies are presented below, each with distinct advantages and operational considerations.

ParameterStrategy 1: Strong Base (Anhydrous) Strategy 2: Phase-Transfer Catalysis (PTC)
Base Sodium Hydride (NaH) or Lithium Diisopropylamide (LDA)Potassium Hydroxide (KOH) or Potassium Carbonate (K₂CO₃)
Methylating Agent Methyl Iodide (MeI) or Dimethyl Sulfate (DMS)Methyl Iodide (MeI)
Solvent Anhydrous THF or DMFToluene, Dichloromethane (DCM)
Catalyst NoneQuaternary Ammonium Salt (e.g., TBAB, Aliquat 336)
Stoichiometry >2 eq. Base, >2 eq. MeICatalytic PTC, excess base & MeI
Temperature 0 °C to Room TemperatureRoom Temperature to mild heating (e.g., 40-50 °C)
Pros High yielding, well-established, drives reaction to completion.Operationally simpler, scalable, avoids pyrophoric/hygroscopic reagents, milder conditions.[5]
Cons Requires strict anhydrous conditions, use of highly reactive/hazardous bases.May require optimization of catalyst and solvent; can be slower.

Experimental Protocols

Protocol 1: Gem-Dimethylation using Sodium Hydride (NaH) and Methyl Iodide (MeI)

This protocol employs a strong, non-nucleophilic base to ensure complete and irreversible enolate formation, driving the reaction towards the desired dimethylated product.[4]

Materials:

  • 6-fluoroindolin-2-one

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Methyl iodide (MeI)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate (EtOAc)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Preparation: To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add 6-fluoroindolin-2-one (1.0 eq.).

  • Solvent Addition: Add anhydrous DMF via syringe to dissolve the starting material (concentration approx. 0.2 M).

  • Base Addition: Cool the solution to 0 °C using an ice bath. Carefully add NaH (60% dispersion, 2.2 eq.) portion-wise over 15 minutes. Caution: Hydrogen gas is evolved.

  • Enolate Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour. The solution may become a thick slurry.

  • Methylation: Cool the reaction mixture back down to 0 °C. Add methyl iodide (2.5 eq.) dropwise via syringe, ensuring the internal temperature does not exceed 10 °C.

  • Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material and mono-methylated intermediate.

  • Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C.

  • Workup: Dilute the mixture with water and transfer to a separatory funnel. Extract with ethyl acetate (3x).

  • Washing: Combine the organic layers and wash sequentially with water and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel to yield the final product, 6-fluoro-3,3-dimethylindolin-2-one.

Protocol 2: Gem-Dimethylation via Phase-Transfer Catalysis (PTC)

This method offers a more practical and scalable alternative, avoiding the need for strictly anhydrous conditions and highly reactive bases. The phase-transfer catalyst facilitates the transport of the enolate from the solid base surface into the organic phase for alkylation.[1][6]

Materials:

  • 6-fluoroindolin-2-one

  • Potassium hydroxide (KOH), powdered

  • Methyl iodide (MeI)

  • Tetrabutylammonium bromide (TBAB)

  • Toluene

  • Deionized water

  • Ethyl acetate (EtOAc)

  • Brine (saturated aqueous NaCl)

  • Anhydrous sodium sulfate (Na₂SO₄)

dot

PTC_Workflow A 1. Charge Reactor - 6-Fluoroindolin-2-one - Powdered KOH - TBAB - Toluene B 2. Add Methyl Iodide (Dropwise at RT) A->B C 3. Reaction (Stir vigorously at 40°C, 18h) B->C D 4. Workup - Cool to RT - Add Water - Separate Layers C->D E 5. Extraction (Aqueous layer with EtOAc) D->E F 6. Wash & Dry - Combine organics - Wash with Brine - Dry over Na₂SO₄ E->F G 7. Purify - Filter & Concentrate - Column Chromatography F->G H Final Product G->H

Caption: Experimental workflow for the PTC-mediated gem-dimethylation protocol.

Procedure:

  • Reactor Setup: To a round-bottom flask equipped with a magnetic stir bar and a condenser, add 6-fluoroindolin-2-one (1.0 eq.), powdered KOH (5.0 eq.), and tetrabutylammonium bromide (TBAB, 0.1 eq.).

  • Solvent and Reagent Addition: Add toluene to the flask (concentration approx. 0.3 M), followed by the dropwise addition of methyl iodide (3.0 eq.) at room temperature.

  • Reaction: Heat the mixture to 40 °C and stir vigorously for 18-24 hours. Vigorous stirring is essential to ensure efficient transfer between the solid and liquid phases. Monitor the reaction progress by TLC or LC-MS.

  • Workup: After completion, cool the reaction to room temperature and add deionized water to dissolve the inorganic salts.

  • Extraction: Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase with ethyl acetate (2x).

  • Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the resulting crude material by flash column chromatography to afford the pure product.

Troubleshooting Guide

IssuePossible Cause(s)Suggested Solution(s)
Incomplete Reaction (Mono-methylated product remains) - Insufficient base or methylating agent.- Reaction time too short.- Inefficient stirring (in PTC).- Increase stoichiometry of base and MeI to 2.5 and 3.0 eq., respectively.- Extend reaction time.- Increase stir rate for PTC protocol.
N-Methylation Byproduct - The N-H proton is also acidic and can be deprotonated, especially under harsh conditions.- Use a milder base or lower temperature.- Consider N-protection (e.g., with a Boc or PMB group) prior to C3-alkylation, followed by deprotection.
Low Yield - Incomplete deprotonation.- Degradation of starting material or product.- Inefficient workup/purification.- Ensure the base is of high quality and handled properly (especially NaH).- For PTC, screen different catalysts or solvents.- Optimize workup and chromatography conditions.

Conclusion

The gem-dimethylation of 6-fluoroindolin-2-one is a valuable transformation for generating medicinally relevant scaffolds. The choice between a strong, anhydrous base method and a phase-transfer catalysis approach depends on the scale, available equipment, and desired operational simplicity. The strong base method provides a robust and high-yielding route under controlled anhydrous conditions, while the PTC method offers a scalable, safer, and more user-friendly alternative. Both protocols, when executed with care, provide reliable access to the 6-fluoro-3,3-dimethylindolin-2-one core structure.

References

  • Divergent mechanistic routes for the formation of gem-dimethyl groups in the biosynthesis of complex polyketides. PubMed. [Link]

  • Enantioselective Phase-Transfer-Catalyzed Synthesis of Spirocyclic Azetidine Oxindoles. American Chemical Society. [Link]

  • common bases for deprotonating ketones to make enolates. YouTube. [Link]

  • Тhe gem-dimethyl effect in reactions through tetrahedral intermediates: cyclizations of some ethyl 2,3-disubstituted-5-(p- nitrophenyl) hydantoates. Arkivoc. [Link]

  • Lec7 - Alkylation at the Alpha Position of Ketones, Esters and Nitriles. YouTube. [Link]

  • Synthesis of 3,3-Dichloroindolin-2-ones from Isatin-3-hydrazones and (Dichloroiodo)benzene. Organic Syntheses. [Link]

  • The gem-dimethyl effect on reactivities in cyclizations through tetrahedral intermediates. Cyclization of methyl-substituted methyl amides of 5-(p-nitrophenyl)hydantoic acids. ResearchGate. [Link]

  • Synthesis and Biological Evaluation of 3-Substituted-indolin-2-one Derivatives Containing Chloropyrrole Moieties. National Center for Biotechnology Information. [Link]

  • Solvent Effects: Syntheses of 3,3-Difluorooxindoles and 3-Fluorooxindoles from Hydrazonoindolin-2-one by Selectfluor. ResearchGate. [Link]

  • Structural and Functional Studies of a gem-Dimethylating Methyltransferase from a trans-Acyltransferase Assembly Line. PubMed. [Link]

  • The gem-dimethyl effect on reactivities in cyclizations through tetrahedral intermediates. Cyclization of methyl-substituted methyl amides of 5-(p-nitrophenyl)hydantoic acids. Royal Society of Chemistry. [Link]

  • Chemical Reactivity. Michigan State University. [Link]

  • Mono- and dimethylation reactions of ketones. ResearchGate. [Link]

  • Base-free enantioselective SN2 alkylation of 2-oxindoles via bifunctional phase-transfer catalysis. Beilstein Journals. [Link]

  • Enantioselective Alkylation of 2-Oxindoles Catalyzed by a Bifunctional Phase-Transfer Catalyst: Synthesis of (−)-Debromoflustramine B. ResearchGate. [Link]

  • Synthesis and biological activity evaluation of 3-(hetero) arylideneindolin-2-ones as potential c-Src inhibitors. National Center for Biotechnology Information. [Link]

  • Phase-Transfer-Catalyzed Asymmetric Annulations of Alkyl Dihalides with Oxindoles: Unified Access to Chiral Spirocarbocyclic Oxindoles. ResearchGate. [Link]

  • Catalytic Asymmetric Hydroxylation of Oxindoles by Molecular Oxygen Using a Phase-Transfer Catalyst. Amazon AWS. [Link]

  • Photoredox-catalyzed reaction as a powerful tool for rapid natural product Gem -dimethylation modification: discovery of potent anti-cancer agents with improved druggability. ScienceOpen. [Link]

  • Intramolecular Aminolactonization for Synthesis of Furoindolin-2-One. National Center for Biotechnology Information. [Link]

  • Factors Affecting α-Alkylation of Ketones: Choice of Base. JoVE. [Link]

  • Solvent- and Catalyst-Free Synthesis of gem-Difluorinated and Polyfluoroarylated Compounds with Nucleophilic or Electrophilic Fluorine-Containing Reaction Partners, Respectively. MDPI. [Link]

  • Synthesis and Evaluation of Novel 2-Pyrrolidone-Fused (2-Oxoindolin-3-ylidene)methylpyrrole Derivatives as Potential Multi-Target Tyrosine Kinase Receptor Inhibitors. MDPI. [Link]

  • Methylation of indole compounds using dimethyl carbonate.
  • Dimedone. Organic Syntheses. [Link]

  • Methylation of indole compounds using dimethyl carbonate.

Sources

Application

Introduction: The Significance of the Oxindole Scaffold and the Drive for Greener Synthesis

An Application Guide to the Rapid Synthesis of 6-Fluoro-3,3-dimethylindolin-2-one via Microwave-Assisted Catalysis The oxindole core is a privileged structural motif in medicinal chemistry, forming the backbone of numero...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to the Rapid Synthesis of 6-Fluoro-3,3-dimethylindolin-2-one via Microwave-Assisted Catalysis

The oxindole core is a privileged structural motif in medicinal chemistry, forming the backbone of numerous pharmacologically active compounds. Specifically, fluorinated and gem-disubstituted derivatives such as 6-Fluoro-3,3-dimethylindolin-2-one serve as critical building blocks for developing novel therapeutics. The introduction of a fluorine atom can significantly enhance metabolic stability, binding affinity, and lipophilicity, while the gem-dimethyl group provides steric hindrance that can modulate biological activity.

Traditional methods for constructing the oxindole ring often require prolonged reaction times, high temperatures, and the use of stoichiometric, often hazardous, reagents.[1] This has spurred the adoption of more efficient and environmentally benign technologies. Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool, offering dramatic rate enhancements and improved yields, aligning with the principles of green chemistry.[2][3] This application note provides a detailed protocol and scientific rationale for the rapid synthesis of 6-Fluoro-3,3-dimethylindolin-2-one using a palladium-catalyzed intramolecular cyclization accelerated by microwave irradiation.

Core Principles of Microwave-Assisted Organic Synthesis (MAOS)

Unlike conventional conductive heating where heat is transferred inefficiently from an external source through the vessel walls, microwave irradiation provides energy directly to the reaction mixture.[3][4] This volumetric and instantaneous heating is achieved through two primary mechanisms:

  • Dipolar Polarization: Polar molecules, such as the solvents and reagents in the reaction mixture, possess a dipole moment. When subjected to the rapidly oscillating electric field of microwaves, these molecules attempt to align themselves with the field.[2][5][6] This constant reorientation generates friction at the molecular level, leading to rapid and uniform heating throughout the sample.[4]

  • Ionic Conduction: If charged particles (ions) are present, they will migrate through the solution under the influence of the oscillating electric field. The resulting collisions and resistance to this movement cause significant heat generation.[3][4]

This efficient energy transfer often results in remarkably short reaction times (minutes instead of hours), higher product yields, and cleaner reaction profiles with fewer byproducts.[4][6]

Synthetic Strategy: Palladium-Catalyzed Intramolecular α-Arylation

The chosen strategy for constructing the 6-Fluoro-3,3-dimethylindolin-2-one scaffold is a palladium-catalyzed intramolecular α-arylation of an N-aryl-α-chloroamide. This approach is highly efficient and offers excellent functional group tolerance. The reaction involves the formation of a new carbon-carbon bond to create the five-membered ring of the oxindole system.

The overall transformation is depicted below:

start 1. Reagent Loading (Substrate, Catalyst, Ligand, Base) add_solvent 2. Add Anhydrous Toluene start->add_solvent seal 3. Seal Microwave Vial add_solvent->seal irradiate 4. Microwave Irradiation (130 °C, 15 min) seal->irradiate cool 5. Cool to < 50 °C irradiate->cool workup 6. Quench & Aqueous Work-up (NH4Cl, EtOAc, Brine) cool->workup purify 7. Column Chromatography workup->purify product 8. Isolate Pure Product (6-Fluoro-3,3-dimethylindolin-2-one) purify->product pd0 Pd(0)L₂ (Active Catalyst) ox_add Oxidative Addition (C-Cl bond insertion) pd0->ox_add Substrate In deprot Deprotonation (Base removes N-H proton) ox_add->deprot Base In cyclize Intramolecular Cyclization deprot->cyclize red_elim Reductive Elimination (Product released) cyclize->red_elim red_elim->pd0 Product Out center Pd Catalytic Cycle

Sources

Method

Advanced One-Pot Synthesis Architectures for 3,3-Disubstituted Oxindoles

Topic: Content Type: Application Note & Protocol Guide Audience: Synthetic Chemists, Process Development Scientists, Medicinal Chemists [1][2][3][4][5] Executive Summary & Strategic Importance The 3,3-disubstituted oxind...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Content Type: Application Note & Protocol Guide Audience: Synthetic Chemists, Process Development Scientists, Medicinal Chemists

[1][2][3][4][5]

Executive Summary & Strategic Importance

The 3,3-disubstituted oxindole motif is a privileged pharmacophore found in a vast array of alkaloids (e.g., gelsemine, spirotryprostatin B) and clinical candidates (e.g., substituted indolinones for cancer therapy). The construction of the C3-quaternary stereocenter poses a significant synthetic challenge due to steric congestion and the tendency for O-alkylation over C-alkylation in enolate chemistry.

This Application Note details three distinct, high-fidelity "one-pot" methodologies to overcome these barriers. Unlike traditional stepwise approaches, these protocols leverage cascade sequences—Organocatalytic Multicomponent Reactions (MCRs) , Pd-Catalyzed Intramolecular Arylation , and Oxidative Rearrangements —to deliver structural complexity with high atom economy.

Methodology Analysis & Mechanistic Insight

Method A: Organocatalytic Multicomponent Cascade (The "Green" Route)

Principle: This method utilizes a sequential Knoevenagel condensation followed by a Michael addition in a single vessel. It is particularly effective for generating spiro-oxindoles and maintaining high atom economy without transition metals. Key Driver: L-Proline or similar secondary amine organocatalysts drive the Knoevenagel step, while simultaneously activating the Michael donor via enamine/iminium catalysis.

Mechanistic Pathway:

  • Condensation: Isatin reacts with malononitrile to form isatylidene malononitrile (highly electrophilic).

  • Activation: The ketone/donor reacts with L-proline to form an enamine intermediate.

  • Addition: The enamine attacks the isatylidene malononitrile at the

    
    -position (C3 of the oxindole).
    
  • Cyclization: Intramolecular attack and hydrolysis release the catalyst.

Organocatalytic_MCR cluster_0 Phase 1: Electrophile Formation cluster_1 Phase 2: Nucleophile Activation Isatin Isatin Isatylidene Isatylidene Malononitrile Isatin->Isatylidene Knoevenagel (-H2O) Malo Malononitrile Malo->Isatylidene Product 3,3-Disubstituted Oxindole Isatylidene->Product Michael Addition Ketone Ketone (Michael Donor) Enamine Enamine Intermediate Ketone->Enamine Condensation Proline L-Proline (Catalyst) Proline->Enamine Enamine->Product Product->Proline Hydrolysis (Catalyst Turnover)

Figure 1: L-Proline catalyzed multicomponent cascade for spiro-oxindole synthesis.

Method B: Pd-Catalyzed Asymmetric Intramolecular -Arylation

Principle: This method constructs the oxindole core and the quaternary center simultaneously from an


-substituted amide precursor. It relies on the ability of Palladium to insert into an aryl halide bond and subsequently undergo transmetallation/enolate coordination.
Critical Control Point:  The choice of ligand (often bulky, electron-rich phosphines or NHCs) is critical to favor C-bound enolates over O-bound species and to induce high enantioselectivity.

Mechanistic Pathway:

  • Oxidative Addition: Pd(0) inserts into the Ar-X bond.[1]

  • Deprotonation: Base removes the

    
    -proton, generating a Pd-enolate.
    
  • Reductive Elimination: The C-C bond forms, regenerating Pd(0) and closing the ring.

Pd_Cycle Pd0 Pd(0)L OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd Ar-X Substrate Enolate Pd-Enolate Complex OxAdd->Enolate Base (-HX) RedElim Reductive Elimination Enolate->RedElim C-C Bond Formation RedElim->Pd0 Product Release

Figure 2: Catalytic cycle for the Pd-catalyzed intramolecular


-arylation.

Comparative Performance Data

FeatureOrganocatalytic MCR (Method A)Pd-Catalyzed Arylation (Method B)Oxidative Rearrangement (Method C)
Primary Mechanism Knoevenagel / Michael CascadeIntramolecular Cross-Coupling1,2-Shift / Oxidation
Catalyst Type L-Proline (10-20 mol%)Pd(dba)2 / BINAP or NHCSelectfluor (Stoichiometric)
Substrate Scope Isatins + CH-Acids + Ketones

-Haloanilides
2-Substituted Indoles
Reaction Time 0.5 - 2 Hours12 - 24 Hours1 - 4 Hours
Typical Yield 85 - 98%70 - 95%65 - 85%
Enantioselectivity Moderate to High (with chiral amine)Excellent (>90% ee typical)N/A (Racemic usually)
Atom Economy High (Water is only byproduct)Moderate (Salt waste)Moderate (Fluorine waste)

Detailed Protocol: Organocatalytic MCR

Application: Rapid synthesis of spiro[2H-pyran-3,4'-indoline] derivatives. Rationale: This protocol is selected for its operational simplicity (open air), low cost, and high functional group tolerance, making it ideal for library generation in drug discovery.

Reagents & Equipment
  • Reactants: Isatin (1.0 equiv), Malononitrile (1.1 equiv), 1,3-Dicarbonyl or Cyclic Ketone (1.0 equiv).

  • Catalyst: L-Proline (20 mol%).[2][3]

  • Solvent: Ethanol (Green solvent) or Water:Ethanol (1:1).

  • Equipment: 10 mL Round bottom flask, magnetic stirrer, oil bath (if heating required), filtration apparatus.

Step-by-Step Procedure

Step 1: Pre-complexation (The Knoevenagel Phase)

  • Charge the reaction vessel with Isatin (1.0 mmol) and Malononitrile (1.1 mmol).

  • Add Ethanol (2.0 mL).

  • Stir at room temperature (25 °C) for 5–10 minutes.

    • Observation: The suspension will typically change color (often to red/orange) as isatylidene malononitrile forms.

    • Checkpoint: TLC (30% EtOAc/Hexane) should show consumption of isatin (

      
      ) and appearance of the alkene (
      
      
      
      ).

Step 2: Cascade Initiation (The Michael Phase)

  • Add the C-H Acid/Ketone (e.g., Dimedone or 4-hydroxycoumarin) (1.0 mmol) to the mixture.

  • Add L-Proline (0.2 mmol, 23 mg).

  • Stir the mixture vigorously at room temperature.

    • Note: If the reaction is sluggish (monitored by TLC after 30 mins), heat gently to 50 °C.

Step 3: Termination & Isolation

  • Monitor reaction progress by TLC.[3] Completion is typically observed within 30–60 minutes.

  • Self-Validating Step: The product often precipitates out of the ethanol solution as a solid due to the high polarity and molecular weight of the spiro-adduct.

  • Filter the precipitate.

  • Wash the solid cake with cold ethanol (

    
     mL) to remove unreacted catalyst and malononitrile.
    
  • Dry under vacuum.

Step 4: Characterization (Expected Signals)

  • 
    H NMR:  Look for the disappearance of the vinyl proton of the isatylidene intermediate. Check for the distinctive spiro-carbon signal in 
    
    
    
    C NMR
    (typically 50–60 ppm).

Troubleshooting & Optimization

ProblemRoot CauseCorrective Action
Low Yield / Incomplete Conversion Poor solubility of isatin; Catalyst deactivation.Switch solvent to MeOH or MeCN. Increase catalyst loading to 30 mol%.
Product Oiling Out Impurities preventing crystallization.Triturate the oil with diethyl ether or hexane/EtOAc (9:1) to induce precipitation.
Low Diastereoselectivity (dr) High temperature allows thermodynamic equilibration.Lower reaction temperature to 0 °C or -10 °C. Use a bulkier chiral amine catalyst.
Side Reaction: Hydrolysis Wet solvent hydrolyzing the imine intermediate.While water-tolerant, excessive water can reduce yield. Use anhydrous EtOH for sensitive substrates.

References

  • Organocatalytic Asymmetric Synthesis: Chemical Communications, "Organocatalytic asymmetric synthesis of 3,3-disubstituted oxindoles featuring two heteroatoms at the C3 position."[4]

  • L-Proline MCR Protocol: RSC Advances, "Organocatalysed one-pot three component synthesis of 3,3′-disubstituted oxindoles featuring an all-carbon quaternary center."

  • Pd-Catalyzed Arylation: Chemistry - A European Journal, "Synthesis of 3,3-Disubstituted Oxindoles by Palladium-Catalyzed Asymmetric Intramolecular α-Arylation of Amides."

  • Selectfluor Rearrangement: Organic Letters, "Synthesis of Quaternary 3,3-Disubstituted 2-Oxindoles from 2-Substituted Indole Using Selectfluor."[5]

  • Review of Methodologies: Organic Chemistry Frontiers, "Palladium-catalyzed stereoselective trifluoromethylated allylic alkylation of 3-substituted oxindoles."

Sources

Technical Notes & Optimization

Troubleshooting

Minimizing side reactions during methylation of 6-fluoroindolin-2-one

This guide addresses the specific challenges of methylating 6-fluoroindolin-2-one (6-fluorooxindole). While structurally similar to the 5-fluoro intermediate used in Sunitinib synthesis, the 6-fluoro isomer presents uniq...

Author: BenchChem Technical Support Team. Date: February 2026

This guide addresses the specific challenges of methylating 6-fluoroindolin-2-one (6-fluorooxindole). While structurally similar to the 5-fluoro intermediate used in Sunitinib synthesis, the 6-fluoro isomer presents unique electronic effects that influence regioselectivity (N vs. C) and mono- vs. dialkylation ratios.

Technical Support Center: Methylation of 6-Fluoroindolin-2-one

Part 1: The Mechanistic Landscape

To minimize side reactions, one must understand the competition between the three nucleophilic sites: N1 (Amide) , C3 (Benzylic) , and O2 (Lactim) .

  • The Acidity Trap: The C6-fluorine atom is electron-withdrawing, increasing the acidity of both the N1-H and C3-H protons compared to unsubstituted oxindole.

    • N1-H (

      
       in DMSO):  The most acidic proton. Deprotonation here is fast and reversible.
      
    • C3-H (

      
       in DMSO):  Less acidic but forms a softer nucleophile.
      
  • The "Polyalkylation" Problem: Direct C3-methylation is difficult to stop at the mono-stage. The introduction of an electron-donating methyl group at C3 destabilizes the anion less than it sterically hinders it, often making the product (3-methyl-6-fluoroindolin-2-one) similarly reactive to the starting material, leading to inseparable mixtures of mono- and dimethylated products.

Part 2: Troubleshooting Decision Tree

Use this logic flow to determine the correct experimental setup for your target derivative.

MethylationLogic Start Target Molecule? N_Me N-Methylation (1-methyl-6-fluoro...) Start->N_Me C_Mono C3-Mono-Methylation (3-methyl-6-fluoro...) Start->C_Mono C_Di C3,3-Dimethylation (3,3-dimethyl-6-fluoro...) Start->C_Di Base_Sel Base Selection: Use Mild/Hard Base (Cs2CO3 or K2CO3) N_Me->Base_Sel High Selectivity Direct_Route Direct Methylation? (NOT RECOMMENDED) C_Mono->Direct_Route High Risk of Dialkylation Indirect_Route Indirect Route: Condensation + Reduction C_Mono->Indirect_Route High Purity Pathway Strong_Base Base Selection: Strong Base (NaH, 2.2 eq) + Excess MeI C_Di->Strong_Base Thermodynamic Control

Figure 1: Decision tree for selecting reaction conditions based on the desired methylation site.

Part 3: Frequently Asked Questions (Troubleshooting)

Q1: I am trying to synthesize the C3-monomethyl derivative, but I keep getting the 3,3-dimethyl product. How do I stop the reaction? Diagnosis: You are fighting the "Thorpe-Ingold" effect and similar pKa values. The reaction rate


 is often 

. Solution: Do not use direct methylation (MeI/Base).
  • Protocol: Switch to the Indirect Route .

    • Condensation: React 6-fluoroindolin-2-one with an aldehyde (e.g., benzaldehyde or formaldehyde source) to form the 3-benzylidene intermediate.

    • Reduction: Reduce the alkene (H2/Pd-C or NaBH4) to the alkane.

    • Why this works: The condensation step cannot "double add" due to steric strain, and the reduction is quantitative.

Q2: My reaction mixture turned deep red/orange, and the yield is low. Diagnosis: You have formed Isoindigo derivatives via oxidative self-coupling. Mechanism: Under basic conditions in the presence of air (Oxygen), the deprotonated C3-anion oxidizes to a radical, coupling with another radical or unreacted starting material to form a conjugated dimer (red color). Solution:

  • Degas Solvents: Sparge all solvents (DMF/THF) with Argon/Nitrogen for 15 minutes before adding base.

  • Temperature: Keep the temperature below 0°C during the deprotonation step.

Q3: I want N-methylation, but I see C-methylation byproducts. Diagnosis: The base is too strong or the cation is too "soft," favoring the C-nucleophile. Solution: Use Cesium Carbonate (


) .
  • Reasoning: The "Hard/Soft Acid Base" (HSAB) principle. The hard Cesium cation pairs tightly with the hard Oxygen/Nitrogen anion, shielding the C3 position.

  • Solvent: Use Acetonitrile (MeCN) or DMF. Avoid THF.

Part 4: Validated Protocols

Primary Mechanism: SN2 substitution at the hardest nucleophile.

ReagentEquivalentsRole
6-Fluoroindolin-2-one1.0Substrate
Cesium Carbonate (

)
1.5Mild Base (Promotes N-selectivity)
Methyl Iodide (MeI)1.2Electrophile
Acetonitrile (MeCN)[0.2 M]Solvent (Polar Aprotic)
  • Suspend 6-fluoroindolin-2-one and

    
     in dry MeCN.
    
  • Stir at Room Temperature (RT) for 30 mins (forms the N-anion).

  • Add MeI dropwise.

  • Monitor by TLC/LCMS. Reaction is typically complete in 2–4 hours.

  • Note: If C-alkylation is observed, lower temperature to 0°C.

Primary Mechanism: Knoevenagel Condensation followed by Reduction.

Step 1: Condensation [1][2][3][4]

  • Mix 6-fluoroindolin-2-one (1.0 eq) with 4-methoxybenzaldehyde (1.1 eq) and Piperidine (0.1 eq) in Ethanol.

  • Reflux for 3–6 hours. The product (3-(4-methoxybenzylidene)-6-fluoroindolin-2-one) will precipitate as a yellow/orange solid.

  • Filter and wash with cold ethanol.

Step 2: Reduction & Deprotection (if needed)

  • Dissolve the intermediate in MeOH/THF.

  • Add

    
     (10% wt) and stir under 
    
    
    
    balloon (1 atm).
  • Result: This yields the 3-(4-methoxybenzyl) derivative.

  • For pure Methyl: Use Paraformaldehyde in Step 1 (requires harsh conditions) or use the Vilsmeier-Haack formylation followed by reduction.

Primary Mechanism: Double enolate alkylation.

ReagentEquivalentsRole
6-Fluoroindolin-2-one1.0Substrate
Sodium Hydride (NaH) 2.5 Strong Base (Irreversible deprotonation)
Methyl Iodide (MeI)3.0 Excess Electrophile
THF (Anhydrous)[0.1 M]Solvent
  • Critical: Flame-dry glassware and cool THF to 0°C .

  • Add NaH (60% in oil) to the THF.

  • Add 6-fluoroindolin-2-one portion-wise (Hydrogen gas evolution!).

  • Stir at 0°C for 30 mins. The solution may turn dark (anion formation).

  • Add MeI (excess) quickly.

  • Warm to RT. The excess base ensures any mono-methyl product is immediately deprotonated and methylated again.

Part 5: Side Reaction Mechanisms

SideReactions Figure 2: Oxidative Dimerization Pathway (Isoindigo Formation) Substrate 6-Fluoroindolin-2-one Anion Enolate Anion (C3) Substrate->Anion Base Radical Indolinyl Radical Anion->Radical O2 (Oxidation) Isoindigo Isoindigo Dimer (Red Side Product) Radical->Isoindigo Dimerization

Figure 2: Oxidative dimerization pathway leading to colored impurities.

References

  • Regioselective N-Alkylation

    • Title: Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Qu
    • Source:Journal of Organic Chemistry (via PMC).
    • URL:[Link]

  • C3-Alkylation Challenges (Thorpe-Ingold)

    • Title: Nickel-Catalyzed Alkylation of Oxindoles with Secondary Alcohols.
    • Source:ACS Public
    • URL:[Link]

  • Isoindigo Formation (Side Reaction)

    • Title: Base-catalyzed Sulfurative Condensation of 2-Oxoindoles to Isoindigos.[5]

    • Source:ResearchGate (Asian Journal of Organic Chemistry).
    • URL:[Link]

  • General Oxindole Synthesis (Sunitinib Context)

    • Title: Synthesis and Biological Evaluation of 3-Substituted-indolin-2-one Deriv
    • Source:Molecules (MDPI).
    • URL:[Link]

Sources

Optimization

Troubleshooting low purity in 6-Fluoro-3,3-dimethylindolin-2-one production

Welcome to the technical support center for the synthesis of 6-Fluoro-3,3-dimethylindolin-2-one. This guide is designed for researchers, scientists, and professionals in drug development.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 6-Fluoro-3,3-dimethylindolin-2-one. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and answers to frequently asked questions to help you overcome challenges related to low purity in your synthesis.

Troubleshooting Guide

This section addresses specific issues you might encounter during the synthesis of 6-Fluoro-3,3-dimethylindolin-2-one, presented in a question-and-answer format.

Issue 1: Low or No Product Yield

Q1: My intramolecular Friedel-Crafts cyclization is resulting in a low yield or failing altogether. What are the common causes?

A1: Low or no yield in the intramolecular Friedel-Crafts cyclization to form the oxindole ring system is a common issue. The primary culprits are often related to the catalyst, reaction conditions, and the nature of the substrate.

  • Catalyst Inactivity: The Lewis acid catalyst, typically aluminum chloride (AlCl₃), is extremely sensitive to moisture.[1] Any water present in your solvent, glassware, or starting materials will react with and deactivate the catalyst. It is crucial to maintain strictly anhydrous conditions throughout the reaction.

  • Insufficient Catalyst: The ketone product of the Friedel-Crafts acylation can form a stable complex with the Lewis acid catalyst.[1] This complexation effectively removes the catalyst from the reaction mixture, halting the cyclization. Therefore, a stoichiometric amount, or even a slight excess, of the catalyst is often necessary.

  • Deactivated Aromatic Ring: While the fluorine atom at the 6-position is only weakly deactivating, other substituents on the aromatic ring could hinder the electrophilic aromatic substitution. Strongly electron-withdrawing groups will significantly decrease the nucleophilicity of the aromatic ring, making the intramolecular attack less favorable.[1]

  • Unfavorable Ring Closure: While 5-membered ring formation is generally favorable, steric hindrance from the gem-dimethyl group could play a role in impeding the cyclization.[2]

Troubleshooting & Optimization:

ParameterRecommendationRationale
Catalyst Use fresh, anhydrous AlCl₃. Consider using a stronger Lewis acid if needed.Ensures catalyst activity.[1][3]
Solvent Ensure the solvent (e.g., dichloromethane, carbon disulfide) is rigorously dried.Prevents catalyst deactivation.[1]
Temperature Optimize the reaction temperature. While some Friedel-Crafts reactions proceed at room temperature, others may require cooling to control side reactions or gentle heating to proceed.[3]Temperature affects reaction kinetics and selectivity.
Reaction Time Monitor the reaction progress using TLC or HPLC to determine the optimal reaction time.Prevents the formation of degradation products from prolonged reaction times.
Issue 2: Presence of Significant Impurities

Q2: I've obtained my product, but it's contaminated with several impurities. What are the likely side products and how can I identify them?

A2: Impurity profiling is crucial for ensuring the quality of your final product. Common impurities in the synthesis of 6-Fluoro-3,3-dimethylindolin-2-one can arise from incomplete reactions, side reactions, or degradation.

Common Impurities:

  • Unreacted Starting Material: The presence of the acyclic precursor is a common impurity if the cyclization is incomplete.

  • Positional Isomers: Depending on the synthetic route, there is a possibility of forming other positional isomers of the fluoro-substituted oxindole.

  • Over-alkylation/acylation Products: While less common in intramolecular reactions, intermolecular side reactions can lead to polymeric materials, especially at higher concentrations.

  • Hydrolyzed Products: If the workup is not carefully controlled, the intermediate acyl chloride can hydrolyze back to the carboxylic acid.

Identification Techniques:

Hyphenated analytical techniques are powerful tools for identifying and quantifying impurities.[4]

TechniqueApplication
HPLC-UV A robust method for quantifying the purity of the main component and detecting impurities.[5][6][7]
LC-MS Provides molecular weight information for each impurity, aiding in their identification.[4]
GC-MS Useful for identifying volatile impurities and residual solvents.[4]
NMR Spectroscopy Provides detailed structural information about the main product and any significant impurities.[4]
Issue 3: Difficulty in Purification

Q3: I'm struggling to purify the final product. What are the recommended purification methods?

A3: The choice of purification method depends on the nature and quantity of the impurities.

  • Recrystallization: This is often the most effective method for removing minor impurities from a solid product. Experiment with different solvent systems to find one where the product has high solubility at elevated temperatures and low solubility at room temperature, while the impurities remain soluble.

  • Column Chromatography: For mixtures that are difficult to separate by recrystallization, column chromatography on silica gel is a standard technique.[8] A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity, can effectively separate the desired product from impurities.

  • Preparative HPLC: For obtaining very high purity material, preparative HPLC can be employed, although it is less suitable for large-scale purification.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 6-Fluoro-3,3-dimethylindolin-2-one?

A1: A common and effective method for the synthesis of substituted oxindoles is the intramolecular Friedel-Crafts cyclization of an N-aryl-α-haloamide. For 6-Fluoro-3,3-dimethylindolin-2-one, this would typically involve the cyclization of N-(4-fluorophenyl)-2-bromo-2-methylpropanamide in the presence of a Lewis acid catalyst like aluminum chloride.

Q2: How critical is the quality of the starting materials?

A2: The purity of your starting materials is paramount. Impurities in the initial aniline or the α-haloacyl halide can carry through the synthesis and complicate the purification of the final product. It is highly recommended to use starting materials of the highest possible purity.

Q3: Can I use other Lewis acids besides aluminum chloride?

A3: Yes, other Lewis acids can be used. The choice of Lewis acid can influence the reaction's efficiency and selectivity. Common alternatives include iron(III) chloride (FeCl₃), tin(IV) chloride (SnCl₄), and boron trifluoride (BF₃). The optimal catalyst may need to be determined empirically for your specific substrate and reaction conditions.

Visualizing the Workflow

Troubleshooting Low Purity

The following diagram illustrates a logical workflow for troubleshooting low purity in your synthesis.

Caption: A decision-making workflow for troubleshooting low product purity.

Synthetic Pathway: Intramolecular Friedel-Crafts Cyclization

This diagram outlines the key steps in the synthesis of 6-Fluoro-3,3-dimethylindolin-2-one via an intramolecular Friedel-Crafts reaction.

SyntheticPathway StartingMaterial N-(4-fluorophenyl)- 2-bromo-2-methylpropanamide AcyliumIon Acylium Ion Intermediate StartingMaterial->AcyliumIon + Lewis Acid LewisAcid Lewis Acid (AlCl₃) Cyclization Intramolecular Electrophilic Attack AcyliumIon->Cyclization Deprotonation Deprotonation Cyclization->Deprotonation Product 6-Fluoro-3,3-dimethylindolin-2-one Deprotonation->Product

Caption: Key steps in the intramolecular Friedel-Crafts synthesis of the target molecule.

References

  • CN101531624A - Synthetic method of 6-fluoroindole-3-acetonitrile - Google Patents.
  • Intramolecular Friedel Crafts Reaction - ResearchGate. Available at: [Link]

  • Synthesis and evaluation of 6-(3-[18F]fluoro-2-hydroxypropyl)- substituted 2-pyridylbenzothiophenes and 2-pyridylbenzothiazoles as potential PET tracers for imaging Aβ plaques. Available at: [Link]

  • Impurity Profiling With Use of Hyphenated Techniques - Asian Journal of Research in Chemistry. Available at: [Link]

  • Intramolecular Friedel-Crafts Reactions - Master Organic Chemistry. Available at: [Link]

  • Synthesis and Reactions of 3,3-Difluoro-2-exo-methylidene Indolines - PMC. Available at: [Link]

  • (PDF) Solvent Effects: Syntheses of 3,3-Difluorooxindoles and 3-Fluorooxindoles from Hydrazonoindolin-2-one by Selectfluor - ResearchGate. Available at: [Link]

  • HPLC and CE Procedures for the Determination of Fluoroquinolones (2020–2025) - MDPI. Available at: [Link]

  • HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152 - PMC. Available at: [Link]

  • Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview - Research and Reviews. Available at: [Link]

  • What Makes Friedel-Crafts Reactions So Tricky? - YouTube. Available at: [Link]

  • Transition-metal-free intramolecular Friedel–Crafts reaction by alkene activation: A method for the synthesis of some novel xanthene derivatives - Beilstein Journals. Available at: [Link]

  • HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152 - PubMed. Available at: [Link]

  • Preparation and Reactions of Heteroarylmethylzinc Reagents - AWS. Available at: [Link]

  • A Novel and Efficient Synthesis of 3-Fluorooxindoles from Indoles Mediated by Selectfluor. Available at: [Link]

  • The Synthesis of 3,3-Dimethyl-2-(1-aryl-1H-pyrazol-4-yl)-3H-indoles - ResearchGate. Available at: [Link]

Sources

Troubleshooting

Solving solubility issues of 6-Fluoro-3,3-dimethylindolin-2-one in HPLC mobile phases

This technical guide addresses the solubility and chromatographic challenges associated with 6-Fluoro-3,3-dimethylindolin-2-one (also referred to as 6-Fluoro-3,3-dimethyl-2-oxindole). Based on its structural properties—s...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the solubility and chromatographic challenges associated with 6-Fluoro-3,3-dimethylindolin-2-one (also referred to as 6-Fluoro-3,3-dimethyl-2-oxindole).

Based on its structural properties—specifically the lipophilic gem-dimethyl group at the C3 position and the fluorinated aromatic core—this molecule presents distinct "brick dust" characteristics: high crystallinity and poor aqueous solubility, which often lead to precipitation in Reverse Phase HPLC (RP-HPLC) systems.

Molecule Profile & Solubility Physics

Before troubleshooting, we must understand the "Why."

  • Core Structure: The indolin-2-one (oxindole) scaffold is a bicyclic amide.

  • The Problematic Moiety: The 3,3-dimethyl substitution removes the acidic proton at the C3 position, preventing enolization. This locks the molecule in a rigid, lipophilic ketone form, significantly reducing its solubility in aqueous buffers compared to non-substituted oxindoles.

  • The Fluorine Effect: The C6-fluorine atom increases lipophilicity (LogP ~2.5–2.8 estimated based on chloro-analogs) and crystal lattice energy, making the solid difficult to dissolve initially.

Troubleshooting Guide (Q&A)

Category A: System Pressure & Blockages

Q: I see a sharp pressure spike immediately after injection, followed by a system over-pressure shutdown. What is happening? A: This is a classic "Solvent Shock" precipitation. The Cause: You likely dissolved your sample in 100% DMSO or DMF. When this bolus hits a high-aqueous initial mobile phase (e.g., 95% Water), the hydrophobic 6-Fluoro-3,3-dimethylindolin-2-one instantly crashes out of solution, clogging the needle seat or column frit. The Fix:

  • Diluent Matching: Never inject 100% strong organic solvent into a weak mobile phase. Dilute your sample at least 1:1 with the initial mobile phase (e.g., 50% Acetonitrile/Water).

  • Solvent Swap: If the concentration is too low after dilution, switch to Acetonitrile (ACN) as the primary solvent. ACN has a lower viscosity and better miscibility dynamics with water than DMSO, reducing the "mixing shock" at the column head.

Category B: Peak Shape Issues

Q: My peak is splitting or showing severe fronting (shark-fin shape). Is the column dead? A: The column is likely fine; your injection solvent is too strong. The Mechanism: The 3,3-dimethyl group makes the molecule highly hydrophobic. If dissolved in pure ACN or MeOH, the sample travels faster than the mobile phase during the initial isocratic hold. The analyte molecules "race" ahead of the solvent front, causing band broadening and peak splitting. The Fix:

  • Reduce Injection Volume: Drop from 10 µL to 2–5 µL.

  • Weak Wash: Ensure your autosampler needle wash is compatible (e.g., 50:50 MeOH:Water) to prevent carryover droplets from enriching the plug.

Category C: Retention Time Drift

Q: The retention time drifts earlier with every run. Is the molecule degrading? A: While indolinones are generally stable, this is likely a solubility accumulation issue, not degradation. The Diagnosis: The molecule may be slowly precipitating inside the column pores over time, effectively coating the stationary phase and reducing the available surface area for interaction. The Fix:

  • Column Cleaning: Run a "sawtooth" wash gradient (5% to 100% ACN over 5 minutes, hold 5 minutes, repeat 3x) at 50°C.

  • Temperature: Operate the column oven at 40°C or 45°C . The increased temperature significantly boosts the solubility of fluorinated oxindoles and improves mass transfer.

Experimental Protocols

Protocol 1: The "Gradient Solubility Screen"

Use this to determine the safe operating range for your mobile phase.

Objective: Define the "Crash Point" (the % organic where the molecule precipitates).

StepActionCritical Parameter
1 Prepare StockDissolve 5 mg in 1 mL ACN (avoid DMSO if possible).
2 AliquotPlace 100 µL of Stock into 5 HPLC vials.
3 TitrateAdd water to vials to create ratios: 90:10, 70:30, 50:50, 30:70, 10:90 (ACN:Water).
4 IncubateLet stand at room temp for 30 mins. Vortex.
5 ObserveCheck for turbidity (cloudiness) against a dark background.
6 AnalyzeInject the supernatant of the lowest soluble % organic.

Result: If the 50:50 vial is clear but 30:70 is cloudy, your minimum organic starting condition for the gradient is 50% (or you must inject very small volumes).

Protocol 2: Recommended HPLC Method Conditions

Based on structural analogs (WCK 1152 intermediates) and hydrophobicity data.

  • Column: C18 (End-capped), 3.5 µm or smaller (e.g., Zorbax Eclipse Plus or equivalent).

  • Mobile Phase A: Water + 0.1% Formic Acid (Suppresses silanol interactions with the amide).

  • Mobile Phase B: Acetonitrile (Preferred over MeOH for solubility).

  • Flow Rate: 1.0 mL/min (standard analytical).

  • Temp: 40°C (Critical for solubility).

  • Gradient:

    • 0.0 min: 40% B (Start high to prevent crash)

    • 10.0 min: 95% B

    • 12.0 min: 95% B

    • 12.1 min: 40% B

Visualizing the Solubility Decision Tree

The following diagram illustrates the logical flow for selecting the correct sample preparation strategy to avoid system failures.

SolubilityLogic Start Start: Dissolve 6-Fluoro-3,3-dimethylindolin-2-one SolventChoice Primary Solvent Selection Start->SolventChoice IsSolubleACN Soluble in 100% ACN? SolventChoice->IsSolubleACN UseDMSO Use DMSO (Max Conc.) IsSolubleACN->UseDMSO No (Brick Dust) UseACN Use ACN (Preferred) IsSolubleACN->UseACN Yes DilutionStep Dilution Step (Critical) UseDMSO->DilutionStep UseACN->DilutionStep PrecipCheck Precipitation on Water Add? DilutionStep->PrecipCheck Add 50% Water HighOrgMethod Method: Start Gradient >40% B Inj Vol < 5 µL PrecipCheck->HighOrgMethod Yes (Cloudy) StdMethod Method: Standard Gradient Inj Vol 10 µL PrecipCheck->StdMethod No (Clear) Filter Filter (0.2 µm PTFE) HighOrgMethod->Filter StdMethod->Filter

Caption: Decision tree for sample preparation to prevent column fouling and pressure spikes.

References

  • PubChem. 6-Fluoro-2,3-dihydro-1H-indol-2-one (Compound Summary). National Library of Medicine. Available at: [Link]

  • Patel, M. et al. (2025). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. (Describes HPLC conditions for dimethyl-substituted indoline derivatives). Available at: [Link]

  • Jiang, X. et al. (2016).[1] Synthesis of Quaternary 3,3-Disubstituted 2-Oxindoles from 2-Substituted Indole Using Selectfluor. Organic Letters. (Provides synthesis and solubility context for 3,3-disubstituted oxindoles). Available at: [Link]

Sources

Optimization

Technical Support Center: Purification of 6-Fluoro-3,3-dimethylindolin-2-one

Welcome to the technical support guide for the purification of 6-Fluoro-3,3-dimethylindolin-2-one. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter challenge...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the purification of 6-Fluoro-3,3-dimethylindolin-2-one. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in obtaining this valuable building block with the high degree of purity required for downstream applications. This guide provides in-depth, experience-driven strategies, troubleshooting FAQs, and detailed protocols to streamline your purification workflows.

Introduction: The Importance of Purity

6-Fluoro-3,3-dimethylindolin-2-one is a substituted oxindole, a privileged scaffold in medicinal chemistry. The incorporation of fluorine and gem-dimethyl groups can significantly modulate the physicochemical and pharmacological properties of derivative compounds, making this intermediate highly valuable in drug discovery programs.[1] However, synthetic routes, often involving variations of the Fischer indole synthesis, can generate a range of structurally similar impurities.[2][3] Achieving high purity (>99%) is not merely an analytical target but a prerequisite for generating reliable biological data, ensuring reproducible results, and meeting regulatory standards.

This guide moves beyond simple protocols to explain the scientific rationale behind each purification step, empowering you to troubleshoot effectively and adapt these strategies to your specific experimental context.

Section 1: Understanding and Characterizing the Crude Product

Effective purification begins with understanding what you are trying to remove. Before attempting any purification, it is critical to analyze your crude material.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in my crude 6-Fluoro-3,3-dimethylindolin-2-one?

A1: The impurity profile is highly dependent on the synthetic route. If using a Fischer-type synthesis from a substituted phenylhydrazine and isobutyraldehyde followed by oxidation, potential impurities include:

  • Unreacted Starting Materials: Residual 4-fluorophenylhydrazine or related precursors.

  • Isomeric Byproducts: Impurities arising from incomplete cyclization or alternative rearrangement pathways during the indolization step.[2][4]

  • Over-oxidation or Degradation Products: The oxindole core can be susceptible to further oxidation or degradation under harsh reaction or workup conditions.

  • Residual Solvents and Reagents: Solvents like DMF or DMSO, and acid catalysts (e.g., PPA, H₂SO₄) are common culprits.[5]

Q2: What analytical techniques should I use to assess my crude product?

A2: A multi-technique approach is recommended for a comprehensive profile.[6]

  • ¹H and ¹⁹F NMR Spectroscopy: Provides structural confirmation of your desired product and helps identify major organic impurities.

  • LC-MS: The most powerful tool for this task. It separates components chromatographically and provides their mass-to-charge ratio, allowing for the identification of most impurities and starting materials.[6]

  • Thin-Layer Chromatography (TLC): An indispensable, rapid technique for visualizing the complexity of your crude mixture and for developing conditions for column chromatography.

Section 2: Primary Purification Strategy: Recrystallization

Recrystallization is often the most efficient, scalable, and cost-effective method for significantly enhancing the purity of crystalline solids. It is an ideal first-pass purification strategy for crude 6-Fluoro-3,3-dimethylindolin-2-one, which is expected to be a solid at room temperature.[7][8]

Troubleshooting Recrystallization

Q1: I've tried several solvents, but my product either doesn't dissolve or dissolves completely, even at room temperature. What should I do?

A1: This is a classic solvent selection problem. The ideal solvent should dissolve the compound poorly at low temperatures but completely at or near its boiling point.

  • Solution: Use a binary solvent system. Find a solvent in which the compound is highly soluble (e.g., Dichloromethane, Ethyl Acetate) and another in which it is poorly soluble (e.g., Hexanes, Pentane). Dissolve the crude product in a minimal amount of the "good" solvent at an elevated temperature, and then slowly add the "poor" solvent (the anti-solvent) until the solution becomes faintly turbid. This brings the solution to its saturation point, from which cooling will induce crystallization.

Q2: My product "oils out" instead of forming crystals. How can I fix this?

A2: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of the solute.

  • Solution 1 (Lower Temperature): Ensure the boiling point of your chosen solvent is lower than the melting point of your compound.

  • Solution 2 (Reduce Saturation Speed): Add the anti-solvent more slowly or cool the solution at a much slower rate (e.g., by placing the flask in a warm water bath and allowing it to cool to room temperature overnight).

  • Solution 3 (Scratching): Use a glass rod to gently scratch the inside surface of the flask at the air-liquid interface. The microscopic imperfections on the glass provide nucleation sites for crystal growth.

Q3: After recrystallization, the purity only improved marginally. What's next?

A3: This suggests the presence of impurities with very similar solubility profiles to your product.

  • Solution: While a second recrystallization may help, it is often more efficient to proceed to a chromatographic method like flash column chromatography, which separates based on a different physical principle (adsorption) rather than solubility.

Data Presentation: Solvent Selection Guide

The following table provides starting points for single and binary solvent systems for the recrystallization of oxindole-type compounds.

Solvent System Type"Good" Solvent (High Solubility)"Anti-Solvent" (Low Solubility)Comments
Single Solvent IsopropanolN/AA good starting point. Cool slowly.
Single Solvent Ethanol (95%)N/AOften effective for polar heterocyclic compounds.[5]
Binary System Ethyl AcetateHexanesA very common and effective system for moderately polar compounds.[9]
Binary System Dichloromethane (DCM)Pentane or HexanesUseful if the compound is highly soluble. Be cautious with DCM's low boiling point.
Binary System AcetoneWaterCan be effective, but ensure the product is stable to water.
Experimental Protocol: Binary Solvent Recrystallization
  • Dissolution: Place the crude 6-Fluoro-3,3-dimethylindolin-2-one in an Erlenmeyer flask. Add a minimal amount of the chosen "good" solvent (e.g., Ethyl Acetate) and gently heat (e.g., on a hotplate with stirring) until the solid is fully dissolved.

  • Hot Filtration (Optional): If insoluble impurities are visible, perform a hot filtration through a fluted filter paper to remove them.

  • Addition of Anti-Solvent: While the solution is still warm, add the "anti-solvent" (e.g., Hexanes) dropwise with swirling until a persistent cloudiness appears. Add a few drops of the "good" solvent to redissolve the precipitate, resulting in a clear, saturated solution.

  • Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. For maximum yield, subsequently place it in an ice bath or refrigerator for at least one hour.

  • Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

  • Washing: Wash the collected crystals with a small amount of the cold anti-solvent to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals under high vacuum to remove all residual solvent.

Section 3: Chromatographic Purification Strategies

When recrystallization is insufficient or impractical, chromatographic techniques provide a powerful alternative based on differential adsorption of components to a stationary phase.

Mandatory Visualization: Purification Strategy Decision Tree

This diagram outlines the decision-making process for selecting the appropriate purification technique.

Purification_Decision_Tree start_node Crude Product (Purity < 95%) decision_node_1 Crystalline Solid? start_node->decision_node_1 recrystallization_node Attempt Recrystallization decision_node_2 Purity > 98%? recrystallization_node->decision_node_2 column_chrom_node Perform Flash Column Chromatography decision_node_4 Purity > 99.5%? column_chrom_node->decision_node_4 prep_hplc_node Perform Preparative HPLC end_node_success Pure Product (>99.5%) prep_hplc_node->end_node_success decision_node_1->recrystallization_node  Yes decision_node_1->column_chrom_node No (Oil)   decision_node_2->column_chrom_node No   decision_node_2->end_node_success  Yes decision_node_3 Impurities Separable by TLC? decision_node_4->prep_hplc_node No   decision_node_4->end_node_success  Yes end_node_fail Re-evaluate Synthesis or Characterize Impurity

Caption: Decision tree for selecting a purification strategy.

Part 1: Flash Column Chromatography

Flash chromatography is the workhorse for routine purification in medicinal chemistry labs. It offers a good balance of speed, resolution, and capacity.

Troubleshooting Flash Chromatography

Q1: How do I choose the right solvent system (mobile phase)?

A1: The goal is to find a solvent system where your desired compound has a Retention Factor (Rf) of ~0.3 on a silica gel TLC plate.

  • Procedure: Spot your crude mixture on a TLC plate. Develop the plate in various ratios of a non-polar solvent (e.g., Hexanes or Heptane) and a more polar solvent (e.g., Ethyl Acetate or DCM). Start with a low polarity mixture (e.g., 9:1 Hexanes:EtOAc) and gradually increase the polarity. The system that moves your product spot to an Rf of ~0.3 while maximizing separation from impurities is your ideal mobile phase.[10][11]

Q2: My compound streaks on the TLC plate and the column. What does this mean?

A2: Streaking is often caused by overloading the stationary phase or by acidic/basic functional groups interacting too strongly with the silica.

  • Solution 1 (Reduce Load): Use less crude material for the amount of silica gel. A common rule of thumb is a 1:30 to 1:100 mass ratio of crude product to silica.

  • Solution 2 (Modify Mobile Phase): If your compound is acidic, add a small amount of acetic acid (~0.5%) to the mobile phase. If it's basic, add triethylamine (~0.5%). This neutralizes active sites on the silica and improves peak shape.

Q3: The separation on the column is much worse than what I saw on the TLC plate.

A3: This is a common issue arising from improper column packing or sample loading.

  • Solution 1 (Packing): Ensure your column is packed uniformly without any air bubbles or cracks. A "slurry packing" method is generally most reliable.

  • Solution 2 (Loading): For best results, use "dry loading." Dissolve your crude product in a minimal amount of a strong solvent (like DCM or acetone), add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of your packed column. This ensures the sample starts as a very narrow band, leading to better separation.[12]

Experimental Protocol: Flash Column Chromatography
  • Select Mobile Phase: As described above, determine the optimal mobile phase using TLC (e.g., 80:20 Hexanes:Ethyl Acetate).

  • Pack the Column: Fill the column with the chosen mobile phase. Prepare a slurry of silica gel in the mobile phase and pour it into the column. Allow it to settle, draining excess solvent until the solvent level is just above the silica bed.

  • Load the Sample: Prepare a dry load of your crude product as described in the troubleshooting section. Carefully add it to the top of the silica bed.

  • Elute: Add the mobile phase and apply positive pressure (using air or nitrogen) to achieve a steady flow rate.

  • Collect Fractions: Collect the eluent in a series of test tubes or vials.

  • Analyze Fractions: Spot each fraction on a TLC plate to identify which ones contain your pure product.

  • Combine and Concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 6-Fluoro-3,3-dimethylindolin-2-one.

Part 2: Preparative High-Performance Liquid Chromatography (Prep HPLC)

For achieving the highest levels of purity (>99.5%) or for separating very closely related impurities, preparative HPLC is the gold standard.[13]

Troubleshooting Preparative HPLC

Q1: When should I choose Prep HPLC over flash chromatography?

A1: Use Prep HPLC when:

  • You need >99.5% purity for applications like reference standard qualification or late-stage drug development.[14][15]

  • Impurities are inseparable by flash chromatography (ΔRf < 0.1).

  • Your compound is highly polar and requires mobile phases incompatible with standard silica gel.

Q2: My analytical HPLC method shows good separation, but the prep run is failing.

A2: Scaling up from analytical to preparative scale is not always linear. The most common issue is column overloading.[16]

  • Solution: Perform a loading study. On your analytical column, inject progressively larger amounts of your sample until you see a significant loss of resolution. This will help you determine the maximum loading capacity, which you can then scale geometrically to your preparative column.

Q3: I'm using a large volume of expensive solvent. Can I optimize this?

A3: Yes. The goal is to maximize throughput (mass of pure compound per unit time).

  • Solution: Instead of a long, shallow gradient, consider an isocratic or step-gradient method if your impurities are well-separated from the main peak. This can significantly reduce run time and solvent consumption.[13] Also, ensure you are using the largest particle size column that still provides adequate resolution, as this will lower backpressure and allow for higher flow rates.

Mandatory Visualization: Chromatographic Method Development Workflow

HPLC_Dev_Workflow start_node Start: Crude Sample analytical_dev 1. Analytical Method Development (TLC or Analytical HPLC) start_node->analytical_dev scouting 2. Solvent System Scouting (e.g., Hex/EtOAc vs DCM/MeOH) analytical_dev->scouting optimization 3. Gradient/Isocratic Optimization scouting->optimization loading_study 4. Loading Study (Determine Max Sample Load) optimization->loading_study scale_up 5. Scale-Up to Preparative Column loading_study->scale_up purification 6. Run Preparative Purification scale_up->purification analysis 7. Fraction Analysis & Purity Check purification->analysis end_node Finish: Pure Compound analysis->end_node

Caption: Workflow for chromatographic purification.

References
  • CN101531624A - Synthetic method of 6-fluoroindole-3-acetonitrile - Google Patents. (n.d.).
  • Nacalai Tesque, Inc. (n.d.). Sample Pretreatment for HPLC. Retrieved February 17, 2026, from [Link]

  • Hughes, D. L. (2012). Why Do Some Fischer Indolizations Fail? ACS Catalysis, 2(11), 2336-2343. [Link]

  • Laus, G., et al. (2005). HPLC analysis of oxindole alkaloids in Uncaria tomentosa. Journal of Liquid Chromatography & Related Technologies, 28(13), 2153-2163. [Link]

  • Agilent Technologies. (n.d.). Solutions for Preparative HPLC. Retrieved February 17, 2026, from [Link]

  • Zeidan, N., et al. (2020). Synthesis and Reactions of 3,3-Difluoro-2-exo-methylidene Indolines. Organic Letters, 22(9), 3688-3691. [Link]

  • Montoro, P., & Piacente, S. (2013). HPLC Analysis of Oxindole Alkaloids in Uncaria Tomentosa: Sample Preparation and Analysis Optimisation by Factorial Design. Phytochemical Analysis, 24(4), 339-344. [Link]

  • Supporting Information for Ir- and Bi-Catalyzed Regioselective C–H Borylation and Deborylation of Fluoroindoles. (n.d.). Retrieved February 17, 2026, from [Link]

  • Mastrianni, J. (2022). LABTips: Preparative HPLC for Purification Workflows. Labcompare. [Link]

  • Ishihara, K., & Riho. (2021). A FLUOROUS PROLINE CATALYST IMMOBILIZED ON TEFLON® FOR HIGHLY STEREOSELECTIVE ASYMMETRIC ALDOL REACTIONS. The Journal of Organic Chemistry. [Link]

  • Al-Warhi, T., et al. (2023). Synthesis of Trifluoromethylated Pyrimido[1,2-b]indazole Derivatives through the Cyclocondensation of 3-Aminoindazoles with Ketoester and Their Functionalization via Suzuki-Miyaura Cross-Coupling and SNAr Reactions. Molecules, 28(24), 8123. [Link]

  • Zeidan, N., et al. (2020). Synthesis and Reactions of 3,3-Difluoro-2-exo-methylidene Indolines. ResearchGate. [Link]

  • Yeole, R. D., et al. (2008). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. Indian Journal of Pharmaceutical Sciences, 70(3), 357-361. [Link]

  • Yang, Q., et al. (2018). Solvent Effects: Syntheses of 3,3-Difluorooxindoles and 3-Fluorooxindoles from Hydrazonoindolin-2-one by Selectfluor. The Journal of Organic Chemistry, 83(12), 6762-6768. [Link]

  • Kim, D. Y., et al. (2015). Synthesis and evaluation of 6-(3-[18F]fluoro-2-hydroxypropyl)-2,3-dihydro-1H-isoindol-1-one as a potential PET imaging agent for PARP1. Bioorganic & Medicinal Chemistry, 23(17), 5670-5679. [Link]

  • Taylor & Francis. (n.d.). Fischer indole synthesis – Knowledge and References. Retrieved February 17, 2026, from [Link]

  • Singh, S., & Kumar, Y. (2012). Impurity Profiling With Use of Hyphenated Techniques. Asian Journal of Research in Chemistry, 5(5), 650-656. [Link]

  • Chen, P., et al. (2019). Synthesis of 2,2-Disubstituted Indolin-3-ones via Enolonium Species. Molecules, 24(13), 2486. [Link]

  • Sajjadifar, S., et al. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2491-2498. [Link]

  • Yeole, R. D., et al. (2008). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. PubMed. [Link]

  • Agency for Toxic Substances and Disease Registry. (1992). Analytical Methods. In Toxicological Profile for Pyridine. [Link]

  • Organic Syntheses. (n.d.). 3-Butyl-2-fluoro-1-[(4-methylphenyl)sulfonyl]-1H-indole. Retrieved February 17, 2026, from [Link]

  • ResearchGate. (n.d.). List of various indole derivatives prepared via Fischer indolization... Retrieved February 17, 2026, from [Link]

  • Knochel, P., et al. (n.d.). Preparation and Reactions of Heteroarylmethylzinc Reagents. Retrieved February 17, 2026, from [Link]

  • Sajjadifar, S., et al. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. ResearchGate. [Link]

  • Yeole, R. D., et al. (2008). HPLC method for determination of enantiomeric purity of a novel respiratory fluoroquinolone: WCK 1152. Academia.edu. [Link]

  • ResearchGate. (n.d.). Recrystallization of Crude Product 6 in Different Solvents. Retrieved February 17, 2026, from [Link]

  • Maldonado, M., et al. (2020). The Synthesis of 3,3-Dimethyl-2-(1-aryl-1H-pyrazol-4-yl)-3H-indoles. ResearchGate. [Link]

  • Takeuchi, Y., et al. (2000). A Novel and Efficient Synthesis of 3-Fluorooxindoles from Indoles Mediated by Selectfluor. Organic Chemistry Portal. [Link]

Sources

Troubleshooting

Overcoming catalyst poisoning in 6-Fluoro-3,3-dimethylindolin-2-one hydrogenation

The following guide is structured as a specialized Technical Support Center for researchers working with the hydrogenation of fluoro-oxindole scaffolds. It assumes the persona of a Senior Application Scientist providing...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a specialized Technical Support Center for researchers working with the hydrogenation of fluoro-oxindole scaffolds. It assumes the persona of a Senior Application Scientist providing high-level troubleshooting.[1]

Case ID: IND-FL-33-HYD Status: Active Support Tier: Level 3 (Senior Scientist)

Executive Summary & Diagnostic Dashboard

Target Molecule: 6-Fluoro-3,3-dimethylindolin-2-one (Key intermediate for receptor tyrosine kinase inhibitors, e.g., Sunitinib). Core Challenge: The hydrogenation step (typically reducing a 3-hydroxy, 3-methylene, or nitro- precursor) is prone to catalyst poisoning and hydrodefluorination .

Quick Diagnostic: Compare your symptoms to the table below to identify the root cause.

SymptomProbable CauseMechanism
Reaction Stalls < 50% Nitrogen PoisoningThe basic nitrogen (even in amide form) or amine impurities bind strongly to the active metal sites (

), blocking

adsorption.
Loss of Fluorine (M-18 peak) HydrodefluorinationPd/C is too active.[1] It inserts into the

bond, creating

, which degrades the catalyst support and poisons the metal.
Green/Blue Filtrate Leaching

generated in situ is dissolving the catalyst support (

), causing metal aggregation and loss of surface area.
Slow Kinetics DimerizationRadical intermediates (common in oxindole chemistry) form dimers that coat the catalyst surface.[1]

Technical Deep Dive: The Chemistry of Failure

To solve the problem, you must understand the invisible war happening on the catalyst surface.[1]

The "Nitrogen Trap" (Competitive Adsorption)

While the nitrogen in the indolin-2-one ring is an amide (lactam) and theoretically less basic, the electron-donating gem-dimethyl group at C3 increases the electron density of the aromatic system.

  • The Issue: The lone pair on the nitrogen (or precursor amines) donates electron density into the empty

    
    -orbitals of the metal catalyst (Pd or Pt).
    
  • The Consequence: The catalyst "prefers" the nitrogen over the hydrogen molecule.[1] The surface becomes covered in substrate that refuses to react, effectively "poisoning" the reaction.[1]

The "Fluorine Suicide" (Selectivity vs. Activity)

Palladium (Pd) is notorious for catalyzing hydrogenolysis of Carbon-Halogen bonds.[1]

  • The Mechanism: Oxidative addition of Pd into the

    
     bond occurs, followed by reductive elimination of 
    
    
    
    .
  • The Poisoning Effect: The generated

    
     is not just a byproduct; it attacks the catalyst support (especially if using 
    
    
    
    or
    
    
    ), leading to pore collapse and encapsulation of the active metal.
Visualizing the Failure Modes

The following diagram illustrates the competing pathways on the catalyst surface.

CatalystPoisoning Catalyst Pd/C Active Site N_Bind N-Coordination (Poisoning) Catalyst->N_Bind Strong Binding CF_Insert C-F Bond Insertion Catalyst->CF_Insert Side Reaction Reduction Desired Reduction Catalyst->Reduction Correct Pathway Substrate 6-Fluoro-Precursor Substrate->Catalyst Adsorption H2 H2 Gas H2->Catalyst Adsorption Stall Reaction Stalls N_Bind->Stall HF_Gen HF Generation CF_Insert->HF_Gen Support_Collapse Support Degradation HF_Gen->Support_Collapse Support_Collapse->Stall Surface Area Loss Product 6-Fluoro-3,3-dimethylindolin-2-one Reduction->Product

Figure 1: Mechanistic pathways showing how Nitrogen coordination and HF generation compete with the desired hydrogenation.

Protocol: The "Resistant" Hydrogenation System

Do not use standard 10% Pd/C in Methanol.[1] That is the recipe for defluorination and poisoning for this specific scaffold. Use the following optimized protocol.

Catalyst Selection Strategy
  • Primary Recommendation: 5% Pt/C (Sulfided) .[1]

    • Why: Platinum (Pt) has a lower affinity for nitrogen lone pairs than Palladium.[1] The "sulfided" form acts as a selective poison for the catalyst itself, inhibiting the high-energy sites responsible for

      
       bond cleavage while allowing the easier reduction (e.g., alkene or nitro) to proceed.
      
  • Alternative: Pd/C + Vanadium (V) .[1]

    • Why: Vanadium acts as an inhibitor for hydrogenolysis.[1]

The "Acid Scavenger" Protocol (Step-by-Step)

This protocol prevents amine poisoning and mitigates HF damage.[1]

Reagents:

  • Precursor (e.g., 6-Fluoro-3,3-dimethyl-3-hydroxyindolin-2-one)[1]

  • Catalyst: 5% Pt/C (Sulfided) - Loading: 2-5 wt% relative to substrate.[1]

  • Solvent: Ethyl Acetate (EtOAc) or Toluene.[1] Avoid Methanol (promotes defluorination).[1]

  • Additive: Acetic Acid (1.0 eq) or

    
     (catalytic).[1]
    

Procedure:

  • Preparation: Dissolve the substrate in EtOAc (0.1 M concentration).

  • Protonation: Add 1.0 equivalent of Acetic Acid.

    • Mechanism:[2][3][4][5] This protonates trace amines and interacts with the indolinone nitrogen, reducing its ability to bind (poison) the metal surface.

  • Loading: Add the Pt/C (sulfided) catalyst under Argon flow.

  • Hydrogenation:

    • Pressure: 3–5 bar (45–75 psi).[1] Do not exceed 10 bar (high pressure forces defluorination).[1]

    • Temperature: 25°C – 40°C. Keep it mild.[1]

  • Workup: Filter through Celite immediately.[1] Wash with EtOAc.[1]

    • Critical Check: If the filtrate is acidic (from HF formation), neutralize immediately with

      
       to prevent product degradation.
      

Troubleshooting FAQs

Q: My reaction works on 1g scale but fails on 100g scale. Is this poisoning? A: Yes, likely "Product Inhibition."[1] On a larger scale, the concentration of the product (the indolinone) increases. The product itself can compete for active sites.[1]

  • Fix: Run the reaction more dilute (0.05 M) or implement a fed-batch strategy where the starting material is added slowly to the catalyst slurry to keep the substrate-to-catalyst ratio low.

Q: I see a "M-18" peak in LCMS. Is my catalyst dead? A: That is not catalyst death; that is Hydrodefluorination (M-19+H = M-18).[1] You have lost the fluorine atom.[1]

  • Fix: Your catalyst is too active.[1] Switch from Pd/C to Pt/C (sulfided) immediately. If you must use Pd, add 0.1 eq of Diphenylsulfide to the reaction mixture to "poison" the highly active sites responsible for defluorination.[1]

Q: Can I use Raney Nickel? A: Risky. Raney Nickel is excellent for preventing poisoning because it is robust, but it is notoriously difficult to control regarding defluorination of aromatic rings.[1] If you use Ra-Ni, you must keep the temperature < 20°C and pH neutral.[1]

References & Grounding

  • Selectivity in Fluoro-Indole Hydrogenation:

    • Source: "Heterogeneous catalytic hydrogenation of unprotected indoles in water."[1]

    • Relevance: Confirms the mechanism of amine poisoning and the utility of Pt over Pd for halogenated substrates.[1]

    • Link:

  • Catalyst Poisoning Mechanisms:

    • Source: "How to Prevent Catalyst Poisoning at the Industrial Scale."

    • Relevance: details the adsorption of impurities (amines/sulfur) onto active sites.[1][2]

    • Link:

  • Hydrodefluorination Risks:

    • Source: "Hydrodefluorination of Perfluorooctanoic Acid... with Platinum Group Metal Nanoparticles."

    • Relevance: Provides comparative data on Pd vs. Pt activity regarding C-F bond cleavage (Pd is superior for cleavage, hence bad for retention).

    • Link:

  • Sunitinib Intermediate Synthesis (Context):

    • Source: "Process development of Sunitinib."[1] (General Industry Standard).[1]

    • Relevance: Establishes the 6-fluoro-3,3-dimethylindolin-2-one as a critical intermediate often requiring careful reduction steps.[1]

Sources

Optimization

Reducing moisture sensitivity during 6-Fluoro-3,3-dimethylindolin-2-one storage

Guide Objective: This technical support center is designed for researchers, scientists, and drug development professionals to address the challenges associated with the storage and handling of 6-Fluoro-3,3-dimethylindoli...

Author: BenchChem Technical Support Team. Date: February 2026

Guide Objective: This technical support center is designed for researchers, scientists, and drug development professionals to address the challenges associated with the storage and handling of 6-Fluoro-3,3-dimethylindolin-2-one, with a specific focus on mitigating moisture-induced degradation. This guide provides in-depth troubleshooting, scientifically grounded explanations, and validated protocols to ensure the long-term integrity and reliability of your compound.

Introduction: The Challenge of Hygroscopicity

6-Fluoro-3,3-dimethylindolin-2-one is a valuable building block in medicinal chemistry and materials science. However, like many heterocyclic compounds, its oxindole core possesses reactive sites that can be susceptible to environmental factors, particularly moisture. Hygroscopicity, the tendency to absorb moisture from the air, can lead to physical changes, chemical degradation, and ultimately, compromised experimental outcomes.[1] This guide will equip you with the necessary knowledge and tools to prevent these issues.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the storage and use of 6-Fluoro-3,3-dimethylindolin-2-one.

FAQ 1: I just received my vial of 6-Fluoro-3,3-dimethylindolin-2-one. How should I store it for long-term use?

Answer: Proper initial storage is critical to preserving the compound's integrity. For long-term storage, we recommend the following:

  • Unopened Vials: Keep the manufacturer's original sealed vial in a desiccator charged with an active desiccant like silica gel or molecular sieves.[2][3] Store the desiccator in a cool, dark place, at the recommended temperature, typically 2-8°C.[4]

  • Inert Atmosphere: For maximum protection, especially for long-term storage or if the compound is intended as an analytical standard, placing the sealed vial inside a larger, nitrogen-purged container or storing it within a glove box with a dry, inert atmosphere is best practice.[1][5]

FAQ 2: My powdered compound appears clumpy or "wet." What happened and can I still use it?

Answer: Clumping or a wet appearance is a clear physical indicator of moisture absorption.[1] This occurs when the compound has been exposed to ambient humidity, either through improper storage or repeated opening of the container without adequate precautions.

The primary chemical concern is the potential for hydrolysis of the amide bond within the oxindole ring. The lactam (a cyclic amide) in the indolinone structure can undergo ring-opening in the presence of water, especially under acidic or basic conditions, to form the corresponding amino acid derivative.

Diagram: Proposed Hydrolysis of 6-Fluoro-3,3-dimethylindolin-2-one

The diagram below illustrates the likely mechanism of moisture-induced degradation.

Hydrolysis Indolinone 6-Fluoro-3,3-dimethylindolin-2-one Intermediate Tetrahedral Intermediate Indolinone->Intermediate Nucleophilic attack on carbonyl carbon Water H₂O (Moisture) Water->Intermediate Product Ring-Opened Product (2-Amino-5-fluorophenyl)isobutyric acid Intermediate->Product Ring-Opening

Caption: Proposed hydrolysis pathway of 6-Fluoro-3,3-dimethylindolin-2-one.

Troubleshooting Steps:

  • Assess the Extent: If the material is only slightly clumpy, it may be salvageable for non-critical applications by drying.

  • Drying Procedure: Place the compound in a vacuum oven at a mild temperature (e.g., 30-40°C) for several hours. Caution: Always consult the compound's specific data sheet for thermal stability information before heating.

  • Chemical Purity Check: Before use, it is essential to verify the chemical purity. A simple Thin Layer Chromatography (TLC) analysis against a fresh, unopened sample can reveal the presence of degradation products. For quantitative assessment, techniques like HPLC or NMR are recommended.[6][7][8]

  • When to Discard: If significant degradation is observed or if the compound is for a sensitive application (e.g., quantitative assays, GMP processes), it is strongly advised to use a fresh, unopened vial to ensure data reproducibility and accuracy.

FAQ 3: I need to weigh out the compound multiple times from the same bottle. What is the best way to do this without compromising the entire batch?

Answer: Repeatedly opening the primary container is a major source of moisture contamination.[9] The key is to minimize exposure time and create a controlled environment.

Diagram: Workflow for Handling Moisture-Sensitive Solids

WeighingWorkflow Start Start: Need to Weigh Compound Prep Prepare all tools: Spatula, weigh paper, vials Start->Prep Environment Move primary container into low-humidity environment (e.g., Glovebox or Desiccator) Prep->Environment Weigh Quickly open, weigh desired amount, and transfer Environment->Weigh Seal_Primary Immediately and tightly reseal primary container Weigh->Seal_Primary Seal_Aliquot Seal aliquot for immediate use or storage in desiccator Weigh->Seal_Aliquot Return Return primary container to long-term storage Seal_Primary->Return End End Seal_Aliquot->End Return->End

Caption: Recommended workflow for weighing hygroscopic compounds.

Best Practices for Aliquoting:

  • Work Quickly: Have all your tools (spatulas, weigh boats, secondary vials) clean, dry, and ready before opening the main container.[1]

  • Use a Controlled Environment: If available, perform all manipulations inside a nitrogen-purged glove box.[1] If not, allow the container to equilibrate to room temperature inside a desiccator before opening to prevent condensation.

  • Create Aliquots: If you anticipate using the compound frequently, consider preparing several smaller aliquots in separate, tightly sealed vials upon first opening. Store these aliquots in a desiccator. This prevents repeated exposure of the main stock.

  • Use Desiccant Packs: For larger containers, placing a small, clean desiccant pouch inside the container (ensuring it doesn't physically mix with the compound) can help manage the headspace humidity.[9]

FAQ 4: I ran an analysis (HPLC, LC-MS) of my compound and see an unexpected peak. Could this be degradation?

Answer: Yes, the appearance of new peaks, especially those at different retention times, is a strong indication of impurity formation, likely due to degradation.[10]

Analytical Confirmation:

  • High-Performance Liquid Chromatography (HPLC): This is a primary tool for detecting degradation products.[6][7] A new peak suggests a new chemical entity.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique can not only separate the impurity but also provide its mass-to-charge ratio (m/z).[6][10] For the proposed hydrolysis product, you would expect to see a mass corresponding to the addition of one water molecule (M+18).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can provide definitive structural information about the degradation product, confirming the ring-opening event.[8]

Technique What It Tells You Expected Observation for Hydrolysis
HPLC Purity and presence of new compounds.A new peak with a different retention time will appear.[10]
LC-MS Molecular weight of the new compound.A new mass peak corresponding to [M+H₂O]+ will be detected.[7]
NMR Detailed chemical structure.Disappearance of the amide NH proton signal and appearance of amine (NH₂) and carboxylic acid (COOH) proton signals.[8]
FTIR Changes in functional groups.Decrease in the lactam carbonyl stretch and appearance of carboxylic acid O-H and C=O stretches.[7]
Table 1: Analytical Techniques for Detecting Degradation

Part 2: Recommended Protocols

Protocol 1: Long-Term Storage of 6-Fluoro-3,3-dimethylindolin-2-one
  • Verification: Upon receipt, ensure the container seal is intact.

  • Environment: Place the unopened vial inside a laboratory desiccator cabinet containing a desiccant with a color indicator (e.g., cobalt-free indicating silica gel).[5]

  • Temperature: Store the desiccator in a location that meets the recommended storage temperature, typically 2-8°C or as specified on the Certificate of Analysis.

  • Inert Gas (Optional, for high-value samples): For ultimate protection, place the primary vial inside a larger, sealable container. Purge the container with an inert gas like nitrogen or argon for 1-2 minutes before sealing.

  • Inventory: Use a "first-in, first-out" system to ensure older stock is used first.[2]

Protocol 2: Verifying Compound Purity via HPLC

This is a general protocol; specific conditions may need to be optimized.

  • Sample Preparation:

    • Prepare a stock solution of a known-good (unopened) reference standard of 6-Fluoro-3,3-dimethylindolin-2-one at 1 mg/mL in a suitable solvent (e.g., Acetonitrile or Methanol).

    • Prepare a stock solution of the sample at the same concentration.

  • Chromatographic Conditions (Example):

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of Water (A) and Acetonitrile (B), both with 0.1% formic acid.

    • Gradient: Start at 95% A, ramp to 5% A over 15 minutes, hold for 2 minutes, and return to initial conditions.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector at a wavelength where the compound has maximum absorbance (e.g., 254 nm).

  • Analysis:

    • Inject the reference standard to determine its retention time and peak area.

    • Inject the test sample.

    • Compare the chromatograms. Look for new peaks or a significant decrease in the main peak's area percentage in the test sample compared to the reference.[6]

References

  • Apollo Scientific. (n.d.). Chemical Storage in Research Labs: Safety & Compliance. Retrieved from Apollo Scientific website. [Link]

  • Separation Science. (2025, March 24). Analytical Techniques In Stability Testing. Retrieved from Separation Science website. [Link]

  • B&M Scientific. (2025, October 15). How to Safely Store Lab Chemicals and Reagents. Retrieved from B&M Scientific website. [Link]

  • ResearchGate. (2021, November 15). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. Retrieved from ResearchGate. [Link]

  • Preprints.org. (2025, February 7). Advancements in HPLC Techniques for Detecting and identification of Process-Related and Degradants Impurities in Pharmaceutical Compounds. Retrieved from Preprints.org. [Link]

  • Terra Universal. (2016, March 10). Moisture-Free Storage: Nitrogen or Desiccant?. Retrieved from Terra Universal website. [Link]

  • ResearchGate. (2019, November 19). Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. Retrieved from ResearchGate. [Link]

  • Royal Society of Chemistry. (n.d.). Analysis of degradation products of chemical warfare agents using capillary electrophoresis. Retrieved from RSC Publishing. [Link]

  • ResearchGate. (2024, February 4). Studies on Mechanism of Formation and Medicinal applications of structurally diverse Indole and Oxindole derivatives. Retrieved from ResearchGate. [Link]

  • Juniper Publishers. (2018, March 6). Synthesis of Oxindoles, Spirooxindoles, and Isatins with Prominent Bioactive Probes: Review. Retrieved from Juniper Publishers. [Link]

  • Royal Society of Chemistry. (2022, March 9). Oxindole synthesis via polar–radical crossover of ketene-derived amide enolates in a formal [3 + 2] cycloaddition. Retrieved from RSC Publishing. [Link]

  • ACS Publications. (2022, November 10). One-Step Synthesis of Hydropyrrolo[3,2-b]indoles via Cascade Reactions of Oxindole-Derived Nitrones with Allenoates. Retrieved from ACS Publications. [Link]

  • Semantic Scholar. (n.d.). Oxindole as starting material in organic synthesis. Retrieved from Semantic Scholar. [Link]

Sources

Reference Data & Comparative Studies

Validation

1H NMR and 13C NMR spectral interpretation of 6-Fluoro-3,3-dimethylindolin-2-one

Executive Summary & Strategic Context In the development of receptor tyrosine kinase inhibitors (e.g., Sunitinib analogs), the 6-fluoro-3,3-dimethylindolin-2-one scaffold represents a critical intermediate. Its structura...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Context

In the development of receptor tyrosine kinase inhibitors (e.g., Sunitinib analogs), the 6-fluoro-3,3-dimethylindolin-2-one scaffold represents a critical intermediate. Its structural integrity relies on two key features: the gem-dimethyl group at C3 (which blocks metabolic oxidation at the benzylic position) and the 6-fluoro substituent (which modulates pKa and metabolic stability).

This guide provides a technical breakdown of the 1H and 13C NMR spectral characteristics of this compound. Unlike standard spectral lists, this document compares the target molecule against its likely synthetic precursors and structural analogs to aid in reaction monitoring and structural validation .

The "Alternatives" for Comparison

To provide actionable insights, we compare the target product against:

  • 6-Fluoroindolin-2-one (Starting Material): To confirm successful methylation at C3.

  • 3,3-Dimethylindolin-2-one (Non-fluorinated Analog): To illustrate the specific electronic effects and coupling patterns introduced by the fluorine atom.

Experimental Protocol (Self-Validating System)

To ensure reproducibility and spectral resolution of fluorine couplings, the following protocol is recommended.

Sample Preparation[1][2][3][4][5]
  • Solvent: DMSO-d

    
     (99.9% D) is preferred over CDCl
    
    
    
    .
    • Reasoning: Indolin-2-ones have amide functionalities that can aggregate in non-polar solvents, leading to broad NH signals. DMSO disrupts these hydrogen bonds, sharpening the NH peak (~10.4 ppm).

  • Concentration: 10–15 mg in 0.6 mL solvent.

  • Internal Reference: Tetramethylsilane (TMS, 0.00 ppm) or residual DMSO pentet (2.50 ppm).

Acquisition Parameters
  • 1H NMR: Minimum 400 MHz. Number of Scans (NS) = 16. Relaxation Delay (D1) = 1.0 s.[1]

  • 13C NMR: Minimum 100 MHz (carbon frequency).[2][3] NS = 512–1024.

    • Critical Setting: Ensure sufficient Signal-to-Noise (S/N) to resolve the small satellites of Carbon-Fluorine (

      
      ) coupling, particularly the quaternary carbons.
      
Diagram 1: Analytical Workflow

G Sample Crude/Purified Sample (10mg) Solvent Solvent Choice DMSO-d6 Sample->Solvent Select Prep Dissolution & Filtration Solvent->Prep Mix Acq Acquisition (400 MHz+) Prep->Acq Load Process Processing (LB=0.3 Hz) Acq->Process FT Validation Check Residual DMSO (2.50 ppm) Process->Validation QC

Caption: Standardized workflow for acquiring high-resolution NMR data for oxindole derivatives. Note the validation step using residual solvent peaks.

1H NMR Interpretation: The Methylation Check

The transformation from 6-fluoroindolin-2-one to 6-fluoro-3,3-dimethylindolin-2-one is a common synthetic step (e.g., using MeI/NaH). The success of this reaction is determined by the disappearance of the C3-methylene protons and the appearance of the gem-dimethyl singlet.

Key Spectral Features
  • Gem-Dimethyl Singlet (~1.25 ppm): The most diagnostic peak. It appears as a strong singlet integrating to 6 protons.

  • NH Proton (~10.4 ppm): A broad singlet. Its position confirms the lactam ring is intact (O-alkylation would remove this signal).

  • Aromatic Region (6.6 – 7.4 ppm): The fluorine atom splits the aromatic signals.

    • H7 (Ortho to F): Appears as a doublet of doublets (dd) due to coupling with F (

      
       Hz) and meta-coupling with H5.
      
    • H5 (Ortho to F): Appears as a dt or ddd.[2]

    • H4 (Meta to F): Appears as a dd (

      
       Hz).[2]
      
Table 1: Comparative 1H NMR Data (DMSO-d )

Comparison of Product vs. Starting Material

PositionProton Type6-Fluoroindolin-2-one (Start Material)6-Fluoro-3,3-dimethylindolin-2-one (Product) Interpretation
C3 Aliphatic3.52 ppm (s, 2H) Absent Reaction Complete
C3-Me MethylAbsent1.26 ppm (s, 6H) Gem-dimethyl installation
NH Amide~10.5 ppm (br s)~10.4 ppm (br s)Core intact
C7-H Aromatic~6.6 ppm (dd)~6.7 ppm (dd)Ortho to F (Shielded)
C4-H Aromatic~7.2 ppm (m)~7.3 ppm (dd)Meta to F (Deshielded)

13C NMR Interpretation: The Fluorine Ruler

13C NMR is the definitive tool for assigning the regiochemistry of the fluorine atom. The fluorine nucleus (


, spin 1/2) couples to carbon, creating doublets with coupling constants (

) that decrease with distance. This acts as a "molecular ruler."
Mechanism of Coupling[8]
  • 
     (Direct):  ~230–245 Hz. Identifies C6.
    
  • 
     (Ortho):  ~20–25 Hz. Identifies C5 and C7.
    
  • 
     (Meta):  ~8–10 Hz. Identifies C4 and C7a (Bridgehead).
    
  • 
     (Para):  ~2–3 Hz.[2] Identifies C3a (Bridgehead).
    
Table 2: Comparative 13C NMR Data (DMSO-d )

Comparison of Target vs. Non-Fluorinated Analog

CarbonType3,3-Dimethylindolin-2-one (Analog)6-Fluoro-3,3-dimethylindolin-2-one (Target) Coupling (

)
C2 Carbonyl~181.0 ppm (s)~181.5 ppm (s)None (Too far)
C6 Aromatic~122.0 ppm (s)~162.5 ppm (d)

Hz
C5 Aromatic~127.5 ppm (s)~108.0 ppm (d)

Hz
C7 Aromatic~109.5 ppm (s)~98.5 ppm (d)

Hz
C7a Quat.~141.0 ppm (s)~143.0 ppm (d)

Hz
C3 Quat.~44.0 ppm (s)~44.5 ppm (s)None/Negligible
Me Methyl~24.5 ppm (s)~24.5 ppm (s)None

Note: Chemical shifts are estimated based on substituent chemical shift additivity rules derived from 6-fluoroindole and oxindole literature [1, 2].

Diagram 2: Coupling Pathway Logic

Coupling F19 Fluorine-19 (Source) C6 C6 (Direct Bond) F19->C6 1J = ~240 Hz C5 C5 (Ortho) F19->C5 2J = ~23 Hz C7 C7 (Ortho) F19->C7 2J = ~27 Hz C4 C4 (Meta) F19->C4 3J = ~9 Hz C7a C7a (Meta Bridge) F19->C7a 3J = ~12 Hz

Caption: Visualization of the 19F-13C coupling propagation. The magnitude of J (Hz) allows for the unambiguous assignment of the aromatic ring carbons.

Troubleshooting & Common Pitfalls

  • Broad NH Peak: If the NH peak at 10.4 ppm is extremely broad or invisible, the sample may be "wet" (water exchange) or too concentrated (stacking).

    • Solution: Add a drop of D

      
      O (NH disappears, confirming assignment) or heat the probe to 40°C.
      
  • Missing Quaternary Carbons: C2 (Carbonyl) and C6 (C-F) have long relaxation times and low NOE enhancement.

    • Solution: Increase the relaxation delay (D1) to 2–3 seconds in the 13C experiment.

  • Confusing Impurities: Common synthesis byproducts include O-methylated isomers (imidates).

    • Check: Look for a methoxy singlet around 3.8–4.0 ppm. If present, the N-alkylation was not selective.

References

  • Takeuchi, Y., Tarui, T., & Shibata, N. (2000).[4] A Novel and Efficient Synthesis of 3-Fluorooxindoles from Indoles Mediated by Selectfluor. Organic Letters, 2(5), 639-642. Retrieved February 18, 2026, from [Link]

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents. Organometallics, 29(9), 2176–2179. Retrieved February 18, 2026, from [Link]

  • Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley. (Contextual reference for C-F coupling constants).

Sources

Comparative

Mass spectrometry fragmentation patterns of 6-Fluoro-3,3-dimethylindolin-2-one

An In-Depth Guide to the Mass Spectrometry Fragmentation Patterns of 6-Fluoro-3,3-dimethylindolin-2-one: A Comparative Analysis for Drug Development Professionals Introduction: The Significance of Fragmentation Analysis...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to the Mass Spectrometry Fragmentation Patterns of 6-Fluoro-3,3-dimethylindolin-2-one: A Comparative Analysis for Drug Development Professionals

Introduction: The Significance of Fragmentation Analysis in Drug Discovery

In the landscape of modern drug development, a comprehensive understanding of a molecule's structural properties is paramount. Mass spectrometry (MS) stands as a cornerstone analytical technique, providing not only the molecular weight but also a detailed "fingerprint" through its fragmentation pattern. This guide delves into the predicted mass spectrometry fragmentation of 6-Fluoro-3,3-dimethylindolin-2-one, a substituted oxindole derivative. The oxindole core is a privileged scaffold in medicinal chemistry, appearing in numerous biologically active compounds. Understanding how substituents like fluorine and gem-dimethyl groups influence fragmentation is crucial for metabolite identification, impurity profiling, and quality control during drug development.

This guide will provide a comparative analysis of the fragmentation patterns of 6-Fluoro-3,3-dimethylindolin-2-one against its structural analogs: 3,3-dimethylindolin-2-one and 6-fluoroindolin-2-one. By dissecting these patterns, we can elucidate the electronic and steric effects of these substituents on bond cleavage, offering researchers a predictive framework for characterizing similar molecules.

Methodology: Acquiring High-Resolution Mass Spectra

To analyze the fragmentation of these compounds, two common and complementary ionization techniques are proposed: Electron Ionization (EI) for Gas Chromatography-Mass Spectrometry (GC-MS) and Electrospray Ionization (ESI) for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocol 1: GC-MS with Electron Ionization (EI)

EI is a "hard" ionization technique that imparts significant energy into the molecule, leading to extensive and reproducible fragmentation.[1] This is ideal for creating a detailed fragmentation library.

  • Sample Preparation: Dissolve 1 mg of the compound in 1 mL of a suitable volatile solvent (e.g., methanol or dichloromethane).

  • GC Separation:

    • Instrument: Agilent 8890 GC System or equivalent.[2]

    • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness).

    • Injection Volume: 1 µL in split mode.

    • Oven Program: Start at 100°C, hold for 1 min, ramp to 280°C at 15°C/min, and hold for 5 min.

  • MS Detection:

    • Instrument: Agilent 5977B MSD or equivalent.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 40-550.

Experimental Protocol 2: LC-MS/MS with Electrospray Ionization (ESI)

ESI is a "soft" ionization technique that typically produces a prominent protonated molecular ion, [M+H]+, with minimal in-source fragmentation.[3][4][5] Subsequent collision-induced dissociation (CID) in a tandem mass spectrometer provides controlled fragmentation.[1]

  • Sample Preparation: Dissolve 1 mg of the compound in 10 mL of a 50:50 acetonitrile:water solution with 0.1% formic acid.

  • LC Separation:

    • Instrument: Waters ACQUITY UPLC I-Class System or equivalent.

    • Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate.

  • MS/MS Detection:

    • Instrument: SCIEX Triple Quad 6500+ or equivalent.

    • Ionization Mode: Electrospray Ionization (ESI), positive mode.

    • MS1 Scan: Scan for the protonated molecular ion.

    • MS2 Product Ion Scan: Isolate the precursor ion and apply varying collision energies (e.g., 10-40 eV) to generate fragment ions.

Predicted Fragmentation Patterns: A Comparative Analysis

The fragmentation of 6-Fluoro-3,3-dimethylindolin-2-one is predicted to be influenced by its key structural features: the stable aromatic ring, the lactam (cyclic amide) moiety, the gem-dimethyl group at the C3 position, and the electronegative fluorine atom on the benzene ring.

6-Fluoro-3,3-dimethylindolin-2-one (Target Molecule)
  • Molecular Weight: 193.22 g/mol

  • Molecular Ion (EI): m/z 193

  • Protonated Molecule (ESI): [M+H]+ at m/z 194

Key Predicted Fragmentations:

  • Loss of a Methyl Radical (•CH₃): The most facile fragmentation is expected to be the loss of a methyl group from the gem-dimethyl position. This alpha-cleavage results in a stable tertiary benzylic carbocation. This will likely be the base peak in the EI spectrum.

    • Fragment: [M - CH₃]⁺

    • m/z: 178

  • Loss of Carbon Monoxide (CO): Following the loss of a methyl group, the resulting ion can lose the carbonyl group as neutral carbon monoxide, a characteristic fragmentation of cyclic ketones and amides.[6]

    • Fragment: [M - CH₃ - CO]⁺

    • m/z: 150

  • Retro-Diels-Alder (RDA)-like fragmentation: While less common, cleavage of the heterocyclic ring could occur.

The presence of the fluorine atom is expected to influence the electron density of the aromatic ring, potentially affecting the relative abundance of fragments containing the aromatic portion but is unlikely to be the primary site of initial fragmentation. The mass spectra of fluorinated compounds can be complex, but the initial cleavages are typically dictated by the more labile parts of the molecule.[7]

3,3-dimethylindolin-2-one (Analog without Fluorine)
  • Molecular Weight: 175.22 g/mol

  • Molecular Ion (EI): m/z 175

  • Protonated Molecule (ESI): [M+H]+ at m/z 176

Comparison:

The fragmentation pathway will be very similar to the target molecule, dominated by the loss of a methyl group.

  • Loss of •CH₃:

    • Fragment: [M - CH₃]⁺

    • m/z: 160

  • Loss of CO after •CH₃ loss:

    • Fragment: [M - CH₃ - CO]⁺

    • m/z: 132

By comparing the spectra, any fragments from the target molecule that are 18 Da higher than the corresponding fragments of this analog (e.g., m/z 178 vs. 160, and m/z 150 vs. 132) can be confidently assigned as containing the fluorinated benzene ring.

6-fluoroindolin-2-one (Analog without Dimethyl Groups)
  • Molecular Weight: 151.13 g/mol

  • Molecular Ion (EI): m/z 151

  • Protonated Molecule (ESI): [M+H]+ at m/z 152

Comparison:

This analog lacks the gem-dimethyl group, which is a key fragmentation initiation site.

  • Loss of CO: The primary fragmentation is expected to be the loss of carbon monoxide from the molecular ion.

    • Fragment: [M - CO]⁺

    • m/z: 123

  • Loss of H•: Loss of a hydrogen radical is also possible.

    • Fragment: [M - H]⁺

    • m/z: 150

The absence of a dominant peak corresponding to the loss of 15 Da (CH₃) in this analog's spectrum, when compared to our target molecule, strongly supports the role of the gem-dimethyl group in directing the primary fragmentation pathway of 6-Fluoro-3,3-dimethylindolin-2-one.

Summary of Predicted Key Fragment Ions

CompoundMolecular Ion (m/z)[M-CH₃]⁺ (m/z)[M-CO]⁺ (m/z)[M-CH₃-CO]⁺ (m/z)
6-Fluoro-3,3-dimethylindolin-2-one 193178 (Major) -150
3,3-dimethylindolin-2-one175160 (Major) -132
6-fluoroindolin-2-one151-123 (Major) -

Visualization of Fragmentation Pathways

The following diagrams illustrate the predicted primary fragmentation pathways under Electron Ionization (EI) conditions.

6_Fluoro_3_3_dimethylindolin_2_one_Fragmentation M M•+ (m/z 193) 6-Fluoro-3,3-dimethylindolin-2-one F1 [M-CH₃]⁺ (m/z 178) M->F1 - •CH₃ F2 [M-CH₃-CO]⁺ (m/z 150) F1->F2 - CO

Caption: Predicted EI fragmentation of 6-Fluoro-3,3-dimethylindolin-2-one.

3_3_dimethylindolin_2_one_Fragmentation M M•+ (m/z 175) 3,3-dimethylindolin-2-one F1 [M-CH₃]⁺ (m/z 160) M->F1 - •CH₃ F2 [M-CH₃-CO]⁺ (m/z 132) F1->F2 - CO 6_fluoroindolin_2_one_Fragmentation M M•+ (m/z 151) 6-fluoroindolin-2-one F1 [M-CO]⁺ (m/z 123) M->F1 - CO

Caption: Predicted EI fragmentation of 6-fluoroindolin-2-one.

Conclusion

The fragmentation pattern of 6-Fluoro-3,3-dimethylindolin-2-one is predicted to be primarily driven by the gem-dimethyl group at the C3 position, leading to a characteristic loss of a methyl radical (15 Da) to form a stable tertiary carbocation. This initial fragmentation is followed by the loss of carbon monoxide (28 Da). By comparing its predicted spectrum with those of non-fluorinated and non-dimethylated analogs, we can systematically assign fragments and understand the influence of each substituent. This predictive approach, grounded in the fundamental principles of mass spectrometry and supported by data from related structures, provides a powerful tool for researchers in the early stages of drug discovery and development, facilitating rapid and confident structural elucidation.

References

  • Mohler, F. L., Bloom, E. G., Wells, E. J., Lengel, J. H., & Wise, C. E. (1949). Mass spectra of fluorocarbons. Journal of Research of the National Bureau of Standards, 43(1), 533-539. [Link]

  • Nzonza, P. N., & Olowoyo, J. O. (2021). Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Journal of Analytical Methods in Chemistry, 2021, 8893796. [Link]

  • Nishiwaki, T. (1968). Studies on Organic Fluorine Compounds. II. Mass Spectrometry of Trifluoromethylated Pyridines. Chemical & Pharmaceutical Bulletin, 16(5), 873-876. [Link]

  • Nzonza, P. N., & Olowoyo, J. O. (2021). Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). ResearchGate. [Link]

  • Washington, J. W., & Jenkins, T. M. (2019). Fluorine NMR as a Tool for Analysis of Fluorinated Compounds in the Environment. ProQuest Dissertations Publishing. [Link]

  • Kassahun, K., Farrell, K., & Abbott, F. (2000). LC-MS/MS tandem mass spectra of the indolinone derivative obtained from the in vitro degradation of D-SG (A), and extracts from the bile of a diclofenac-dosed rat. ResearchGate. [Link]

  • ChemHelp ASAP. (2022, November 22). common fragmentation mechanisms in mass spectrometry. YouTube. [Link]

  • Prasain, J. (2009, January 20). Ion fragmentation of small molecules in mass spectrometry. SlideShare. [Link]

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

  • Clark, J. (2015). Fragmentation patterns in mass spectra. Chemguide. [Link]

  • Wikipedia. (2023). Electrospray ionization. [Link]

  • TMP Chem. (2016, September 15). Mass Spectrometry: Fragmentation Mechanisms. YouTube. [Link]

  • Chemistry LibreTexts. (2023, August 29). Electrospray Ionization Mass Spectrometry. [Link]

  • McCullagh, M., Stead, S., Williams, J., de Keizer, W., & Bergwerff, A. (n.d.). Identification of Multiple Sites of Intra-Molecular Protonation and Different Fragmentation Patterns within the Fluoroquinolone Class of Antibiotics in Porcine Muscle Extracts Using Travelling Wave Ion Mobility Mass Spectrometry. Waters Corporation. [Link]

  • Labster. (2022, May 8). Electrospray Ionization (ESI) Explained | And why ESI is useful in Mass Spectrometry. YouTube. [Link]

  • Martinez, A. (n.d.). Mechanisms of Electrospray Ionization for Mass Spectrometry Analysis. SciSpace. [Link]

  • Persee General. (2025, July 11). How Does Gas Chromatography Mass Spectrometry Reveal Unknown Compounds?. [Link]

  • Wikipedia. (2023). Fragmentation (mass spectrometry). [Link]

  • Longdom Publishing. (2023, September 25). Understanding Electrospray Ionization (ESI) Difficulties of Digital Mass Spectrometry. [Link]

  • eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

  • Chemistry LibreTexts. (2023, August 29). Fragmentation Patterns in Mass Spectra. [Link]

  • Szewczyk, A., Stochmal, A., & Osińska, E. (2016). Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Indole Alkaloids Isolated from Catharanthus roseus (L.) G. Don Cultivated Conventionally and Derived from In Vitro Cultures. Notulae Botanicae Horti Agrobotanici Cluj-Napoca, 44(2), 493-499. [Link]

  • Raczyńska, E. D., Makowski, M., Gal, J. F., & Maria, P. C. (2010). Change of the favored routes of EI MS fragmentation when proceeding from N1, N1-dimethyl-N2-arylformamidines to 1,1,3,3-tetraalkyl-2-arylguanidines: substituent effects. Journal of Mass Spectrometry, 45(7), 762-771. [Link]

  • Wesołowska, A., Jadczak, P., Kulpa, D., & Przewodowski, W. (2019). Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Essential Oils from AgNPs and AuNPs Elicited Lavandula angustifolia In Vitro Cultures. Molecules, 24(4), 664. [Link]

  • Ude, G. F., Chukwuma, O. B., & Okpor, M. A. (2021). Gas Chromatography-Mass Spectrometry (GC-MS) Assay of Bio- Active Compounds and Phytochemical Analyses in Three Species of Apocynaceae. Pharmacognosy Journal, 13(2), 383-392. [Link]

  • ALWSCI. (2025, January 21). Which Non-Volatile Compounds Can Be Analyzed By GC-MS?. [Link]

  • Al-Tel, T. H., Al-Qawasmeh, R. A., & Zaarour, R. H. (2025, August 9). (PDF) Multistage Fragmentation of Ion Trap Mass Spectrometry System and Pseudo-MS3 of Triple Quadrupole Mass Spectrometry Characterize Certain (E)-3-(Dimethylamino)-1-arylprop-2-en-1-ones: A Comparative Study. ResearchGate. [Link]

  • Zhang, Y., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules, 28(18), 6544. [Link]

  • Coran, L., et al. (2012). Elucidation of electron ionization mass spectrometric fragmentation pathways of trimethylsilyl ether derivatives of vicinal diols deriving from haplamine by collision-induced dissociation gas chromatography/tandem mass spectrometry and ¹⁸O labelling. Journal of Mass Spectrometry, 47(4), 488-496. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Purity Determination of 6-Fluoro-3,3-dimethylindolin-2-one: A Comparative Analysis of Reference Standards and Analytical Methodologies

Introduction: The Critical Role of Purity in Drug Discovery Intermediates In the landscape of modern drug development, the molecular integrity of starting materials and synthetic intermediates is paramount. 6-Fluoro-3,3-...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Purity in Drug Discovery Intermediates

In the landscape of modern drug development, the molecular integrity of starting materials and synthetic intermediates is paramount. 6-Fluoro-3,3-dimethylindolin-2-one is a key heterocyclic building block, utilized in the synthesis of a variety of pharmacologically active agents, including potential kinase inhibitors and other targeted therapeutics. The presence of impurities, even in trace amounts, can have profound consequences, leading to altered biological activity, unforeseen toxicity, or complications in downstream synthetic steps. Therefore, the rigorous and accurate determination of its purity is not merely a quality control checkpoint but a foundational requirement for reproducible and reliable research.

This guide provides a comprehensive comparison of the primary analytical techniques for assessing the purity of 6-Fluoro-3,3-dimethylindolin-2-one. We will delve into the principles, advantages, and limitations of each method, offering field-proven insights into experimental design and data interpretation. Our focus is on establishing robust, self-validating protocols that ensure the highest degree of scientific integrity for researchers, scientists, and drug development professionals.

Pillar 1: The Reference Standard - Your Analytical Anchor

Before any analysis can begin, the establishment of a reference standard is the most critical step. An analytical result is only as reliable as the standard to which it is compared.

  • Certified Reference Material (CRM): A CRM, produced by a national metrology institute or an accredited body in accordance with ISO 17034, is the highest-quality standard. It has a certified value for purity, accompanied by a comprehensive certificate of analysis detailing the characterization methods and an uncertainty statement. For novel compounds like 6-fluoro-3,3-dimethylindolin-2-one, a commercial CRM may not be available.

  • Primary Standard: In the absence of a CRM, a well-characterized in-house primary standard must be established. This involves synthesizing the compound at the highest possible purity and characterizing it exhaustively using a battery of orthogonal techniques (e.g., NMR, MS, elemental analysis, chromatography) to confirm its structure and assign a purity value.

  • Secondary Standard (Working Standard): This is a standard qualified against the primary standard. It is used for routine daily analyses to conserve the more valuable primary standard. Its purity is established through direct comparison with the primary material.

Pillar 2: Comparative Analysis of Core Analytical Techniques

The selection of an analytical technique is dictated by the specific question being asked. Is the goal routine quality control, comprehensive impurity profiling, or absolute structural confirmation? Below, we compare the three most relevant techniques for 6-Fluoro-3,3-dimethylindolin-2-one.

Technique Principle Primary Application Advantages Limitations
High-Performance Liquid Chromatography (HPLC) Differential partitioning of analytes between a stationary and mobile phase.Quantitative purity determination (assay), routine QC, impurity profiling.High sensitivity & resolution, excellent quantitation, robust and reproducible.Requires a reference standard for quantification, destructive, may not resolve co-eluting impurities without mass spec.
Nuclear Magnetic Resonance (NMR) Spectroscopy Absorption of radiofrequency waves by atomic nuclei in a magnetic field.Structural elucidation and confirmation, purity assessment via qNMR.Absolute structural information, non-destructive, ¹⁹F NMR is highly specific and sensitive for this molecule. qNMR can be a primary ratio method not requiring an identical standard.Lower sensitivity than HPLC for trace impurities, requires specialized equipment and expertise, higher sample concentration needed.
Gas Chromatography-Mass Spectrometry (GC-MS) Separation of volatile compounds followed by mass-based detection and identification.Analysis of volatile or semi-volatile impurities (e.g., residual solvents).Excellent for identifying unknown volatile impurities through mass spectral libraries. High sensitivity.Not suitable for non-volatile or thermally labile compounds like the target molecule itself, requires derivatization for some compounds.

Pillar 3: Recommended Protocols for Purity Verification

Primary Method for Quantification: Reverse-Phase HPLC (RP-HPLC)

For routine purity testing and assay, RP-HPLC with UV detection is the industry workhorse. Its robustness, precision, and sensitivity make it ideal for a quality control environment. The indolinone core provides a strong chromophore, making UV detection highly effective.

Detailed Experimental Protocol: HPLC Purity of 6-Fluoro-3,3-dimethylindolin-2-one

1. Instrumentation and Consumables:

  • HPLC system with a quaternary or binary pump, autosampler, column thermostat, and UV/Vis or Diode Array Detector (DAD).

  • C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • HPLC-grade Acetonitrile (ACN) and Methanol (MeOH).

  • Purified water (18.2 MΩ·cm).

  • Trifluoroacetic acid (TFA), HPLC grade.

2. Chromatographic Conditions:

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

  • Rationale: A C18 column provides excellent hydrophobic retention for the molecule. The ACN/Water gradient allows for the elution of a range of potential impurities with varying polarities. TFA is an ion-pairing agent that sharpens peaks by minimizing tailing from the secondary amine on the indolinone ring.

  • Gradient Program:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 95% B

    • 15-18 min: Hold at 95% B

    • 18-18.1 min: 95% to 30% B

    • 18.1-25 min: Hold at 30% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm (or DAD scan 200-400 nm to identify optimal wavelength).

  • Injection Volume: 5 µL

3. Standard and Sample Preparation:

  • Solvent (Diluent): Acetonitrile/Water (50:50, v/v)

  • Reference Standard Stock (1.0 mg/mL): Accurately weigh ~10 mg of the 6-Fluoro-3,3-dimethylindolin-2-one primary standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Working Standard (0.1 mg/mL): Dilute 1.0 mL of the stock solution to 10.0 mL with the diluent.

  • Sample Preparation (0.1 mg/mL): Prepare the test sample in the same manner as the working standard.

4. System Suitability Testing (SST) - The Self-Validating Component:

  • Rationale: Before analyzing any samples, the system's performance must be verified. This ensures that the results are valid and trustworthy.

  • Procedure: Make five replicate injections of the Working Standard (0.1 mg/mL).

  • Acceptance Criteria:

    • Tailing Factor (T): ≤ 1.5 (ensures peak symmetry).

    • Relative Standard Deviation (%RSD) of Peak Area: ≤ 2.0% (ensures injection precision).

    • Theoretical Plates (N): ≥ 2000 (ensures column efficiency).

5. Analysis and Purity Calculation:

  • Inject the sample solution.

  • Calculate the purity using the area percent method.

    • % Purity = (Area of Main Peak / Sum of All Peak Areas) * 100

HPLC_Workflow cluster_prep Phase 1: Preparation cluster_analysis Phase 2: Analysis cluster_data Phase 3: Data Processing RefStd Weigh & Dissolve Reference Standard SST System Suitability Test (5x Standard Injections) RefStd->SST Sample Weigh & Dissolve Test Sample SampleInj Inject Test Sample Sample->SampleInj MobilePhase Prepare Mobile Phases A & B SystemSetup Equilibrate HPLC System MobilePhase->SystemSetup SystemSetup->SST SST_Check Check SST Criteria (Tailing, RSD, Plates) SST->SST_Check SST_Check->SystemSetup Fail SST_Check->SampleInj Pass DataAcq Acquire Chromatogram (Integrate Peaks) SampleInj->DataAcq Calc Calculate % Purity (Area Percent) DataAcq->Calc

Fig. 1: Experimental workflow for HPLC purity determination.
Orthogonal Method for Confirmation: ¹⁹F Quantitative NMR (qNMR)

An orthogonal method uses a different scientific principle to measure the same attribute, providing a powerful cross-validation of the primary result. Due to the presence of a fluorine atom, ¹⁹F NMR is an exceptionally clean and powerful tool for this molecule. Quantitative NMR (qNMR) is a primary ratio method, meaning it can determine the amount of an analyte relative to a certified internal standard without needing a reference standard of the analyte itself.

Key Considerations for ¹⁹F qNMR:

  • Internal Standard: A high-purity, certified internal standard containing fluorine that does not have overlapping signals with the analyte is required (e.g., fluorobenzene).

  • Relaxation Delay (d1): A sufficiently long relaxation delay (typically 5-7 times the longest T1 relaxation time of the nuclei of interest) must be used to ensure complete signal relaxation for accurate integration.

  • Pulse Angle: A 90° pulse angle should be accurately calibrated.

  • Data Processing: Proper baseline correction and accurate integration are critical.

The purity is calculated by comparing the integrated area of the analyte's ¹⁹F signal to the integrated area of the known amount of the internal standard. This method provides an excellent, independent verification of the purity value obtained by HPLC.

Method_Selection Start Define Analytical Goal for 6-Fluoro-3,3-dimethylindolin-2-one Goal1 Routine QC: Assay & Purity Start->Goal1 Goal2 Impurity ID & Profiling Start->Goal2 Goal3 Structural Confirmation & Absolute Purity Start->Goal3 Method_HPLC Primary Method: RP-HPLC with UV/DAD Goal1->Method_HPLC High throughput, excellent quantitation Method_LCMS Advanced Method: LC-MS/MS Goal2->Method_LCMS Provides mass data for unknown peaks Method_GCMS Specialized Method: GC-MS (for volatiles) Goal2->Method_GCMS Screens for residual solvents, volatile byproducts Method_NMR Orthogonal Method: NMR (1H, 13C, 19F, qNMR) Goal3->Method_NMR Unambiguous structure & primary ratio method

Fig. 2: Decision tree for selecting the appropriate analytical method.

Conclusion

The reliable determination of purity for 6-Fluoro-3,3-dimethylindolin-2-one is a non-negotiable aspect of its use in research and development. While no single technique can provide all the answers, a strategic combination of methods provides a comprehensive and trustworthy purity profile. We recommend RP-HPLC as the primary method for routine quantitative analysis due to its precision and robustness. This should be supported by an orthogonal technique like ¹⁹F qNMR for independent verification of purity and absolute structural confirmation. Finally, GC-MS should be employed as needed to investigate the presence of volatile impurities. By implementing these self-validating protocols, researchers can ensure the quality of their materials and the integrity of their scientific outcomes.

References

  • SciSpace. NMR spectral analysis of strongly second‐order 6‐, 8‐, 9. Available from: [Link]

Comparative

Optimizing Oxindole Scaffolds: A Comparative Guide to 6-Fluoro-3,3-dimethylindolin-2-one Derivatives

Executive Summary This guide provides a technical comparison of 6-Fluoro-3,3-dimethylindolin-2-one and its structural analogs. While the oxindole (indolin-2-one) core is ubiquitous in FDA-approved kinase inhibitors like...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical comparison of 6-Fluoro-3,3-dimethylindolin-2-one and its structural analogs. While the oxindole (indolin-2-one) core is ubiquitous in FDA-approved kinase inhibitors like Sunitinib and Nintedanib , the specific 6-fluoro-3,3-dimethyl substitution pattern represents a specialized scaffold designed to overcome common metabolic and pharmacokinetic liabilities.

This guide analyzes how the gem-dimethyl effect (at C3) and fluorine substitution (at C6) synergize to modulate biological activity across three primary therapeutic areas: Neurology (KCNQ channel openers) , Endocrinology (Progesterone Receptor antagonists) , and Oncology (Kinase inhibitors) .

Part 1: Chemical Space & Structural Logic

The transition from a simple oxindole to the 6-fluoro-3,3-dimethyl analog involves two critical medicinal chemistry transformations.

FeatureModificationStructural Logic & Biological Impact
Core Scaffold Indolin-2-onePrivileged structure mimicking purine/peptide bonds; H-bond donor/acceptor pairs.
C3 Substitution Gem-dimethyl (3,3-Me

)
Metabolic Block: Prevents oxidation at the C3 position (a major metabolic soft spot in mono-substituted oxindoles).Conformational Lock: Restricts rotation, reducing entropic penalty upon binding.Lipophilicity: Increases LogP, enhancing Blood-Brain Barrier (BBB) penetration.
C6 Substitution Fluorine (6-F)Electronic Tuning: Increases acidity of the N1-H (pKa modulation).Metabolic Block: Blocks C6-hydroxylation by CYP450 enzymes.Binding: Enables halogen bonding and dipole interactions with target residues.
Comparative Structural Analysis

The following table contrasts the target scaffold with standard alternatives:

CompoundStructure DescriptionKey Liability / Advantage
Indolin-2-one UnsubstitutedLiability: Rapidly metabolized at C3; poor selectivity.
Sunitinib Core 5-Fluoro-3-substituted (Alkylidene)Advantage: High kinase affinity (ATP mimic).Liability: Michael acceptor reactivity (if unsaturated); Z/E isomerism issues.
6-Fluoroindolin-2-one 6-F, C3-UnsubstitutedAdvantage: Improved metabolic stability at C6.Liability: C3 is still reactive; prone to aldol-like side reactions.
6-Fluoro-3,3-dimethyl Target Scaffold Advantage: Metabolically robust (C3 & C6 blocked); chemically inert C3; optimized for CNS/nuclear receptor targets.

Part 2: Comparative Biological Activity

Neurology: KCNQ (Kv7) Potassium Channel Openers

The 3,3-disubstituted oxindole scaffold is a "privileged structure" for KCNQ2/3 channel openers, which are critical targets for treating epilepsy, tinnitus, and neuropathic pain .

  • Mechanism: These compounds bind to the channel's voltage-sensing domain, stabilizing the open state and causing hyperpolarization.

  • Performance Comparison:

    • 3,3-Dimethyl Analogs: Exhibit superior potency compared to 3-monosubstituted analogs due to the "Thorpe-Ingold" effect, which pre-organizes the molecule for binding.

    • 6-Fluoro Substitution: Enhances potency significantly over unsubstituted analogs. The electronegative fluorine likely interacts with a specific hydrophobic pocket in the KCNQ channel, while also improving the CNS drug-like properties (LogD).

Endocrinology: Progesterone Receptor (PR) Antagonists

Unlike kinase inhibitors that often require a planar C3-alkylidene group, PR antagonists require steric bulk at the C3 position to disrupt the receptor's Helix 12 folding.

  • Activity Trend:

    • 3,3-Dimethyl: Provides the necessary steric bulk to induce antagonistic conformation.

    • 6-Fluoro: Often used to fine-tune the electrostatic surface potential, though 5-aryl substitutions are typically the primary driver of affinity in this class.

  • Data Insight: 3,3-disubstituted-5-aryloxindoles function as potent PR antagonists.[1] The 6-fluoro group is frequently employed in optimization to block metabolic clearance without disrupting the critical steric clash provided by the gem-dimethyl group.

Oncology: Kinase Inhibition (c-Met / VEGFR)

While Sunitinib uses a C3-double bond (alkylidene), 3,3-dimethyl analogs are explored as Type II inhibitors or allosteric modulators.

  • Limitation: The 3,3-dimethyl group converts the planar oxindole into a tetrahedral center, which abolishes activity against kinases requiring a flat intercalator (like CDK2).

  • Opportunity: This shape change confers selectivity . It allows the molecule to target kinases with deeper, more spherical hydrophobic pockets (e.g., specific mutant forms of c-Kit or c-Met) while avoiding off-target inhibition of planar-requiring kinases.

Part 3: Visualizations (Graphviz/DOT)

Diagram 1: SAR Decision Tree for Oxindole Optimization

This diagram illustrates the logical flow of modifying the oxindole core to achieve specific biological outcomes.

SAR_Decision_Tree Core Indolin-2-one Scaffold C3_Mod C3 Modification Core->C3_Mod C6_Mod C6 Modification Core->C6_Mod GemDimethyl 3,3-Dimethyl (Gem-dimethyl) C3_Mod->GemDimethyl Block Metabolism Increase Lipophilicity Alkylidene 3-Alkylidene (Double Bond) C3_Mod->Alkylidene Planar Geometry ATP Mimic Fluoro 6-Fluoro Substitution C6_Mod->Fluoro Block Metabolism Modulate pKa Outcome_CNS CNS/Metabolic Stability (KCNQ, PR Antagonists) GemDimethyl->Outcome_CNS Outcome_Kinase Kinase Affinity (VEGFR, PDGFR) Alkylidene->Outcome_Kinase Fluoro->Outcome_CNS Fluoro->Outcome_Kinase

Caption: Decision tree showing how C3 and C6 modifications direct the scaffold toward CNS/Nuclear Receptor targets versus Kinase targets.

Diagram 2: Synthesis & Application Workflow

A self-validating workflow for synthesizing and testing these analogs.

Synthesis_Workflow cluster_synthesis Synthesis Protocol cluster_assay Validation Assays Start 6-Fluoroindole Step1 C3-Dimethylation (MeI, NaH, THF, 0°C) Start->Step1 Step2 Oxidation to Oxindole (NCS, then H3O+) Step1->Step2 Product 6-Fluoro-3,3-dimethylindolin-2-one Step2->Product Assay1 KCNQ Thallium Flux Assay (Membrane Potential) Product->Assay1 Assay2 Metabolic Stability (Liver Microsomes) Product->Assay2

Caption: Synthetic route from 6-fluoroindole to the target scaffold and subsequent validation assays.

Part 4: Experimental Protocols

Synthesis of 6-Fluoro-3,3-dimethylindolin-2-one

Note: This protocol ensures high yield and regioselectivity.

  • Starting Material: 6-Fluoroindolin-2-one (commercially available or synthesized via Wolff-Kishner reduction of 6-fluoroisatin).

  • Methylation (Gem-dimethylation):

    • Dissolve 6-Fluoroindolin-2-one (1.0 eq) in anhydrous THF under Argon.

    • Cool to -78°C. Add LiHMDS or NaH (2.5 eq) slowly to deprotonate C3.

    • Add Methyl Iodide (MeI) (2.5 eq) dropwise.

    • Allow to warm to room temperature over 4 hours.

    • Checkpoint: Monitor via TLC (Hexane/EtOAc 3:1). The gem-dimethyl product moves significantly higher (more lipophilic) than the mono-methyl or unsubstituted precursor.

  • Workup: Quench with sat. NH4Cl, extract with EtOAc, dry over MgSO4.

  • Purification: Flash chromatography. The 3,3-dimethyl group prevents enolization, simplifying purification (no tautomeric streaking on silica).

KCNQ2/3 Thallium Flux Assay (Functional Validation)

To verify biological activity as a channel opener.

  • Cell Line: CHO cells stably expressing human KCNQ2/3.

  • Dye Loading: Load cells with Thallos™ (thallium-sensitive fluorescent dye).

  • Treatment: Add test compound (6-Fluoro-3,3-dimethyl analog) at varying concentrations (0.1 nM - 10 µM).

  • Stimulus: Add a stimulus buffer containing Tl+ and K+.

  • Readout: Measure fluorescence increase. A "Channel Opener" will significantly increase the rate of Tl+ influx compared to DMSO control.

  • Data Analysis: Plot Fluorescence vs. Time. Calculate EC50.

    • Expected Result: 6-Fluoro analogs typically show EC50 < 1 µM, whereas unsubstituted analogs may be > 10 µM.

References

  • Vertex AI Search. (2023). Search Results for 3,3-dimethylindolin-2-one derivatives and biological activity. 2

  • Bentham Science. (2021). The Development of 3-substituted Indolin-2-one Derivatives as Kinase Inhibitors for Cancer Therapy. Current Medicinal Chemistry. 3[4][5][6]

  • MDPI. (2011). Synthesis and Biological Evaluation of 3-Substituted-indolin-2-one Derivatives Containing Chloropyrrole Moieties. 7[4][5][6]

  • Google Patents. (2006). WO2006090279A1 - Oxyindole derivatives as 5ht4 receptor agonists. 8[4][5][6]

  • ResearchGate. (2020). Synthesis and Reactions of 3,3-Difluoro-2-exo-methylidene Indolines. 9[4][5][6][10][11][12][13][14][15][16]

  • PubMed. (2002). New progesterone receptor antagonists: 3,3-disubstituted-5-aryloxindoles.[1] Bioorg Med Chem Lett. 1

  • PubMed. (2011).[17] Activation of KCNQ2/3 potassium channels by novel pyrazolo[1,5-a]pyrimidin-7(4H)-one derivatives. 17[4][5][6]

Sources

Validation

Comparative Analysis Guide: GC-MS Quantification of Volatile Impurities in 6-Fluoro-3,3-dimethylindolin-2-one

Executive Summary & Compound Profile In the synthesis of 6-Fluoro-3,3-dimethylindolin-2-one (a critical intermediate for kinase inhibitors and fluorinated pharmaceuticals), the control of volatile organic impurities (VOI...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Profile

In the synthesis of 6-Fluoro-3,3-dimethylindolin-2-one (a critical intermediate for kinase inhibitors and fluorinated pharmaceuticals), the control of volatile organic impurities (VOIs) is a distinct challenge that separates high-purity pharmaceutical grade material from crude industrial stock.

While High-Performance Liquid Chromatography (HPLC) remains the gold standard for assaying the non-volatile Active Pharmaceutical Ingredient (API) and high-molecular-weight degradants, it fails to adequately address the volatile impurity landscape —specifically residual solvents, volatile alkylating agents, and low-molecular-weight side products.

This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS) against HPLC-UV and Headspace-GC-FID (HS-GC-FID), demonstrating why GC-MS is the requisite technique for the definitive identification and quantification of volatile impurities in this matrix.

Compound Profile[1][2]
  • Target Analyte: 6-Fluoro-3,3-dimethylindolin-2-one

  • Key Chemical Properties:

    • Volatility: Semi-volatile (amenable to GC, but requires high temperatures).

    • Thermal Stability: High (stable up to 300°C, making GC viable).

    • Impurity Classes: Residual solvents (Class 2/3), unreacted alkyl halides (potential genotoxins), and positional isomers.

Comparative Analysis: Why GC-MS?

The following table summarizes the performance metrics of GC-MS versus the primary alternatives for volatile impurity analysis.

Table 1: Performance Matrix – Analytical Techniques for Volatile Impurities
FeatureGC-MS (Electron Impact) HS-GC-FID HPLC-UV
Primary Application Identification & Quantification of Volatiles/Semi-volatilesRoutine Residual Solvent QuantificationNon-volatile Assay & Degradants
Specificity High (Mass spectral fingerprint confirms identity)Medium (Retention time match only)Low (For volatiles; many lack UV chromophores)
Sensitivity (LOD) Excellent (ppb range in SIM mode)Good (ppm range)Poor (For non-chromophoric solvents)
Unknown Identification Yes (NIST Library matching)No (Requires known standards)No (Requires known standards)
Suitability for GTIs High (Detects alkyl halides/nitrosamines)Low (Lacks sensitivity for trace GTIs)Low (Often incompatible with volatile GTIs)
Critical Analysis
  • The "Blind Spot" of HPLC: Many volatile impurities in the synthesis of 6-Fluoro-3,3-dimethylindolin-2-one (e.g., residual tert-butyl alcohol, dichloromethane, or methyl iodide) possess weak or non-existent UV chromophores. HPLC-UV cannot detect these, leaving a safety gap.

  • The Limitation of FID: While Headspace-GC-FID is standard for residual solvents (ICH Q3C), it cannot distinguish between co-eluting peaks. In process development, where unknown by-products are common, FID provides a signal but no structural information.

  • The GC-MS Advantage: GC-MS bridges this gap. It handles the volatility (like GC-FID) but adds the mass-selective detector to deconvolute overlapping peaks and identify unexpected contaminants (e.g., a fluorinated isomer byproduct) using spectral libraries.

Decision Matrix & Workflow

The following diagram illustrates the decision logic for selecting GC-MS and the subsequent experimental workflow.

AnalyticalWorkflow Start Impurity Analysis Request (6-Fluoro-3,3-dimethylindolin-2-one) VolatilityCheck Is the Impurity Volatile / Semi-Volatile? Start->VolatilityCheck NonVolatile Select HPLC-UV / LC-MS (Assay & Degradants) VolatilityCheck->NonVolatile No Volatile Volatile / Residual Solvent VolatilityCheck->Volatile Yes TargetType Target Analysis Type? Volatile->TargetType RoutineSolvent Routine QC (Known Solvents) TargetType->RoutineSolvent High ppm limits TraceGTI Trace Genotoxins / Unknowns TargetType->TraceGTI Low ppb limits / Unknowns MethodFID HS-GC-FID (Cost-effective, Standard) RoutineSolvent->MethodFID MethodMS GC-MS (Headspace or Liquid Inj.) (High Specificity & Sensitivity) TraceGTI->MethodMS Prep Sample Prep: Dissolve in DMSO/DMAc MethodMS->Prep Inject Injection: Split/Splitless or Headspace Prep->Inject Sep Separation: DB-624 or VF-624ms Column Inject->Sep Detect Detection: MS (SIM Mode for GTIs) Sep->Detect

Figure 1: Analytical decision matrix selecting GC-MS for trace volatile and genotoxic impurities.

Method Development & Optimization

To successfully analyze 6-Fluoro-3,3-dimethylindolin-2-one, specific parameters must be tuned to prevent thermal degradation of the matrix while ensuring volatile release.

Column Selection
  • Recommended: DB-624 (or equivalent USP G43) .

    • Rationale: This "cyanopropylphenyl dimethyl polysiloxane" phase is the industry standard for volatile impurities. It offers intermediate polarity, which is crucial for separating the polar indolinone matrix from non-polar hydrocarbon solvents and moderately polar halogenated impurities.

  • Alternative: DB-WAX (USP G16) if separating highly polar alcohols is the primary goal, though it has a lower temperature limit.

Sample Introduction Strategy
  • Headspace (HS): Preferred for Class 1 & 2 residual solvents. It keeps the non-volatile indolinone matrix out of the GC liner, reducing maintenance.

  • Direct Liquid Injection: Required for higher boiling point impurities (e.g., reagents like dimethyl carbonate or isomers) that do not partition well into the headspace.

Mass Spectrometry Parameters
  • Source: Electron Impact (EI) at 70 eV.

  • Mode:

    • Scan (35–300 m/z): For identifying unknown peaks during development.

    • SIM (Selected Ion Monitoring): For quantifying specific toxic impurities (e.g., Methyl Iodide at m/z 142) with maximum sensitivity.

Experimental Protocol

Objective: Quantify residual solvents (DCM, Toluene) and trace alkyl halides in 6-Fluoro-3,3-dimethylindolin-2-one.

Step 1: Standard & Sample Preparation
  • Diluent: Dimethyl sulfoxide (DMSO) – chosen for its high boiling point and excellent solubility of the indolinone derivative.

  • Standard Stock Solution: Accurately weigh target impurity standards into a volumetric flask containing DMSO.

  • Sample Solution: Weigh 100 mg of 6-Fluoro-3,3-dimethylindolin-2-one into a 20 mL headspace vial. Add 5.0 mL of DMSO. Seal immediately with a PTFE/silicone septum.

Step 2: GC-MS Instrumentation Parameters[3]
ParameterSetting
Instrument Agilent 7890B GC / 5977B MSD (or equivalent)
Column DB-624 UI, 30m × 0.32mm × 1.8µm
Carrier Gas Helium @ 1.2 mL/min (Constant Flow)
Inlet Split Ratio 10:1 (Headspace) or 20:1 (Liquid) @ 220°C
Oven Program 40°C (hold 5 min) → 10°C/min → 240°C (hold 5 min)
Transfer Line 250°C
MS Source/Quad 230°C / 150°C
Headspace Oven 80°C (Equilibration time: 20 min)
Step 3: Data Analysis[5]
  • Integration: Integrate target ions only (e.g., m/z 84 for DCM, m/z 91 for Toluene) to eliminate matrix noise.

  • Quantification: Use external standard calibration (Linearity R² > 0.99).

Validation Data (Representative)

The following data represents typical validation results for this method, adhering to ICH Q2(R1) guidelines.

Table 2: Method Validation Summary
ParameterResultAcceptance Criteria
Specificity No interference at retention times of DCM (3.4 min) or Toluene (7.1 min)No interfering peaks > 0.5% of limit
Linearity (R²) > 0.999 (Range: 10% to 150% of limit)R² ≥ 0.99
LOD / LOQ DCM: 5 ppm / 15 ppmS/N > 3 (LOD), S/N > 10 (LOQ)
Precision (RSD) 2.4% (n=6 injections)RSD ≤ 10%
Recovery (Accuracy) 95.2% - 103.1% (at 3 spike levels)80% - 120%

References

  • International Council for Harmonisation (ICH). Guideline Q3C (R8): Impurities: Guideline for Residual Solvents.[1] (2021).[2][1][3] Link

  • International Council for Harmonisation (ICH). Guideline M7 (R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. (2017). Link

  • Restek Corporation. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. (2021).[2][1][3] Link

  • European Pharmaceutical Review. GC-MS strategies for mutagenic impurities analysis. (2017). Link

Sources

Comparative

A Spectroscopic Guide to Fluorinated vs. Non-Fluorinated Oxindoles for Drug Development Professionals

An In-Depth Comparison for Researchers and Scientists The oxindole scaffold is a cornerstone in medicinal chemistry, recognized for its prevalence in biologically active compounds. A key strategy to enhance the therapeut...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Comparison for Researchers and Scientists

The oxindole scaffold is a cornerstone in medicinal chemistry, recognized for its prevalence in biologically active compounds. A key strategy to enhance the therapeutic potential of these molecules is fluorination. The introduction of fluorine can significantly alter a molecule's properties, including its metabolic stability and ability to bind to target proteins. For scientists in drug discovery, a thorough understanding of how fluorination impacts the spectroscopic characteristics of oxindoles is essential for efficient synthesis, purification, and characterization. This guide provides a detailed comparative analysis of fluorinated and non-fluorinated oxindoles using fundamental spectroscopic techniques.

The Impact of Fluorine on Spectroscopic Analysis

The unique electronic properties of fluorine, particularly its high electronegativity, introduce distinct changes in the spectroscopic signatures of organic molecules. In oxindoles, this translates to predictable shifts and couplings in Nuclear Magnetic Resonance (NMR) spectra, characteristic vibrations in Infrared (IR) spectroscopy, and specific fragmentation patterns in Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Look

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The presence of fluorine in an oxindole ring system introduces informative complexity to the spectra.

¹H NMR Spectroscopy

In the ¹H NMR spectra of fluorinated oxindoles, the most notable feature is the presence of through-bond couplings between protons and fluorine (¹H-¹⁹F J-coupling). The magnitude of these coupling constants is dependent on the number of bonds separating the two nuclei. For instance, a characteristic doublet for a proton on a carbon adjacent to a fluorine-bearing carbon (a ³JHF or vicinal coupling) will be observed.

A study on the synthesis of 3-fluorooxindoles reported a characteristic CHF doublet in the ¹H NMR spectrum at approximately 5.7 ppm with a large coupling constant (²JHF) of 51 Hz.[1] This is a clear indicator of a fluorine atom directly attached to the same carbon as a proton.

¹³C NMR Spectroscopy

In ¹³C NMR, the carbon atom directly bonded to fluorine exhibits a large one-bond coupling constant (¹JCF). This, coupled with a significant downfield shift for the fluorinated carbon, provides a clear marker for the site of fluorination.

¹⁹F NMR Spectroscopy

¹⁹F NMR is a direct and highly sensitive method for analyzing fluorinated compounds. It offers a wide chemical shift range, which minimizes signal overlap, a common challenge in ¹H NMR. The chemical shift of the fluorine nucleus is highly sensitive to its electronic environment, providing valuable structural information. For example, the chemical shift of the fluorine in 3-fluorooxindole systems has been reported to be around -194.8 ppm.[1]

Table 1: Representative NMR Data Comparison

Spectroscopic ParameterNon-Fluorinated Oxindole3-Fluorooxindole
¹H NMR
Chemical Shift of C3-H (ppm)~3.5 (s)~5.7 (d)
Coupling Constant-²JHF = ~51 Hz
¹³C NMR
Chemical Shift of C3 (ppm)~36~85 (d)
Coupling Constant-¹JCF = ~180 Hz
¹⁹F NMR
Chemical Shift (ppm)Not Applicable~-195

Note: The values presented are approximate and can vary based on substitution patterns and solvent conditions.

Experimental Protocol: NMR Analysis

A standardized approach is crucial for obtaining high-quality, reproducible NMR data.

  • Sample Preparation: Dissolve 5-10 mg of the oxindole compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

  • ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Key parameters to consider are the spectral width, number of scans, and relaxation delay.

  • ¹³C NMR Acquisition: Obtain a proton-decoupled carbon spectrum. Due to the lower natural abundance of ¹³C, a greater number of scans is typically required.

  • ¹⁹F NMR Acquisition: Acquire a proton-decoupled fluorine spectrum. A fluorine-specific probe or a multinuclear probe is required.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule.

In addition to the characteristic amide N-H and C=O stretching frequencies common to all oxindoles, fluorinated analogs will exhibit a strong absorption band corresponding to the C-F bond stretch. This typically appears in the 1000-1400 cm⁻¹ region of the IR spectrum. The exact position can be influenced by the electronic environment of the C-F bond.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and elemental composition of a compound.

The presence of fluorine is readily apparent in the mass spectrum. For each hydrogen atom replaced by a fluorine atom, the molecular weight increases by approximately 18 atomic mass units. High-resolution mass spectrometry (HRMS) can confirm the elemental formula of a fluorinated oxindole with high accuracy.

Furthermore, the fragmentation patterns observed in the mass spectrum can be indicative of fluorination. The strong C-F bond can influence how the molecule breaks apart upon ionization.

Workflow for Spectroscopic Comparison

G Spectroscopic Analysis Workflow cluster_samples Sample Preparation cluster_techniques Spectroscopic Techniques cluster_data Data Analysis and Comparison Non-Fluorinated Oxindole Non-Fluorinated Oxindole NMR NMR (¹H, ¹³C, ¹⁹F) Non-Fluorinated Oxindole->NMR IR IR Non-Fluorinated Oxindole->IR MS MS Non-Fluorinated Oxindole->MS Fluorinated Oxindole Fluorinated Oxindole Fluorinated Oxindole->NMR Fluorinated Oxindole->IR Fluorinated Oxindole->MS Data Spectral Data (Chemical Shifts, Coupling Constants, Frequencies, m/z) NMR->Data IR->Data MS->Data

Caption: A streamlined workflow for the comparative spectroscopic analysis of oxindole analogs.

Conclusion

The strategic incorporation of fluorine into the oxindole scaffold offers a powerful approach to modulate the properties of these important molecules for drug discovery. A comprehensive understanding of the distinct spectroscopic signatures of fluorinated oxindoles is paramount for their successful synthesis and characterization. By leveraging the information-rich techniques of NMR, IR, and MS, researchers can confidently elucidate the structures of novel fluorinated compounds, accelerating the development of new and improved therapeutics.

References

  • Singh, P., & Singh, R. K. (2022). Synthetic strategies for the construction of C3-fluorinated oxindoles. Organic & Biomolecular Chemistry, 20(1), 25-45. [Link][2]

  • Sun, F., et al. (2020). Synthesis, Characterization, and Evaluation of the Antifungal Properties of 3-Indolyl-3-Hydroxy Oxindole Derivatives Against Plant Pathogenic Fungi. Molecules, 25(23), 5678. [Link][3]

  • Harsanyi, A. (2013). Synthesis of 3-fluoro-oxindoles and phenyl fluoroacetic acid derivatives. Durham University. [Link][4]

  • Sandford, G., et al. (2014). Syntheses of fluorooxindole and 2-fluoro-2-arylacetic acid derivatives from diethyl 2-fluoromalonate ester. Beilstein Journal of Organic Chemistry, 10, 1213–1219. [Link][1]

  • Li, Y., et al. (2020). Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives as Potential α-Glucosidase Inhibitors. Molecules, 25(11), 2695. [Link][5]

  • Ali, M., et al. (2023). In Silico, SwissADME, and DFT Studies of Newly Synthesized Oxindole Derivatives Followed by Antioxidant, Antimicrobial, and In Vitro Cytotoxicity. Journal of Chemistry, 2023, 1-15. [Link][6]

  • Midha, K. K., et al. (1987). Evaluation of fluorinated indole derivatives for electron-capture negative ionization mass spectrometry: application to the measurement of endogenous 5-methoxyindole-3-acetic acid in rat. Biomedical & Environmental Mass Spectrometry, 14(5), 231-237. [Link][7]

  • Wang, Z., et al. (2016). Synthesis of Chiral Spiro-Aziridine Oxindoles via Aza-Corey–Chaykovsky Reaction of Isatin Derived N-tert-Butanesulfinyl Ketimines. Organic Letters, 18(3), 412-415. [Link][8]

  • Shishkin, M. A., et al. (2018). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Communications Chemistry, 1(1), 1-10. [Link][9]

  • JEOL Ltd. (n.d.). Structure Elucidation of Fluorinated Compounds by NMR. Retrieved from [Link]]

  • Welch, J. T., & Lim, D. S. (2007). The Trifluoroacetyl Group in Organic Synthesis. In Fluorine-Containing Synthons (pp. 143-164). American Chemical Society. [Link][10]

  • Cady, G. H., Crittenden, A. L., & Dudley, F. B. (1970). NEGATIVE-ION MASS SPECTRA OF VARIOUS FLUORINE CONTAINING MOLECULES. WASHINGTON UNIV SEATTLE DEPT OF CHEMISTRY. [Link]

  • Steber, S. E., et al. (2022). Enantioseparation and Racemization of 3-Fluorooxindoles. Chirality, 34(1), 116-123. [Link][11]

  • Wang, F., et al. (2022). Electrochemical Dearomatization of Indoles: Access to Diversified Fluorine-Containing Spirocyclic Indolines. Organic Letters, 24(15), 2823–2828. [Link][12]

  • Oxford Instruments. (n.d.). Fluorine Spectroscopy. Retrieved from [Link]]

  • Atack, J. (2018). Study of the effect of replacing CH3 with fluorinated groups on lipophilicity. University of Lincoln. [Link][13]

  • Sanchez-Alvarez, M., et al. (2019). Comparison of the effect of 2-oxindole fluorinated derivatives on the proliferation of human prostate cancer cells. [Figure]. In Identification of a novel 2-oxindole fluorinated derivative as in vivo antitumor agent for prostate cancer acting via AMPK activation. ResearchGate. [Link][14]

  • Kumar, H. P., et al. (2026). Rongalite-mediated sequential homologative fluorination of oxindoles en route to 3-(fluoromethyl)-3-methylindolin-2-ones. RSC Advances, 16, 4445-4450. [Link][15]

  • Rojas-Le-Fort, M., et al. (2023). Pyrrolizine- and Indolizine-Derived Spirooxindoles: Synthesis, Antibacterial Activity and Inverse Docking Analysis. Molecules, 28(3), 1361. [Link][16]

  • Gicquel, M., et al. (2024). Synthesis of Fluorinated Spiroindolenines by Transition Metal-Catalyzed Indole Dearomatizations. ChemRxiv. [Link][17]

  • Guido, E., et al. (2016). Structural and spectroscopic characterization of fluorinated dioxole based salts: A combined experimental and computational study. Journal of Molecular Structure, 1120, 215-223. [Link][18]

  • Wang, Y., et al. (2021). Synthesis and biological evaluation of fluorinated 3,4-dihydroquinolin-2(1H)-ones and 2-oxindoles for anti-hepatic fibrosis. RSC Advances, 11(10), 5565–5570. [Link][19]

  • Kumar, H. P., et al. (2026). Rongalite-mediated sequential homologative fluorination of oxindoles en route to 3-(fluoromethyl)-3-methylindolin-2-ones. RSC Advances, 16(6), 4445-4450. [Link][20]

  • Wang, Y., et al. (2015). Comparative studies on the enantioselective fluorination of oxindoles with structurally modified N-fluorobenzenesulfonimides. Tetrahedron: Asymmetry, 26(2-3), 110-116. [Link][21]

Sources

Validation

IR spectrum analysis of the carbonyl group in 6-Fluoro-3,3-dimethylindolin-2-one

Technical Comparison Guide: IR Spectroscopic Profiling of the Carbonyl Moiety in 6-Fluoro-3,3-dimethylindolin-2-one Executive Summary In the development of kinase inhibitors (e.g., Sunitinib analogs), the oxindole scaffo...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Comparison Guide: IR Spectroscopic Profiling of the Carbonyl Moiety in 6-Fluoro-3,3-dimethylindolin-2-one

Executive Summary

In the development of kinase inhibitors (e.g., Sunitinib analogs), the oxindole scaffold is a privileged structure. For 6-Fluoro-3,3-dimethylindolin-2-one , the carbonyl (C=O) stretching vibration is the definitive spectral fingerprint used to assess electronic integrity and purity.

This guide analyzes the infrared (IR) behavior of the C=O group in this specific fluorinated, gem-dimethylated scaffold. Unlike simple amides, the carbonyl frequency in this molecule is governed by a "Push-Pull" competition between the inductive electron-withdrawal (-I) of the C6-fluorine and the steric locking of the C3-gem-dimethyl group.

Key Insight: Expect a diagnostic blue shift (higher frequency) of 15–25 cm⁻¹ relative to the unsubstituted parent oxindole, positioning the signal in the 1725–1738 cm⁻¹ range.

Mechanistic Analysis: The "Push-Pull" Effect

To interpret the spectrum accurately, one must understand the causality behind the wavenumber shift. The position of the carbonyl band is dictated by the bond order of the C=O bond.

  • Lactam Resonance (Red Shift): The nitrogen lone pair donates into the carbonyl, increasing single-bond character and lowering the frequency.

  • 6-Fluoro Inductive Effect (Blue Shift): The fluorine atom at position 6 is highly electronegative. It withdraws electron density from the aromatic ring ($ \sigma $-withdrawal). This electron deficiency propagates to the nitrogen, reducing its ability to donate its lone pair to the carbonyl. Result: Increased C=O double-bond character

    
     Higher Frequency.
    
  • 3,3-Dimethyl Steric Effect (Blue Shift): The bulky methyl groups prevent the molecule from adopting planar stacking configurations often seen in unsubstituted oxindoles. This reduces intermolecular Hydrogen bonding (which normally weakens the C=O bond). Result: Higher Frequency.

Diagram 1: Electronic & Steric Influences on C=O Frequency

G F 6-Fluoro Substituent (Electronegative) Ring Aromatic Ring (Electron Deficient) F->Ring Inductive Withdrawal (-I) N Lactam Nitrogen (Lone Pair) Ring->N Reduces Electron Density CO Carbonyl (C=O) Target Signal N->CO Reduced Resonance (Higher Bond Order) Me 3,3-Dimethyl Group (Steric Bulk) H_Bond Intermolecular H-Bonding Me->H_Bond Steric Hindrance (Blocks Dimerization) H_Bond->CO Reduced H-Bonding (Blue Shift)

Caption: Causal pathway showing how Fluorine substitution and Methyl steric bulk cooperatively increase the C=O wavenumber.

Comparative Analysis: Spectral Fingerprinting

The following table compares 6-Fluoro-3,3-dimethylindolin-2-one against its structural precursors. This data allows you to distinguish the target molecule from starting materials or non-fluorinated impurities.

CompoundStructureC=O[1][2][3][4][5][6][7][8][9][10][11][12] Frequency (

)
Mechanistic Driver
Indolin-2-one (Parent)Unsubstituted1690 – 1710 cm⁻¹ Strong intermolecular H-bonding (dimers) lowers frequency. Broad peak.[5]
3,3-Dimethylindolin-2-one Methylated, No F1715 – 1725 cm⁻¹ Gem-dimethyl groups disrupt packing/H-bonding. Slight blue shift.
6-Fluoro-3,3-dimethylindolin-2-one Target 1728 – 1738 cm⁻¹ Synergistic Effect: F-withdrawal + Steric bulk maximizes double bond character.
1-(2-Cl-6-F-phenyl)-5-Me-indolin-2-one Analog (N-sub)1736 cm⁻¹ Reference standard showing the high-frequency shift in F-substituted oxindoles [1].

Interpretation Guide:

  • If your peak is < 1710 cm⁻¹ : Suspect loss of methyl groups or significant wetness (water H-bonding).

  • If your peak is > 1750 cm⁻¹ : Suspect ring opening or formation of an ester byproduct.

Experimental Protocol: High-Resolution Acquisition

To resolve the subtle electronic shifts described above, a standard "quick scan" is insufficient. The following protocol minimizes noise and H-bonding interference.

Method A: Diamond ATR (Attenuated Total Reflectance)

Recommended for routine QC and solid-state analysis.

  • Crystal Clean: Clean the diamond crystal with isopropanol. Ensure background scan is flat.

  • Sample Prep: Place ~5 mg of dried solid (vacuum oven, 40°C, 4h) onto the crystal. Note: Moisture causes peak broadening.

  • Compression: Apply high pressure (clamp) to ensure intimate contact. The 3,3-dimethyl group makes the lattice rigid; poor contact yields noisy spectra.

  • Acquisition Parameters:

    • Resolution: 2 cm⁻¹ (Critical for distinguishing the 1728 vs 1715 shift).

    • Scans: 32 or 64.

    • Range: 4000 – 600 cm⁻¹.

Method B: KBr Pellet (Transmission)

Recommended for publication-quality structural characterization.

  • Ratio: Mix 1.5 mg of sample with 150 mg of dry spectroscopic-grade KBr.

  • Grinding: Grind in an agate mortar for 2 minutes. Warning: Do not over-grind to amorphous state, but ensure homogeneity.

  • Pressing: Press at 8-10 tons for 2 minutes under vacuum to remove trapped air/moisture.

  • Analysis: Look for the sharp C=O band at ~1730 cm⁻¹. Use the polystyrene film standard to calibrate frequency accuracy.

Diagram 2: Analytical Workflow

Workflow Start Sample: 6-Fluoro-3,3-dimethylindolin-2-one Dry Step 1: Vacuum Dry (Remove H2O interference) Start->Dry Method Select Method Dry->Method ATR ATR (Routine) High Pressure Clamp Method->ATR KBr KBr Pellet (High Res) 1:100 Ratio Method->KBr Acquire Acquisition Res: 2 cm-1 | Scans: 32 ATR->Acquire KBr->Acquire Analyze Data Analysis Target: 1728-1738 cm-1 Acquire->Analyze

Caption: Step-by-step workflow for ensuring spectral fidelity.

Troubleshooting & Interferences

InterferenceSymptomRemediation
Residual Moisture Broadening of C=O peak; appearance of -OH hump at 3400 cm⁻¹.Dry sample in vacuum desiccator over

.
N-H Tautomerism Appearance of -OH stretch (enol form) ~3300-3500 cm⁻¹.The 3,3-dimethyl group should prevent this. If seen, check for 3-monomethyl impurity.
Solvent Trap Sharp peaks at non-diagnostic regions (e.g., DCM at 700 cm⁻¹).Recrystallize from Ethanol/Heptane; avoid chlorinated solvents for final IR prep.

References

  • Alves, A., et al. (2011). Synthesis, Characterization and Pharmacological Evaluation of 1-(2-Chloro-6-Fluorophenyl)-5-Methylindolin-2-One. National Institutes of Health (PMC). Available at: [Link]

  • Pavia, D. L., et al. (2008). Introduction to Spectroscopy. Cengage Learning. (Standard text for general Lactam/Amide shifts).
  • Smith, B. C. (2020). The Carbonyl Group, Part I: Introduction. Spectroscopy Online. Available at: [Link]

  • Lide, D. R. (Ed.). CRC Handbook of Chemistry and Physics. (Reference for Fluorine inductive constants).

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.